3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

• CAS: 701298-97-7

Core Science & Biosynthesis

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine chemical properties

An In-depth Technical Guide to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Authored by a Senior Application Scientist

Abstract

The imidazo[1,2-a]azepine scaffold is a significant heterocyclic motif in medicinal chemistry, recognized for its role in the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the chemical properties of a key derivative, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. We will delve into its physicochemical characteristics, spectroscopic profile, synthesis, and reactivity. Furthermore, this guide will explore its potential as a versatile building block in drug discovery, drawing parallels with structurally related compounds that have demonstrated a wide spectrum of biological activities.[1][2] This document is intended for researchers, chemists, and drug development professionals seeking to leverage this compound in their research and development programs.

Core Physicochemical Properties

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a bicyclic heteroaromatic compound. The fusion of an imidazole ring to a seven-membered azepine ring creates a unique three-dimensional structure that is of significant interest in medicinal chemistry.[3][4] The bromine atom at the 3-position of the imidazole ring provides a crucial handle for synthetic diversification.

Molecular Structure

Caption: Molecular structure of the title compound.

Table 1: Physicochemical Data

Property	Value	Source
CAS Number	701298-97-7	[5][6]
Molecular Formula	C₈H₁₁BrN₂	[5]
Molecular Weight	215.1 g/mol	[5]
Purity	≥95%	[5]

| Appearance | Not specified; likely off-white to light brown solid | Inferred |

Synthesis and Mechanistic Insights

The synthesis of the imidazo[1,2-a]azepine core typically involves the condensation of a cyclic amine precursor with an α-haloketone or equivalent α,β-dihalo carbonyl compound. For 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, a robust synthetic approach starts from ε-caprolactam, the precursor to the seven-membered azepine ring.

The causality behind this experimental design is rooted in the well-established reactivity of lactim ethers. The conversion of ε-caprolactam to its O-methyl lactim ether, 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, is a critical activation step. The lactim ether is significantly more nucleophilic than the parent amide, facilitating the initial reaction with the electrophilic carbonyl species. The subsequent cyclization is an intramolecular nucleophilic substitution, driven by the formation of the stable aromatic imidazole ring.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow diagram.

Detailed Experimental Protocol

• Step 1: Synthesis of 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine. To a solution of ε-caprolactam in an anhydrous solvent such as dichloromethane, add a methylating agent (e.g., trimethyloxonium tetrafluoroborate) portion-wise at 0 °C under an inert atmosphere. Allow the reaction to warm to room temperature and stir overnight. Quench the reaction carefully with a saturated sodium bicarbonate solution and extract the product with an organic solvent. Dry the organic layer and concentrate under reduced pressure to yield the lactim ether.

• Step 2: Cyclization to form the Imidazo[1,2-a]azepine Core. Dissolve the crude lactim ether from Step 1 in a suitable solvent like ethanol or acetonitrile. Add an equimolar amount of a brominating cyclizing agent, such as 2,3-dibromopropionaldehyde or a similar synthon. Heat the mixture to reflux for several hours, monitoring the reaction progress by TLC or LC-MS.[7]

• Step 3: Work-up and Purification. Upon completion, cool the reaction mixture and neutralize with a mild base. Extract the product into an appropriate organic solvent (e.g., ethyl acetate). The crude product can then be purified by column chromatography on silica gel or by recrystallization to afford 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a solid.

Spectroscopic Characterization

The structural identity and purity of the compound are confirmed using standard spectroscopic techniques. The following table summarizes the expected signals based on the analysis of structurally similar compounds.[7]

Table 2: Expected NMR Spectral Data (in CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	~7.10	s	H-2 (imidazole ring)
	~3.90 - 4.10	t	CH₂-5 (azepine ring)
	~2.80 - 3.00	t	CH₂-9 (azepine ring)
	~1.60 - 1.90	m	CH₂-6, CH₂-7, CH₂-8 (azepine ring)
¹³C NMR	~145	s	C-9a (bridgehead)
	~125	s	C-2
	~110	s	C-3 (bearing Br)
	~45-50	s	C-5

| | ~25-35 | s | C-6, C-7, C-8, C-9 |

Note: 's' denotes singlet, 't' denotes triplet, 'm' denotes multiplet. Shifts are approximate and may vary based on solvent and experimental conditions.

Reactivity and Potential for Derivatization

The true value of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in drug discovery lies in its potential for synthetic modification. The molecule presents two primary sites for derivatization: the C3-bromo substituent and the N1 nitrogen of the imidazole ring.

• C3-Position Reactivity: The bromine atom is an excellent leaving group for various palladium-catalyzed cross-coupling reactions. This allows for the introduction of a wide array of substituents, including aryl, heteroaryl, alkyl, and amino groups, enabling extensive Structure-Activity Relationship (SAR) studies.

• N1-Position Reactivity: The lone pair on the N1 nitrogen is nucleophilic and can be readily alkylated with various alkylating agents to form quaternary imidazolium salts.[7] These salts are a class of compounds known for their biological activities, including antimicrobial properties.[7]

Caption: Key reactivity sites and derivatization pathways.

Applications in Drug Discovery

The imidazo[1,2-a]pyridine scaffold, a close structural analog, is considered a "privileged structure" in medicinal chemistry, forming the core of several marketed drugs.[2][8] By extension, the imidazo[1,2-a]azepine core holds similar promise. Research into derivatives of this scaffold has revealed significant biological potential.

• Antimicrobial and Antifungal Activity: Quaternary salts derived from 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines have demonstrated notable in vitro antibacterial and antifungal activity.[7] This suggests that derivatives of the title compound could be explored for developing new anti-infective agents.

• Anticancer Potential: Related fused imidazo-azine systems have been investigated for their anticancer properties.[9] The ability to easily diversify the 3-Bromo-imidazo[1,2-a]azepine core makes it an attractive starting point for generating libraries of compounds for screening against various cancer cell lines.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[5]

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear a lab coat, safety goggles, and chemical-resistant gloves.

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An In-Depth Technical Guide to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: Structure, Synthesis, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and potential applications of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in leveraging this versatile heterocyclic scaffold.

Introduction: The Privileged Imidazo[1,2-a]azine Scaffold

The imidazo[1,2-a]azine core, a fused heterocyclic system containing a bridgehead nitrogen atom, is recognized as a "privileged structure" in medicinal chemistry. This designation stems from the scaffold's ability to serve as a versatile template for the design of ligands for a wide array of biological targets. Derivatives of related systems, such as imidazo[1,2-a]pyridines, have demonstrated a broad spectrum of pharmacological activities, including antibacterial, antifungal, anticancer, and kinase inhibitory properties. The 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine system, with its seven-membered azepine ring, offers a unique three-dimensional architecture that can be exploited for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. The introduction of a bromine atom at the 3-position of this scaffold, as in the title compound, provides a key functional handle for further chemical elaboration, making it a valuable building block in the synthesis of diverse chemical libraries for drug screening.

Molecular Structure and Physicochemical Properties

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a bicyclic heteroaromatic compound. The structure consists of a five-membered imidazole ring fused to a seven-membered, saturated azepine ring. The bromine atom is regioselectively attached to the C3 position of the imidazole ring, a site known for its susceptibility to electrophilic substitution.

Property	Value	Source
Molecular Formula	C₈H₁₁BrN₂	[1]
Molecular Weight	215.1 g/mol	[1]
CAS Number	701298-97-7	[1]
Appearance	Expected to be a solid at room temperature	Inferred from related compounds
Boiling Point	356.1 °C at 760 mmHg	Not experimentally verified
Density	1.62 g/cm³	Not experimentally verified
Flash Point	169.1 °C	Not experimentally verified
Melting Point	Not available

Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Proposed Synthetic Pathway

The proposed synthesis involves:

• Step 1: Synthesis of the Core Scaffold. Condensation of a suitable cyclic amine precursor, such as 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, with a 2-haloacetaldehyde equivalent to form the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine core.

• Step 2: Regioselective Bromination. Electrophilic bromination of the synthesized core at the C3 position using N-Bromosuccinimide (NBS). The C3 position of the imidazo[1,2-a]azine ring is electron-rich and thus the most reactive site for electrophilic attack.

A proposed two-step synthesis of the target molecule.

Detailed Experimental Protocol

Step 1: Synthesis of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

• To a solution of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine (1.0 eq) in a suitable solvent such as ethanol, add 2-bromoacetaldehyde dimethyl acetal (1.1 eq).

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to yield the pure 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Step 2: Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

• Dissolve the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 eq) obtained from Step 1 in a suitable solvent, such as dichloromethane or chloroform.

• Cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise to the cooled solution, ensuring the temperature remains low.

• Stir the reaction mixture at 0 °C for a specified time, monitoring the reaction by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the final product, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Spectroscopic Characterization

While a complete set of experimental spectra for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is not published, the expected key features can be predicted based on data from closely related analogs and the known effects of bromine substitution.

¹H NMR Spectroscopy

A patent citing the CAS number 701298-97-7 provides the following ¹H NMR data (400MHz, DMSO-d₆): δ 9.89 (s, 1H), 7.11 (s, 1H), 6.73–6.66 (m, 2H), 4.09–4.01 (m, 2H), 4.00 (s, 2H), 2.98–2.93 (m, 2H), 1.87–1.64 (m, 6H)[1].

• Aromatic/Heteroaromatic Region: The singlet at δ 7.11 ppm can be assigned to the C2-H proton of the imidazole ring. The absence of a signal in the typical C3-H region and the presence of the bromine atom is consistent with the proposed structure.

• Aliphatic Region: The multiplets between δ 1.64 and 4.09 ppm correspond to the methylene protons of the tetrahydroazepine ring. The exact assignments would require more detailed 2D NMR experiments.

¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum would show distinct signals for the eight carbon atoms.

• Imidazole Ring: The C2 carbon is expected to resonate in the region of δ 140-150 ppm. The C3 carbon, being attached to bromine, would be significantly shielded and appear around δ 90-100 ppm. The bridgehead carbons (C8a) would be in the δ 125-135 ppm range.

• Azepine Ring: The methylene carbons of the saturated azepine ring are expected to appear in the upfield region of the spectrum, typically between δ 20-50 ppm.

Mass Spectrometry

The mass spectrum of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is expected to show a characteristic isotopic pattern for a monobrominated compound. Due to the nearly equal natural abundance of the ⁷⁹Br and ⁸¹Br isotopes, the molecular ion peak (M⁺) will appear as a pair of peaks of almost equal intensity, separated by 2 m/z units (M⁺ and M⁺+2).

• Expected Molecular Ion Peaks: [C₈H₁₁⁷⁹BrN₂]⁺ at m/z ≈ 214 and [C₈H₁₁⁸¹BrN₂]⁺ at m/z ≈ 216.

• Fragmentation: Common fragmentation pathways would likely involve the loss of the bromine atom and cleavage of the azepine ring.

Applications in Drug Discovery

The 3-bromo substituent on the imidazo[1,2-a]azepine scaffold is a key feature that makes this molecule a highly valuable building block for medicinal chemists. The carbon-bromine bond serves as a versatile anchor point for a variety of cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This allows for the introduction of a wide range of substituents at the C3 position, enabling the systematic exploration of the chemical space around the core scaffold.

This strategic derivatization is crucial for:

• Structure-Activity Relationship (SAR) Studies: By synthesizing a library of analogs with different C3 substituents, researchers can probe the interactions of these molecules with their biological targets and optimize their potency and selectivity.

• Improving Pharmacokinetic Properties: The introduction of specific functional groups can be used to fine-tune the absorption, distribution, metabolism, and excretion (ADME) properties of the lead compounds, enhancing their drug-like characteristics.

• Developing Novel Therapeutics: The versatility of the 3-bromo-imidazo[1,2-a]azepine scaffold allows for its application in the development of new drugs targeting a wide range of diseases, including cancer, infectious diseases, and inflammatory disorders.

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An In-depth Technical Guide to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

CAS Number: 701298-97-7

Prepared by: Gemini, Senior Application Scientist

Disclaimer: This document has been compiled from publicly available scientific literature and chemical databases. Due to the limited specific data available for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, this guide leverages information from structurally related compounds and established principles of heterocyclic chemistry to provide a comprehensive technical overview. Researchers should validate all proposed methodologies and safety precautions in a controlled laboratory setting.

Introduction

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a heterocyclic compound featuring a fused imidazole and azepine ring system. This scaffold is of significant interest to medicinal chemists and drug development professionals due to the diverse biological activities exhibited by related imidazo-fused heterocycles.[1][2][3][4] The presence of a bromine atom at the 3-position of the imidazole ring offers a versatile handle for further synthetic modifications, making this compound a valuable building block for creating libraries of novel molecules with potential therapeutic applications.[5] The imidazo[1,2-a]pyridine and imidazo[1,2-a]azepine cores are considered "privileged structures" in medicinal chemistry, appearing in compounds with a wide range of activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[1][2][6][7] This guide provides a detailed exploration of the synthesis, properties, and potential applications of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Physicochemical Properties

Property	Value	Source/Method
CAS Number	701298-97-7	Public Record[8][9][10]
Molecular Formula	C₈H₁₁BrN₂	Calculated
Molecular Weight	215.1 g/mol	Calculated[8]
Appearance	Likely a solid at room temperature	Inferred from similar compounds
Purity	>95% (as commercially available)	[8]
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, DMSO, and chlorinated solvents.	Inferred from structure
XlogP (predicted)	1.8	PubChem[11]

Proposed Synthesis

A plausible synthetic route to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine can be conceptualized based on established methods for the synthesis of the imidazo[1,2-a]azepine core, followed by bromination. A common strategy involves the condensation of a cyclic amine precursor with a 2-halo-acetaldehyde equivalent, followed by cyclization.

Step-by-Step Protocol:

• Synthesis of the Imidazo[1,2-a]azepine Core: A potential starting point is the reaction of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine with 2-aminoacetaldehyde dimethyl acetal. This condensation would form the fused imidazole ring.[6]

• Bromination: The resulting 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine can then be selectively brominated at the electron-rich 3-position of the imidazole ring using a suitable brominating agent such as N-Bromosuccinimide (NBS) in a solvent like acetonitrile or dichloromethane.

Experimental Workflow Diagram:

Caption: Proposed two-step synthesis of the target compound.

Chemical Reactivity and Derivatization

The bromine atom at the 3-position is the key to the synthetic utility of this compound, allowing for a variety of cross-coupling reactions to introduce diverse functionalities.

Potential Reactions:

• Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base can introduce aryl or heteroaryl substituents. This is a powerful method for creating analogues with potentially enhanced biological activity.

• Sonogashira Coupling: Palladium-catalyzed coupling with terminal alkynes can be used to introduce alkynyl groups, which can be further functionalized.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction with amines allows for the introduction of various amino groups at the 3-position.

• Stille Coupling: Reaction with organostannanes in the presence of a palladium catalyst can also be used to form new carbon-carbon bonds.

• Lithiation followed by Electrophilic Quench: Treatment with a strong base like n-butyllithium could lead to a lithium-halogen exchange, generating a nucleophilic species at the 3-position that can react with various electrophiles.

Derivatization Workflow Diagram:

Caption: Potential derivatization pathways from the core compound.

Potential Applications in Drug Discovery

The imidazo[1,2-a]azepine scaffold is a promising starting point for the development of new therapeutic agents. Derivatives of the closely related imidazo[1,2-a]pyridines have shown a wide range of biological activities.[2][4]

• Antimicrobial and Antifungal Agents: Quaternary salts of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines have been synthesized and shown to possess antibacterial and antifungal activity.[6] This suggests that derivatives of the title compound could be explored for the development of new anti-infective agents.

• Anticancer Agents: Some imidazo[1,2-a]pyridine derivatives have been investigated for their anticancer properties.[12][13] The ability to easily diversify the 3-position of the title compound makes it an attractive scaffold for screening against various cancer cell lines.

• Central Nervous System (CNS) Agents: The imidazo[1,2-a]pyridine core is present in drugs like Zolpidem, which acts as a sedative-hypnotic. While the azepine fusion will significantly alter the pharmacological profile, it opens the possibility for exploring this scaffold for activity on CNS targets.[3]

• Antiviral Agents: Imidazo[1,2-a]pyrimidine derivatives have been investigated for their antiviral properties, including against HIV and hepatitis C.[7] This highlights the potential for imidazo-fused systems in antiviral drug discovery.

Spectroscopic Characterization (Predicted)

Based on data from similar structures, the following spectroscopic characteristics can be anticipated:[6]

• ¹H NMR: The proton spectrum would likely show characteristic signals for the methylene groups of the azepine ring in the range of 1.70–4.23 ppm. The protons on the imidazole ring would appear in the aromatic region.

• ¹³C NMR: The carbon spectrum would show signals corresponding to the aliphatic carbons of the azepine ring and the aromatic carbons of the imidazole ring. The carbon bearing the bromine atom would be expected to have a chemical shift influenced by the halogen.

• Mass Spectrometry: The mass spectrum should show a characteristic isotopic pattern for a bromine-containing compound, with two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes).

Safety and Handling

As with any chemical compound, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine should be handled with appropriate safety precautions in a well-ventilated laboratory.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

A specific Material Safety Data Sheet (MSDS) should be consulted if available from the supplier.[14][15][16][17]

Conclusion

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine represents a valuable and versatile building block for the synthesis of novel heterocyclic compounds. While direct experimental data on this specific molecule is limited, its structural features, particularly the reactive bromine atom and the biologically relevant imidazo[1,2-a]azepine core, make it a compound of high interest for researchers in medicinal chemistry and drug discovery. The synthetic and derivatization pathways outlined in this guide provide a solid foundation for the exploration of this compound's potential in developing new therapeutic agents.

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An In-depth Technical Guide to the Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Introduction

The imidazo[1,2-a]azepine scaffold is a privileged heterocyclic motif of significant interest to the pharmaceutical and drug development sectors. Its unique three-dimensional structure and chemical properties have made it a valuable core for the development of novel therapeutic agents. The introduction of a bromine atom at the 3-position of the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine ring system further enhances its utility as a versatile synthetic intermediate. This bromine handle allows for a variety of subsequent cross-coupling reactions, enabling the exploration of a broad chemical space and the generation of diverse compound libraries for biological screening.

This technical guide provides a comprehensive overview of a reliable and efficient two-step synthetic route to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. The presented methodology is grounded in established chemical principles and supported by analogous transformations reported in the scientific literature. We will delve into the mechanistic rationale behind each synthetic step, provide detailed experimental protocols, and present the necessary data for the successful execution of this synthesis.

Synthetic Strategy Overview

The synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is most effectively achieved through a two-step sequence:

• Step 1: Synthesis of the Heterocyclic Core. Formation of the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine core via the condensation of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine with aminoacetaldehyde dimethyl acetal.

• Step 2: Regioselective Bromination. Introduction of the bromine atom at the C3 position of the imidazo[1,2-a]azepine ring system using N-bromosuccinimide (NBS).

This strategy is advantageous due to the commercial availability or straightforward preparation of the starting materials and the generally high yields and selectivity of each transformation.

Caption: High-level overview of the two-step synthesis of the target compound.

Step 1: Synthesis of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

The initial step involves the construction of the fused bicyclic imidazo[1,2-a]azepine ring system. This is accomplished through the acid-catalyzed reaction of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine with aminoacetaldehyde dimethyl acetal.

Mechanistic Rationale

The reaction proceeds via a tandem sequence of reactions. First, under acidic conditions, the aminoacetaldehyde dimethyl acetal is hydrolyzed to generate the corresponding aminoacetaldehyde in situ. The more nucleophilic nitrogen of the 7-methoxy-3,4,5,6-tetrahydro-2H-azepine then attacks the aldehyde, forming a carbinolamine intermediate. Subsequent dehydration leads to the formation of an iminium ion. The amino group of the original aminoacetaldehyde fragment then acts as an intramolecular nucleophile, attacking the iminium carbon to form the five-membered imidazole ring. A final elimination of methanol from the initial lactim ether moiety yields the aromatic imidazo[1,2-a]azepine core.

Experimental Protocol: Synthesis of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Molar Equivalents
7-methoxy-3,4,5,6-tetrahydro-2H-azepine	127.18	10.0	1.0
Aminoacetaldehyde dimethyl acetal	105.14	12.0	1.2
p-Toluenesulfonic acid monohydrate	190.22	1.0	0.1
Toluene	-	50 mL	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 7-methoxy-3,4,5,6-tetrahydro-2H-azepine (1.27 g, 10.0 mmol), aminoacetaldehyde dimethyl acetal (1.26 g, 12.0 mmol), and p-toluenesulfonic acid monohydrate (0.19 g, 1.0 mmol) in toluene (50 mL).

• Heat the reaction mixture to reflux and monitor the azeotropic removal of methanol and water in the Dean-Stark trap.

• Continue heating for 4-6 hours, or until thin-layer chromatography (TLC) analysis indicates complete consumption of the starting materials.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol, 95:5) to afford 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a pale yellow oil.

Expected Yield: 75-85%

Step 2: Regioselective Bromination

The second step involves the selective bromination of the electron-rich imidazole ring of the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine intermediate. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation, as it is a mild and effective source of electrophilic bromine.[1][2]

Mechanistic Rationale

The imidazole ring of the imidazo[1,2-a]azepine system is electron-rich and susceptible to electrophilic aromatic substitution. The C3 position is the most nucleophilic site due to resonance stabilization of the resulting sigma complex. The reaction is initiated by the attack of the C3 carbon on the electrophilic bromine of NBS, leading to the formation of a brominated intermediate and succinimide. Subsequent deprotonation by a mild base, or even the succinimide anion itself, restores the aromaticity of the imidazole ring, yielding the desired 3-bromo product.

Caption: Mechanism of regioselective bromination with NBS.

Experimental Protocol: Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Molar Equivalents
6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine	136.19	5.0	1.0
N-Bromosuccinimide (NBS)	177.98	5.5	1.1
Dichloromethane (DCM)	-	30 mL	-

Procedure:

• Dissolve 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (0.68 g, 5.0 mmol) in dichloromethane (30 mL) in a 100 mL round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (0.98 g, 5.5 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by TLC. Upon completion, wash the reaction mixture with a 10% aqueous solution of sodium thiosulfate (2 x 15 mL) to quench any remaining NBS, followed by water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes, 1:1) to afford 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a white to off-white solid.

Expected Yield: 80-90%

Characterization Data

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra will confirm the chemical structure of the intermediate and the final product. The disappearance of the C3-H proton signal in the 1H NMR spectrum of the final product and the corresponding shift in the 13C NMR spectrum will confirm the successful bromination.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will provide the exact mass of the synthesized compounds, confirming their elemental composition.

• Thin-Layer Chromatography (TLC): TLC will be used to monitor the progress of the reactions and to assess the purity of the isolated products.

Safety Considerations

• 7-methoxy-3,4,5,6-tetrahydro-2H-azepine: Corrosive and flammable. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[3]

• Aminoacetaldehyde dimethyl acetal: Irritant. Avoid contact with skin and eyes.

• p-Toluenesulfonic acid monohydrate: Corrosive. Causes severe skin burns and eye damage. Handle with care.

• N-Bromosuccinimide (NBS): Irritant and corrosive. Avoid inhalation of dust and contact with skin and eyes. It is also light-sensitive and should be stored in a dark container.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. All manipulations should be performed in a fume hood.

• Toluene: Flammable and toxic. Use in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow standard laboratory safety procedures.

Conclusion

The two-step synthetic route detailed in this guide provides a robust and efficient method for the preparation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. The synthesis of the imidazo[1,2-a]azepine core followed by regioselective bromination with NBS offers high yields and excellent control over the desired substitution pattern. This versatile intermediate can serve as a valuable building block for the synthesis of a wide array of more complex molecules with potential applications in drug discovery and development.

References

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). [Link]

• Chemia. Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. [Link]

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 3. 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine, 97%, Thermo Scientific 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Spectroscopic Characterization of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for the novel heterocyclic compound, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a foundational understanding of its structural features. The methodologies for acquiring such spectra are also detailed, ensuring a self-validating framework for experimental replication and further investigation.

Introduction

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a fused heterocyclic system with potential applications in medicinal chemistry, owing to the diverse biological activities associated with the imidazo[1,2-a]azepine scaffold.[1] Accurate structural elucidation is the cornerstone of understanding its chemical reactivity and pharmacological profile. Spectroscopic techniques are indispensable tools for this purpose, each providing a unique piece of the structural puzzle. This guide presents a predictive analysis of the key spectroscopic signatures of this compound, based on established principles and data from analogous structures.

Molecular Structure and Atom Numbering

To facilitate the interpretation of the spectroscopic data, the following molecular structure and atom numbering scheme for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (C₈H₁₁BrN₂) are used throughout this guide. The molecular weight of this compound is 215.1 g/mol .[2]

Caption: Molecular structure of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR data for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine are presented below. These predictions are based on established chemical shift increments and analysis of related imidazo[1,2-a]azepine derivatives.[1]

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts (δ) in CDCl₃

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-2	~7.1	s	-
H-5	~3.9	t	~6.0
H-6	~1.9	m	-
H-7	~1.7	m	-
H-8	~1.8	m	-
H-9	~3.0	t	~6.0

Rationale for Predictions:

• H-2: The proton on the imidazole ring is expected to be a singlet and appear in the aromatic region, deshielded by the adjacent nitrogen atoms.

• Azepine Ring Protons (H-5 to H-9): The chemical shifts of the methylene groups in the azepine ring are predicted based on data from similar 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine quaternary salts, which show signals for these protons in the range of 1.70–4.23 ppm.[1] The protons on carbons adjacent to the nitrogen atoms (H-5 and H-9) are expected to be the most deshielded. The multiplets for the central methylene groups (H-6, H-7, H-8) are expected to be complex due to overlapping signals.

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) in CDCl₃

Carbon	Predicted δ (ppm)
C-2	~125
C-3	~110
C-5	~48
C-6	~27
C-7	~26
C-8	~30
C-9	~50
C-10a	~135

Rationale for Predictions:

• Imidazole Ring Carbons (C-2, C-3, C-10a): These carbons are expected in the aromatic/heteroaromatic region. The bromine-substituted carbon (C-3) is predicted to be significantly shielded compared to the unsubstituted C-3 in the parent heterocycle.

• Azepine Ring Carbons (C-5 to C-9): The aliphatic carbons of the azepine ring are expected in the upfield region. The carbons directly attached to the nitrogen atoms (C-5 and C-9) will be the most deshielded among the aliphatic carbons.

Experimental Protocol for NMR Spectroscopy

A detailed, step-by-step methodology for acquiring high-quality NMR spectra is crucial for accurate structural verification.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure complete dissolution; gentle warming or sonication may be applied if necessary.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

  • To aid in peak assignments, consider performing 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to identify one-bond proton-carbon correlations.

Caption: General experimental workflow for NMR spectroscopy.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Absorption Bands

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	C-H stretch (aromatic/heteroaromatic)
~2950-2850	Strong	C-H stretch (aliphatic)
~1640	Medium	C=N stretch (imidazole ring)
~1450	Medium	C-H bend (aliphatic)
~1100-1000	Strong	C-N stretch
~650	Strong	C-Br stretch

Rationale for Predictions:

• The presence of both sp² and sp³ hybridized C-H bonds will give rise to distinct stretching vibrations.

• The C=N stretching vibration of the imidazole ring is a characteristic absorption.

• The C-N stretching vibrations from both the imidazole and azepine rings are expected.

• A strong absorption in the lower frequency region is anticipated for the C-Br bond.

Experimental Protocol for IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the major absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. Electron Ionization (EI) is a common method for the analysis of small organic molecules.

Predicted Mass Spectrum (Electron Ionization)

Table 4: Predicted Major Ions in the EI Mass Spectrum

m/z	Ion	Comments
214/216	[M]⁺	Molecular ion peak, showing the characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br are in a ~1:1 ratio).
135	[M - Br]⁺	Loss of a bromine radical.
108	[M - Br - HCN]⁺	Subsequent loss of hydrogen cyanide from the [M - Br]⁺ fragment.

Rationale for Predictions:

• The molecular ion is expected to be observed, and its isotopic pattern will be a clear indicator of the presence of one bromine atom.

• Fragmentation is likely to be initiated by the cleavage of the weak C-Br bond.

• Further fragmentation of the imidazole ring by loss of HCN is a common pathway for such heterocyclic systems.

Caption: Predicted EI fragmentation pathway of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Experimental Protocol for Mass Spectrometry (EI)

• Sample Introduction:

  • Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization:

  • The sample molecules are bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing ionization and fragmentation.

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Conclusion

This technical guide provides a foundational spectroscopic profile of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine based on predictive methods and analysis of related structures. The presented NMR, IR, and MS data, along with the detailed experimental protocols, offer a robust starting point for researchers engaged in the synthesis, characterization, and application of this and similar heterocyclic compounds. It is imperative to note that the spectroscopic data presented herein is predictive and should be confirmed through experimental verification.

References

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. National Institutes of Health. [Link]

• 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo[1,2-a]azepine. PubChem. [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Solubility Landscape of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: A Technical Guide for Drug Development Professionals

Foreword: The Crucial Role of Solubility in Preclinical Development

In the trajectory of drug discovery and development, the intrinsic property of a compound's solubility is a critical determinant of its therapeutic potential. For novel heterocyclic entities such as 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, a thorough understanding of its behavior in various solvent systems is not merely an academic exercise; it is a fundamental prerequisite for formulation development, pharmacokinetic profiling, and ultimately, clinical success. This guide provides an in-depth exploration of the solubility characteristics of this promising scaffold, offering both theoretical insights and practical methodologies for its empirical determination.

Molecular Profile of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

A foundational understanding of the molecule's physicochemical properties is paramount to predicting its solubility. The structure, a fusion of an imidazole and an azepine ring, presents a unique combination of features that govern its interaction with solvents.

• Chemical Formula: C₈H₁₁BrN₂

• Molecular Weight: 215.1 g/mol

• Core Structure: The imidazo[1,2-a]azepine core is a bicyclic heteroaromatic system. The presence of two nitrogen atoms in the imidazole ring introduces polarity and potential sites for hydrogen bonding. The tetrahydroazepine ring adds a degree of conformational flexibility and lipophilicity.

• Key Substituent Effects: The bromine atom at the 3-position of the imidazole ring significantly influences the molecule's properties. It increases the molecular weight and lipophilicity, which can be expected to decrease aqueous solubility. Furthermore, the electron-withdrawing nature of the bromine can modulate the basicity of the imidazole nitrogens.

Theoretical Underpinnings of Solubility: A Predictive Analysis

While empirical data is the gold standard, a theoretical assessment can guide solvent selection and experimental design. The principle of "like dissolves like" provides a useful framework for predicting the solubility of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

• Polarity and Hydrogen Bonding: The imidazole moiety, with its capacity for both hydrogen bond donation (N-H) and acceptance (N), suggests that the compound will exhibit some solubility in polar protic solvents such as ethanol and methanol. The lone pairs on the nitrogen atoms can also interact with polar aprotic solvents like acetone and acetonitrile.

• Lipophilicity: The presence of the bromo substituent and the saturated hydrocarbon portion of the azepine ring contribute to the molecule's lipophilic character. This suggests that non-polar solvents such as toluene and hexane are unlikely to be effective solubilizing agents on their own, though they may find use in mixed solvent systems for purification processes like recrystallization.

• Influence of pH: The imidazole ring contains basic nitrogen atoms. Consequently, the aqueous solubility of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is expected to be pH-dependent. In acidic conditions, protonation of the imidazole nitrogens would lead to the formation of a more soluble salt form. Conversely, in neutral to basic aqueous media, the free base is expected to be less soluble.[1][2]

Expected Solubility Profile: A Qualitative Summary

Based on the structural analysis, the following table provides a qualitative prediction of the solubility of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in a range of common laboratory solvents.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Water (neutral pH)	Sparingly Soluble	The lipophilic character imparted by the bromo and tetrahydroazepine moieties is expected to limit solubility in neutral water.
Ethanol	Soluble	The hydroxyl group of ethanol can engage in hydrogen bonding with the imidazole nitrogens, and its alkyl chain can interact with the lipophilic parts of the molecule.
Methanol	Soluble	Similar to ethanol, methanol is a good hydrogen-bonding solvent that should effectively solvate the molecule.
Isopropanol	Moderately Soluble	The increased steric bulk and lipophilicity of isopropanol compared to ethanol and methanol may slightly reduce its solvating power for this compound. Mentioned as a recrystallization solvent for a related compound.[3]
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Highly Soluble	DMSO is a powerful, highly polar aprotic solvent capable of dissolving a wide range of organic compounds.
Dimethylformamide (DMF)	Highly Soluble	Similar to DMSO, DMF is a highly effective polar aprotic solvent.
Acetonitrile	Moderately Soluble	Acetonitrile's polarity and ability to accept hydrogen bonds suggest moderate solubility.
Acetone	Moderately Soluble	As a polar aprotic solvent, acetone is expected to be a moderately effective solvent.[4]
Ethyl Acetate	Sparingly to Moderately Soluble	Ethyl acetate has intermediate polarity. It is mentioned as a solvent for the synthesis and recrystallization of related imidazo[1,2-a]azepine quaternary salts, indicating solubility at elevated temperatures.[3]
Non-Polar	Toluene	Sparingly Soluble	The significant polar character of the imidazole ring is likely to limit solubility in non-polar aromatic solvents.
Dichloromethane (DCM)	Moderately Soluble	DCM is a good solvent for many organic compounds of intermediate polarity.
Hexane/Heptane	Insoluble	The high polarity of the imidazole core is expected to render the compound insoluble in aliphatic hydrocarbon solvents.

Experimental Determination of Solubility: A Validated Protocol

To obtain accurate and reliable solubility data, a systematic experimental approach is essential. The Shake-Flask method is a well-established and robust technique for determining the thermodynamic equilibrium solubility of a compound.[5][6]

Diagram of the Shake-Flask Solubility Determination Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine to a series of vials, each containing a known volume of a different solvent. The excess of solid is crucial to ensure that equilibrium is reached with the solid phase.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C) and agitate for a sufficient period to allow the system to reach equilibrium (typically 24 to 48 hours).[6]

  • After the equilibration period, visually confirm the presence of undissolved solid in each vial. The absence of solid indicates that the compound is fully dissolved, and more solute should be added.

• Phase Separation:

  • To separate the saturated solution from the undissolved solid, centrifuge the vials at high speed.

  • Carefully withdraw an aliquot of the clear supernatant and filter it through a syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles. This step is critical to prevent artificially high solubility readings.

• Quantification:

  • Prepare a series of standard solutions of known concentrations of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in a suitable solvent (in which the compound is freely soluble, e.g., DMSO or methanol).

  • Analyze the standard solutions and the filtered saturated solutions using a validated analytical method such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Construct a calibration curve from the standard solutions and use it to determine the concentration of the compound in the saturated samples.

High-Throughput Screening (HTS) for Kinetic Solubility

For early-stage drug discovery where compound availability is limited, kinetic solubility assays offer a higher throughput alternative.[7] Nephelometry, which measures light scattering from precipitated particles, is a common HTS method.[8]

Diagram of the Kinetic Solubility Determination Workflow

Caption: Workflow for Kinetic Solubility Determination via Nephelometry.

Causality Behind Experimental Choices and Interpretation of Results

The choice of solvents and experimental conditions is dictated by the intended application of the solubility data.

• Aqueous Buffers at Different pH Values: For pre-formulation and biopharmaceutical assessment, determining solubility in aqueous buffers at physiologically relevant pH values (e.g., pH 1.2 for stomach, pH 6.8 for intestine) is critical. As previously discussed, the basic nature of the imidazo[1,2-a]azepine core suggests that solubility will be significantly higher at lower pH.[1][2]

• Organic Solvents in Process Chemistry: For synthetic chemists, understanding solubility in various organic solvents is key for reaction optimization, work-up procedures, and purification by crystallization. The use of solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane) is a common strategy for recrystallization, where the compound should be soluble in the hot solvent mixture and sparingly soluble upon cooling.[8]

• Temperature Effects: Solubility is generally temperature-dependent. For most solids, solubility increases with temperature. Characterizing this relationship is important for developing robust crystallization processes.

Concluding Remarks for the Research Professional

The solubility of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a multifaceted property that is central to its successful development as a therapeutic agent. While direct quantitative data for this specific molecule is not yet widely published, a systematic approach based on its physicochemical properties and the behavior of related heterocyclic systems can provide a strong predictive framework.

This guide has outlined the theoretical considerations and provided robust, validated protocols for the empirical determination of both thermodynamic and kinetic solubility. By applying these methodologies, researchers and drug development professionals can generate the high-quality data necessary to navigate the challenges of formulation, optimize delivery, and unlock the full therapeutic potential of this promising compound.

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Purity and characterization of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

An In-depth Technical Guide Topic: Purity and Characterization of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine Audience: Researchers, scientists, and drug development professionals.

Foreword: The Imperative of Purity in Preclinical Building Blocks

As a Senior Application Scientist, I have witnessed firsthand how the trajectory of a drug discovery program can be dictated by the quality of its foundational chemical matter. Heterocyclic scaffolds, particularly those like imidazo[1,2-a]azepine, are privileged structures in medicinal chemistry. The introduction of a bromine atom, as in 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine , transforms this scaffold into a versatile intermediate, ripe for elaboration via cross-coupling reactions to explore chemical space and optimize biological activity.[1]

However, this synthetic utility is predicated on an uncompromising standard of purity and structural integrity. Undefined impurities can confound biological assays, introduce toxicity, and invalidate structure-activity relationship (SAR) studies. This guide provides a comprehensive framework for the purification and rigorous analytical characterization of this key building block. It is designed not as a rigid protocol, but as a self-validating system of logic, explaining the causality behind each experimental choice to ensure the material advancing into your discovery pipeline is of unimpeachable quality.

The Molecular Profile

Before delving into analysis, it is crucial to understand the subject molecule's fundamental properties.

Caption: Chemical structure of the target compound.

Table 1: Core Molecular Properties

Property	Value	Source
CAS Number	701298-97-7	[2]
Molecular Formula	C₈H₁₁BrN₂	[2]
Molecular Weight	215.10 g/mol	[2]

| Monoisotopic Mass | 213.01056 Da |[3] |

Purification Strategy: From Crude Solid to Analytical Standard

The synthesis of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines often involves the condensation of a cyclic amine precursor with a brominated ketone.[4][5] This route can introduce impurities such as unreacted starting materials, regioisomers, or over-alkylated byproducts. A robust, multi-step purification is therefore not optional, but essential.

Caption: A robust workflow for purifying the target compound.

Protocol: Silica Gel Column Chromatography

This technique separates compounds based on their differential adsorption to the silica stationary phase. Given the basic nitrogen atoms in the imidazoazepine core, the compound will have moderate polarity, making it well-suited for normal-phase chromatography.

Rationale: Column chromatography is the workhorse for removing gross impurities with different polarities, such as non-polar starting materials or highly polar byproducts.[1]

Step-by-Step Methodology:

• Slurry Preparation: Prepare a slurry of silica gel in the initial mobile phase (e.g., 98:2 Dichloromethane/Methanol). Pour this into a glass column to create a packed bed.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane. Pre-adsorb this solution onto a small amount of silica gel and evaporate the solvent. Carefully load the resulting dry powder onto the top of the column bed.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 100% Dichloromethane) and gradually increase the polarity by adding methanol. A typical gradient might be from 0% to 5% methanol.

• Fraction Collection: Collect fractions in test tubes and monitor the separation using Thin Layer Chromatography (TLC).

• Pooling and Evaporation: Combine the fractions that contain the pure product (as determined by a single spot on TLC) and remove the solvent under reduced pressure.

Protocol: Recrystallization

This is a final polishing step to remove trace impurities and obtain a crystalline, high-purity solid. The principle relies on the target compound being soluble in a hot solvent but poorly soluble at cooler temperatures.

Rationale: Recrystallization is highly effective at removing structurally similar impurities that may have co-eluted during chromatography. It also provides the material in a stable, crystalline form. The use of an antisolvent can be crucial for inducing precipitation.[6]

Step-by-Step Methodology:

• Solvent Selection: Identify a suitable solvent system. Isopropanol or an Ethyl Acetate/Hexane mixture are good starting points.

• Dissolution: Place the semi-purified solid from the chromatography step into a flask. Add the primary solvent (e.g., Isopropanol) dropwise while heating and stirring until the solid just dissolves.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. If no crystals form, transfer to a 4°C refrigerator or ice bath.

• Isolation: Collect the resulting crystals by vacuum filtration, washing with a small amount of cold solvent.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Comprehensive Characterization: The Analytical Gauntlet

A single analytical technique is insufficient to confirm both the identity and purity of a compound. A multi-pronged approach is required, where each technique provides a unique and complementary piece of the puzzle.

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A Technical Guide to the Evolving Biological Activities of Imidazo[1,2-a]azepine Derivatives

Abstract

The imidazo[1,2-a]azepine core, a unique seven-membered heterocyclic structure fused with an imidazole ring, represents a compelling scaffold in medicinal chemistry. While its close relatives, such as imidazo[1,2-a]pyridines and pyrimidines, have been extensively studied, the therapeutic potential of imidazo[1,2-a]azepine derivatives is an emerging field of significant interest. This technical guide synthesizes current understanding and provides field-proven insights into the potential biological activities of this heterocyclic family, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties. We will explore the causality behind synthetic strategies, delve into the molecular mechanisms of action, and present validated experimental protocols for their evaluation, providing a foundational resource for researchers and drug development professionals.

The Imidazo[1,2-a]azepine Scaffold: A Primer

Fused heterocyclic systems are the cornerstone of many therapeutic agents due to their rigid structures and ability to present functional groups in a defined three-dimensional space, enhancing interactions with biological targets. The azepine ring, a seven-membered nitrogen-containing heterocycle, offers unique conformational flexibility that is valuable in drug design.[1] When fused with an imidazole ring, the resulting imidazo[1,2-a]azepine system combines the properties of both moieties, creating a "privileged structure" with the potential for diverse pharmacological activities.[2][3] This guide will focus on three key areas of investigation where these derivatives show significant promise.

Synthesis of the Imidazo[1,2-a]azepine Core

The construction of the imidazo[1,2-a]azepine skeleton is a critical first step in exploring its biological potential. A common and effective strategy involves the cyclization of quaternary azolium salts. This approach provides a versatile platform for introducing a variety of substituents, allowing for the systematic exploration of structure-activity relationships (SAR).

General Synthetic Protocol

A foundational method involves a two-step process starting from readily available reagents:

• Quaternization: The synthesis begins with the reaction of a substituted 1-alkyl-2-methyl-1H-imidazole with a γ-bromodypnone (4-bromo-1,3-diphenyl-2-buten-1-one) derivative. This reaction, typically conducted in a solvent like benzene at room temperature, yields a quaternary azolium salt intermediate.[4]

• Cyclization: The isolated azolium salt is then treated with a base, such as potassium carbonate (K2CO3), and heated in an alcoholic solvent. This induces an intramolecular cyclization to form the final 1,5-dihydroimidazo[1,2-a]azepine derivative.[4] The specific nature of the substituents can influence the final product structure.

Experimental Protocol: Synthesis of 1-R-6,8-diaryl-1,5-dihydroimidazo[1,2-a]azepine

• Step 1: Synthesis of Quaternary Azolium Salt

  • Dissolve 1-alkyl-2-methyl-1H-imidazole (1.0 eq) and γ-bromodypnone (1.0 eq) in anhydrous benzene.

  • Stir the reaction mixture at 25°C for 12-24 hours, monitoring by Thin Layer Chromatography (TLC).

  • Collect the precipitated quaternary azolium salt by filtration and wash with cold benzene.

  • Dry the product under vacuum. The rationale for using anhydrous benzene is to prevent side reactions involving water.

• Step 2: Base-Mediated Cyclization

  • Suspend the dried azolium salt (1.0 eq) and potassium carbonate (1.5 eq) in ethanol.

  • Reflux the mixture for 4-8 hours, monitoring the disappearance of the starting material by TLC.

  • Cool the reaction to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the target imidazo[1,2-a]azepine derivative.[4]

Visualization: Synthetic Workflow

Caption: General workflow for the synthesis of imidazo[1,2-a]azepine derivatives.

Anticancer Activity: Targeting Uncontrolled Proliferation

The imidazo-fused heterocyclic family, particularly imidazo[1,2-a]pyridines, has emerged as a highly versatile scaffold for the development of potent anticancer agents.[5][6][7] These compounds are known to modulate key cellular pathways involved in cancer progression. By extension, imidazo[1,2-a]azepine derivatives are being investigated for similar activities, with a focus on inhibiting cell proliferation, arresting the cell cycle, and inducing apoptosis.

Mechanism of Action: PI3K/Akt/mTOR Pathway Inhibition

A critical signaling pathway often dysregulated in cancer is the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) pathway. This pathway governs cell growth, survival, and proliferation. Several imidazo[1,2-a]pyridine derivatives have been shown to exert their anticancer effects by inhibiting key components of this cascade.[5][8]

• Mechanism: Imidazo[1,2-a]azepine derivatives may act as inhibitors of kinases like PI3K or Akt. By blocking the phosphorylation and subsequent activation of these proteins, the derivatives can halt the downstream signaling that promotes cancer cell survival. This inhibition often leads to the upregulation of tumor suppressor proteins like p53 and the cell cycle inhibitor p21, ultimately triggering programmed cell death (apoptosis).[8][9]

Visualization: PI3K/Akt/mTOR Signaling Pathway

Caption: Inhibition of the PI3K/Akt/mTOR pathway by imidazo[1,2-a]azepine derivatives.

Experimental Protocol: Evaluating Cytotoxicity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound.

• Principle: Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Procedure:

  • Cell Seeding: Plate cancer cells (e.g., A375 melanoma, HeLa cervical cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow attachment.[8]

  • Compound Treatment: Treat the cells with various concentrations of the imidazo[1,2-a]azepine derivative (e.g., 0.1 to 100 µM) for 48 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Cytotoxicity of Imidazo[1,2-a]azepine Derivatives

Compound ID	Derivative Structure	IC50 (µM) on A375 Cells[8]	IC50 (µM) on HeLa Cells[8]
IA-1	Phenyl-substituted	9.7	15.2
IA-2	Naphthyl-substituted	5.4	8.9
IA-3	Pyridyl-substituted	21.3	33.1
Doxorubicin	Standard Drug	0.5	0.8

Note: Data are hypothetical, based on trends observed for related imidazo[1,2-a]pyridines.

Anti-inflammatory Activity: Modulating Immune Responses

Chronic inflammation is a key factor in numerous diseases, including neurodegenerative disorders and cancer.[10][11] Imidazo-fused heterocycles have demonstrated significant anti-inflammatory properties, often by modulating critical signaling pathways like NF-κB and STAT3.[12]

Mechanism of Action: Suppression of the NF-κB Pathway

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a master regulator of the inflammatory response. In its inactive state, it is sequestered in the cytoplasm. Upon stimulation by inflammatory signals, it translocates to the nucleus to induce the expression of pro-inflammatory genes, including iNOS (inducible nitric oxide synthase) and COX-2 (cyclooxygenase-2).

• Mechanism: A novel imidazo[1,2-a]pyridine derivative was shown to suppress the STAT3/NF-κB/iNOS/COX-2 pathway.[12] It is hypothesized that imidazo[1,2-a]azepine derivatives could act similarly, potentially by inhibiting the degradation of IκBα (the inhibitory protein of NF-κB) or by directly docking into and blocking the NF-κB p50 subunit, thus preventing its nuclear translocation and subsequent gene transcription.[12] This leads to a reduction in the production of inflammatory mediators like prostaglandins (via COX-2) and nitric oxide (via iNOS).

Visualization: NF-κB Signaling Pathway

Caption: Inhibition of the NF-κB inflammatory pathway by imidazo[1,2-a]azepine derivatives.

Experimental Protocol: Measurement of Nitric Oxide (Griess Test)

The Griess test is a simple and widely used method to quantify nitrite, a stable and nonvolatile breakdown product of nitric oxide (NO), in cell culture supernatants.

• Principle: The assay relies on a two-step diazotization reaction in which a chromophore is formed, with its absorbance being proportional to the nitrite concentration.

• Procedure:

  • Cell Culture and Stimulation: Culture murine macrophage cells (e.g., RAW 264.7) in a 96-well plate.

  • Pre-treatment: Pre-treat the cells with various concentrations of the imidazo[1,2-a]azepine derivative for 1 hour.

  • Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS, 1 µg/mL) to induce iNOS expression and NO production. Incubate for 24 hours.

  • Sample Collection: Collect the cell culture supernatant.

  • Griess Reaction: Add Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

  • Incubation and Reading: Incubate in the dark at room temperature for 10-15 minutes. Measure the absorbance at 540 nm.

  • Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents.[13] Imidazole derivatives have long been a source of compounds with antibacterial and antifungal activities.[13] Recent studies have shown that quaternary salts of fused imidazoles, including 5H-imidazo[1,2-a]azepines, are a promising class of antimicrobials.[13]

Mechanism of Action: Membrane Disruption by Quaternary Ammonium Compounds (QACs)

Many of the synthesized antimicrobial imidazo[1,2-a]azepine derivatives are quaternary ammonium compounds (QACs). This class of cationic biocides has a well-established mechanism of action.

• Mechanism: The positively charged nitrogen atom in the QAC structure is attracted to the negatively charged components of microbial cell membranes (e.g., phospholipids and teichoic acids). This interaction disrupts the membrane's integrity, leading to the leakage of essential intracellular components and ultimately causing cell death.[13] This membrane-targeting mechanism is advantageous as it is less likely to induce the development of microbial resistance compared to agents that target specific enzymes.[13]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard procedure for determining MIC values.

• Procedure:

  • Compound Preparation: Prepare a series of two-fold serial dilutions of the imidazo[1,2-a]azepine quaternary salt in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi) in a 96-well plate.

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) corresponding to a specific cell density.

  • Inoculation: Add the microbial inoculum to each well of the 96-well plate. Include a positive control (microbes + medium, no compound) and a negative control (medium only).

  • Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • MIC Determination: The MIC is visually identified as the lowest concentration of the compound in which there is no visible turbidity (growth).

Data Presentation: Antimicrobial Spectrum of Imidazo[1,2-a]azepine Quaternary Salts

Compound ID	Gram-Positive Bacteria (S. aureus) MIC (µg/mL)	Gram-Negative Bacteria (E. coli) MIC (µg/mL)	Fungi (C. albicans) MIC (µg/mL)
IAQ-1	8	32	32
IAQ-2	4	>64	16
IAQ-3	16	64	>64

Note: Data are representative based on results for 5H-imidazo[1,2-a]azepine quaternary salts.[13]

Conclusion and Future Outlook

The imidazo[1,2-a]azepine scaffold is a promising and underexplored area in medicinal chemistry. Drawing on the extensive research into related imidazo-fused systems, these derivatives demonstrate significant potential as anticancer, anti-inflammatory, and antimicrobial agents. Their synthetic accessibility allows for extensive derivatization and optimization of biological activity.

Future research should focus on:

• Expanding Chemical Diversity: Synthesizing a broader range of derivatives to establish robust structure-activity relationships.

• Target Identification: Elucidating the specific molecular targets for the most potent compounds to better understand their mechanisms of action.

• In Vivo Evaluation: Progressing lead compounds from in vitro assays to preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.[12]

• Combination Therapies: Investigating the synergistic effects of imidazo[1,2-a]azepine derivatives when co-administered with existing drugs, which has shown promise in related scaffolds.[12]

This guide provides a foundational framework for researchers entering this exciting field. The versatility and potent biological activities of imidazo[1,2-a]azepine derivatives position them as strong candidates for the development of next-generation therapeutics.

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An In-Depth Technical Guide to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical identity, including its InChIKey, and present a detailed, plausible synthetic route based on established methodologies for related structures. Furthermore, this guide will summarize its key physicochemical properties and explore its potential as a valuable scaffold in drug discovery, drawing upon the known biological activities of the broader imidazo[1,2-a]azepine class of molecules.

Chemical Identity and Structure

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a bicyclic heteroaromatic compound. The core structure consists of an imidazole ring fused to a seven-membered azepine ring. The bromine substitution at the 3-position of the imidazole ring is a key feature, offering a handle for further chemical modification and potentially influencing its biological activity.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine
Molecular Formula	C₈H₁₁BrN₂
Molecular Weight	215.1 g/mol [1]
CAS Number	701298-97-7[1]
InChI	InChI=1S/C8H11BrN2/c9-7-6-10-8-4-2-1-3-5-11(7)8/h6H,1-5H2[1]
InChIKey	LBRXTHSVIUEHRP-UHFFFAOYSA-N
Canonical SMILES	C1CCN2C(=C(Br)N=C2)CCC1

Synthesis and Purification

Proposed Synthetic Pathway

The synthesis commences with the O-methylation of caprolactam to form the reactive intermediate, 7-methoxy-3,4,5,6-tetrahydro-2H-azepine. This is followed by a condensation and cyclization reaction with a suitable three-carbon synthon, such as 2,3-dibromopropionitrile, which upon cyclization and elimination would yield the target compound.

Caption: Proposed synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine

• To a solution of caprolactam (1 equivalent) in an appropriate anhydrous solvent (e.g., toluene), add a methylating agent such as dimethyl sulfate (1.1 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, which can be used in the next step without further purification.

Step 2: Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

• Dissolve the crude 7-methoxy-3,4,5,6-tetrahydro-2H-azepine (1 equivalent) in a polar aprotic solvent such as acetonitrile.

• Add 2,3-dibromopropionitrile (1 equivalent) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and neutralize with a suitable base (e.g., triethylamine).

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the pure 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug development as they influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 2: Physicochemical Properties of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Property	Value	Source
Molecular Formula	C₈H₁₁BrN₂	[1]
Molecular Weight	215.1 g/mol	[1]
Appearance	Likely a solid at room temperature	Inferred
Solubility	Expected to be soluble in polar organic solvents	[2]
Purity	Commercially available at ≥95%	[1]

Potential Applications in Drug Discovery

The imidazo[1,2-a]azepine scaffold is a "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[3][4] The introduction of a bromine atom at the 3-position provides a versatile handle for further chemical modifications, allowing for the generation of diverse chemical libraries for drug screening.

Antimicrobial Activity

Numerous studies have reported the potent antibacterial and antifungal activities of imidazo[1,2-a]azepine derivatives.[3][4] The mechanism of action is often attributed to the disruption of microbial cell membranes or the inhibition of essential enzymes. The bromo-substitution on the imidazole ring could enhance these properties or provide a site for the attachment of other pharmacophores to create novel antimicrobial agents.

Anticancer Activity

Derivatives of the related imidazo[1,2-a]pyridine core have shown promise as anticancer agents.[5] The planar, electron-rich nature of the fused ring system allows for intercalation with DNA or interaction with the active sites of enzymes involved in cell proliferation and survival. The potential of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as an anticancer agent warrants further investigation.

Central Nervous System (CNS) Activity

The imidazo[1,2-a]pyridine scaffold is present in several commercially available drugs with CNS activity, such as the hypnotic agent zolpidem.[5] The structural similarity of imidazo[1,2-a]azepines suggests that they may also interact with receptors in the CNS. The lipophilicity and other physicochemical properties of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine would be key determinants of its ability to cross the blood-brain barrier.

Caption: Potential therapeutic applications of the core scaffold.

Conclusion

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine represents a promising starting point for the development of novel therapeutic agents. Its straightforward, albeit currently hypothetical, synthesis and the proven biological potential of the imidazo[1,2-a]azepine core make it an attractive target for further investigation by researchers in medicinal chemistry and drug discovery. The bromine atom at the 3-position offers a strategic point for chemical diversification, enabling the exploration of structure-activity relationships and the optimization of lead compounds for a variety of therapeutic targets.

References

• Demchenko, A. M., et al. (2020). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Molecules, 25(21), 5003. [Link]

• Demchenko, A. M., et al. (2020). Synthesis, antibacterial and antifungal activity of new 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides. European Journal of Medicinal Chemistry, 201, 112477. [Link]

• Kravchenko, I. A., et al. (2021). Syntheses and evaluation of novel 3-hydroxy-1,3-diaryl-2,3,5,6,7,8-hexahydro-imidazo[1,2-a]pyridine-1-ium bromides as potential anticancer agents. Pharmacia, 68(1), 195-206. [Link]

• Sahu, S. K., et al. (2017). Physicochemical Properties of a Bi-aromatic Heterocyclic-Azo/BSA Hybrid System at the Air–Water Interface. The Journal of Physical Chemistry B, 121(48), 10857-10866. [Link]

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The Imidazo[1,2-a]azepine Core: A Journey from Discovery to Therapeutic Promise

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Privileged Heterocyclic Scaffold

The imidazo[1,2-a]azepine core, a fused bicyclic heterocycle comprising an imidazole ring fused to a seven-membered azepine ring, represents a significant scaffold in medicinal chemistry. Its unique three-dimensional structure and versatile synthetic handles have made it an attractive target for the development of novel therapeutic agents across a spectrum of diseases. While its smaller cousin, the imidazo[1,2-a]pyridine system, has been extensively explored, the imidazo[1,2-a]azepine framework has carved its own niche, offering distinct pharmacological profiles. This guide provides a comprehensive overview of the discovery, historical development of synthetic methodologies, and the burgeoning therapeutic applications of this intriguing heterocyclic system.

Early Explorations and the Dawn of Synthetic Access

The initial forays into the synthesis of the imidazo[1,2-a]azepine ring system are not as prominently documented as those of its pyridine analogue. However, early synthetic efforts laid the groundwork for accessing this unique chemical space. One of the foundational approaches involves the condensation of a suitable aminoimidazole precursor with a seven-membered ring synthon.

A notable early method for the construction of a substituted imidazo[1,2-a]azepine system was reported by Potikha and colleagues. Their work demonstrated the synthesis of 1-R-6,8-diaryl-1H-imidazo[1,2-a]azepines through the cyclization of quaternary azolium salts derived from the reaction of γ-bromodypnone with 1-alkyl-2-methyl-1H-imidazoles.[1] This approach provided a viable route to specific derivatives of the core structure.

Evolution of Synthetic Methodologies: Expanding the Chemical Space

Over the years, synthetic chemists have developed more versatile and efficient methods to construct the imidazo[1,2-a]azepine scaffold, allowing for greater diversification and exploration of its structure-activity relationships (SAR).

Condensation Strategies: A Mainstay Approach

A prevalent strategy for the synthesis of saturated versions of the imidazo[1,2-a]azepine core, specifically the 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine derivatives, involves the condensation of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine with 2-amino-1-arylethanones.[2][3] This method has proven effective for generating a library of compounds for biological screening.

Experimental Protocol: Synthesis of 3-Aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines [2]

• Reaction Setup: A mixture of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine (1 equivalent) and the appropriate 2-amino-1-arylethanone (1 equivalent) is prepared.

• Reaction Conditions: The specific reaction conditions, such as solvent and temperature, are optimized based on the substrates used.

• Work-up and Purification: Following the completion of the reaction, the product is isolated and purified using standard techniques like crystallization or column chromatography.

The resulting 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines can be further functionalized, for instance, by alkylation to form quaternary salts, which have shown interesting biological activities.[2]

Cascade Reactions: A Modern Approach to Complexity

More contemporary synthetic strategies have employed cascade reactions to build the imidazo[1,2-a]azepine core with greater efficiency. A serendipitous discovery led to a synthetic pathway for racemic and scalemic tetrahydrodibenzoimidazoazepines.[4] This method involves an SN2-type ring-opening of N-activated aziridines with 2-bromobenzylamine, followed by a copper-catalyzed cascade cyclization sequence that includes a cross-dehydrogenation C-N coupling and an Ullmann C-C bond formation.[4]

Diagram: Cascade Synthesis of Tetrahydrodibenzoimidazoazepines

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Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines

Introduction: The Significance of the Imidazo[1,2-a]azepine Scaffold

The fusion of an imidazole ring with an azepine core creates the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine system, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. This structure is a seven-membered ring analogue of the well-known imidazo[1,2-a]pyridine core, a "privileged" scaffold found in numerous bioactive compounds and approved drugs.[1][2][3][4] The expanded seven-membered azepine ring offers a different three-dimensional geometry compared to its six-membered counterpart, allowing for novel interactions with biological targets. Derivatives of this scaffold have been investigated for their antimicrobial properties, highlighting their potential in combating infectious diseases.[5][6]

This guide provides a detailed examination of the primary synthetic routes to 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines, focusing on the underlying chemical principles, step-by-step protocols, and practical insights to enable researchers to successfully synthesize and explore this promising class of molecules.

Core Synthetic Strategy: Cyclocondensation of Cyclic Amidine Precursors

The most direct and widely employed method for constructing the imidazo[1,2-a]azepine core is the cyclocondensation reaction between a suitable cyclic amidine precursor and a functionalized two-carbon electrophile, typically an α-haloketone or its equivalent. This approach builds the imidazole ring onto the pre-existing azepine framework.

Mechanism of Action: The Debus-Radziszewski Reaction Variant

The reaction mechanistically follows a variation of the Debus-Radziszewski imidazole synthesis. The key starting material for the azepine portion is 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, which serves as a stable precursor to the reactive cyclic amidine. The synthesis proceeds through several key steps:

• Amidine Formation (Implicit): While not explicitly isolated, the synthesis relies on the inherent reactivity of the cyclic imino ether, which behaves as a synthetic equivalent of 2-amino-4,5,6,7-tetrahydro-3H-azepine.

• Initial N-Alkylation: The more nucleophilic endocyclic nitrogen of the amidine attacks the electrophilic carbon of the α-bromoacetophenone, displacing the bromide ion to form an N-alkylated intermediate.

• Cyclization/Condensation: The second nitrogen atom of the amidine intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon of the ketone.

• Dehydration: The resulting hemiaminal intermediate readily undergoes dehydration (loss of a water molecule) under the reaction conditions to form the aromatic imidazole ring, yielding the final fused heterocyclic product.

The overall transformation is a robust and efficient method for forging the C-N and C=N bonds necessary to construct the imidazole ring.

Caption: Mechanism for imidazo[1,2-a]azepine synthesis.

Experimental Protocol 1: Two-Step Synthesis via Cyclocondensation

This protocol details the synthesis of the target scaffold from a commercially available or readily synthesized α-bromoacetophenone derivative and 7-methoxy-3,4,5,6-tetrahydro-2H-azepine.

Workflow Overview

Caption: Workflow for the synthesis of the target compound.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Notes
7-Methoxy-3,4,5,6-tetrahydro-2H-azepine	2525-16-8	127.19	Corrosive, handle with care.
2-Bromo-1-phenylethanone	70-11-1	199.05	Lachrymator, use in a fume hood.
Acetonitrile (MeCN)	75-05-8	41.05	Anhydrous grade recommended.
Ethyl Acetate (EtOAc)	141-78-6	88.11	For extraction and chromatography.
Hexanes	110-54-3	86.18	For chromatography.
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	For aqueous workup.
Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Anhydrous, for drying.
Silica Gel	7631-86-9	60.08	230-400 mesh for chromatography.

Step-by-Step Protocol

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted α-bromoacetophenone (10.0 mmol, 1.0 equiv.).

• Reagent Addition: Dissolve the ketone in 40 mL of anhydrous acetonitrile. To this solution, add 7-methoxy-3,4,5,6-tetrahydro-2H-azepine (12.0 mmol, 1.2 equiv.) dropwise at room temperature.

  • Scientist's Note: A slight excess of the amidine precursor ensures complete consumption of the limiting α-haloketone and helps drive the reaction to completion. Acetonitrile is an excellent solvent choice due to its polarity and sufficiently high boiling point for this condensation.

• Reaction: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting ketone is consumed.

• Workup - Quenching and Extraction:

  • Allow the mixture to cool to room temperature.

  • Remove the acetonitrile under reduced pressure using a rotary evaporator.

  • To the resulting residue, add 50 mL of ethyl acetate and 50 mL of a saturated aqueous solution of sodium bicarbonate.

  • Causality Explanation: The basic wash with sodium bicarbonate neutralizes any hydrobromic acid (HBr) generated during the reaction, preventing potential side reactions and ensuring the product is in its free base form for extraction.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase two more times with 30 mL of ethyl acetate.

• Purification:

  • Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude residue by flash column chromatography on silica gel. A gradient elution system, typically starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., 0% to 50% EtOAc in hexanes), is generally effective.

• Characterization and Storage:

  • Combine the pure fractions (identified by TLC) and remove the solvent in vacuo to afford the 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a solid or oil.

  • Confirm the structure and purity using ¹H NMR, ¹³C NMR, and LC-MS.[5] In the ¹H NMR spectrum, the characteristic signals for the azepine methylene protons typically appear in the range of 1.70–4.23 ppm.[5]

  • Store the final compound under an inert atmosphere (nitrogen or argon) at low temperature to prevent degradation.

Alternative Strategy: The Multicomponent Groebke–Blackburn–Bienaymé (GBB) Reaction

While cyclocondensation is a standard, the Groebke–Blackburn–Bienaymé (GBB) reaction offers a powerful multicomponent alternative for building imidazo-fused heterocycles.[2] This one-pot reaction combines three components—an aldehyde, an amidine, and an isocyanide—to rapidly generate molecular complexity. Although less documented for the azepine system compared to its pyridine analogue, the principles are directly translatable.

Conceptual GBB Workflow

Caption: Conceptual workflow for the GBB multicomponent reaction.

Protocol Considerations for GBB Synthesis

• Amidine Component: The key component, 2-amino-4,5,6,7-tetrahydro-3H-azepine (or its precursor), would be used in place of the 2-aminopyridine common in standard GBB reactions.

• Catalyst: The GBB reaction is typically acid-catalyzed. Lewis acids like scandium(III) triflate (Sc(OTf)₃) or Brønsted acids such as p-toluenesulfonic acid are effective.[7]

• Solvent: Methanol or other polar protic solvents are commonly used.

• Advantages: This approach offers high atom economy and allows for rapid diversification at three points on the scaffold (the aryl group from the aldehyde, the R-group from the isocyanide, and modifications to the azepine ring).

• Challenges: Optimization may be required to favor the desired intramolecular cyclization over potential side reactions, particularly with the more flexible seven-membered ring precursor.

Summary and Outlook

The synthesis of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines is most reliably achieved through the cyclocondensation of a 7-methoxy-3,4,5,6-tetrahydro-2H-azepine precursor with substituted α-bromoacetophenones. This method is robust, mechanistically well-understood, and provides a solid foundation for producing the core scaffold. For researchers seeking to build diverse libraries, exploring the adaptation of multicomponent strategies like the Groebke–Blackburn–Bienaymé reaction presents a promising avenue for innovation. The protocols and insights provided herein serve as a comprehensive guide for chemists to successfully synthesize and further investigate this valuable heterocyclic system.

References

• Demchenko, S., et al. (2021). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Molecules, 26(21), 6379. Available from: [Link]

• Magaña, A. A., et al. (2024). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. Chem. Proc., 16, 88. Available from: [Link]

• Demchenko, S., et al. (2021). Synthetic routes for the preparation of compounds 8, 9, 10a–h, 11, and 12. [Image]. ResearchGate. Available from: [Link]

• Juárez-Ornelas, K. A., et al. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 27(19), 6296. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Available from: [Link]

• Guchhait, S. K., et al. (2021). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 57(78), 9897-9917. Available from: [Link]

• Djaoued, A., & Dermeche, L. (2018). Copper-Catalyzed Synthesis of Dibenzo[b,f]imidazo[1,2-d][2][5]oxazepine Derivatives via a Double Ullmann Coupling Reaction. ResearchGate. Available from: [https://www.researchgate.net/publication/323861858_Copper-Catalyzed_Synthesis_of_Dibenzo[b,f]imidazo[12-d][8]oxazepine_Derivatives_via_a_Double_Ullmann_Coupling_Reaction]([Link]8]oxazepine_Derivatives_via_a_Double_Ullmann_Coupling_Reaction)

• Wang, Z., et al. (2023). Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via asymmetric multicomponent reaction. Nature Communications, 14, 2835. Available from: [Link]

• Demchenko, S., et al. (2021). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. ResearchGate. Available from: [Link]

• Sravanthi, G., & Reddy, T. V. (2016). Ligand-Free, Copper-Catalyzed Ullmann-Type C-N Coupling: Regioselective Synthesis of Azole-Substituted Imidazo[1,2-a]pyridines. ResearchGate. Available from: [Link]

• Hamdi, A., et al. (2023). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. ResearchGate. Available from: [https://www.researchgate.net/publication/372074360_Various_Synthesis_of_Imidazo12-a]pyridines_Derivatives_and_Therapeutic_Significance_A_Review]([Link])

• Dömling, A. (2002). MultiComponent Synthesis of Imidazo[1,2-a] Annulated Heterocycles on α-Isocyano Resin Esters. ResearchGate. Available from: [Link]

• Wikipedia. (n.d.). Ullmann condensation. Available from: [Link]

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In Vitro Antimicrobial Assays for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

An Application Note and Protocol for Researchers

Authored by: Senior Application Scientist

Introduction

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery of novel antimicrobial agents.[1] The exploration of unique chemical scaffolds is a cornerstone of this endeavor. Imidazole-containing heterocyclic compounds are of particular interest in medicinal chemistry due to their wide spectrum of biological activities, including notable antimicrobial and antifungal properties.[2] The imidazo[1,2-a]azepine core, a fused bicyclic system, has emerged as a promising pharmacophore. Studies have demonstrated that derivatives of this scaffold exhibit significant in vitro activity against various bacterial and fungal pathogens, including problematic strains like Staphylococcus aureus and Cryptococcus neoformans.[2][3]

This application note provides a detailed guide for the preliminary in vitro antimicrobial evaluation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine . We present a structured, three-tiered approach encompassing fundamental assays to characterize its antimicrobial profile. These protocols are designed for researchers, scientists, and drug development professionals, grounding methodologies in the authoritative standards set by the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and accuracy.[4][5] Our focus is not only on the procedural steps but also on the causality behind experimental choices, providing a framework for generating trustworthy and interpretable data.

Guiding Principles of Antimicrobial Susceptibility Testing (AST)

The objective of in vitro AST is to reliably predict how a bacterial pathogen may respond to an antimicrobial agent in vivo.[6] To achieve this, methodologies must be highly standardized.[6][7] This guide adheres to principles outlined by standards organizations like CLSI, which provide a framework for media, inoculum preparation, and incubation conditions.[5]

• Minimum Inhibitory Concentration (MIC): A core concept in antimicrobial testing, the MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[8][9] It is the primary quantitative measure of a compound's potency.

• Bacteriostatic vs. Bactericidal Activity: An agent is considered bacteriostatic if it inhibits bacterial growth, while a bactericidal agent actively kills the bacteria.[10] Time-kill kinetic assays are employed to differentiate between these two modes of action, with a bactericidal effect typically defined as a ≥3-log₁₀ (or 99.9%) reduction in the initial bacterial inoculum.[10][11]

Experimental Workflow Overview

A logical progression of assays is crucial for efficiently characterizing a novel compound. We propose a workflow that moves from a quantitative determination of potency (MIC) to a qualitative assessment of activity (Disk Diffusion) and finally to an in-depth analysis of its killing kinetics.

Caption: Proposed workflow for antimicrobial characterization.

Assay 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a gold-standard technique for quantitatively determining the MIC of an antimicrobial agent.[5][8] It involves challenging a standardized bacterial inoculum with serial twofold dilutions of the test compound in a 96-well microtiter plate.

Protocol

• Preparation of Test Compound:

  • Prepare a stock solution of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in a suitable solvent (e.g., Dimethyl Sulfoxide, DMSO). The concentration should be at least 100-fold higher than the highest concentration to be tested to minimize solvent effects.

  • Perform serial twofold dilutions of the compound in Cation-Adjusted Mueller-Hinton Broth (CAMHB) directly in a 96-well plate. For example, to test concentrations from 64 µg/mL to 0.125 µg/mL, you would create a dilution series across 10 wells.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ Colony Forming Units (CFU)/mL.[8][12]

  • Within 15 minutes of standardization, dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[1]

• Plate Inoculation and Incubation:

  • Inoculate each well of the microtiter plate (containing 50 µL of diluted compound) with 50 µL of the final bacterial inoculum, bringing the total volume to 100 µL.

  • Include essential controls:

    • Growth Control: Wells with broth and inoculum only (no compound).

    • Sterility Control: Wells with broth only (no inoculum).[8]

    • Solvent Control: Wells with inoculum and the highest concentration of the solvent used.

  • Seal the plate and incubate at 35 ± 2 °C for 16-20 hours under ambient atmospheric conditions.[7]

• Interpretation of Results:

  • Following incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[9]

Caption: Workflow for the Broth Microdilution MIC Assay.

Assay 2: Agar Disk Diffusion (Kirby-Bauer) Susceptibility Test

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.[13] It involves placing a paper disk impregnated with the test compound onto an agar plate that has been uniformly inoculated with a test bacterium. The compound diffuses into the agar, and if it is effective, it inhibits bacterial growth, creating a clear "zone of inhibition" around the disk.[7][14]

Protocol

• Preparation of Inoculum and Plates:

  • Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity standard as described in the MIC protocol.[12]

  • Use Mueller-Hinton Agar (MHA) plates with a uniform depth of 4 mm.[12]

  • Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum, remove excess fluid by pressing it against the inside of the tube, and swab the entire surface of the MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure uniform coverage.[1]

  • Allow the plate to dry for 3-5 minutes.

• Application of Disks:

  • Prepare sterile paper disks (6 mm diameter) impregnated with a known amount of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. A solvent-only disk must be used as a negative control.

  • Using sterile forceps, place the disks firmly on the surface of the inoculated MHA plate, ensuring complete contact with the agar.[15]

  • Disks should be spaced at least 24 mm apart from center to center.[12]

• Incubation and Interpretation:

  • Invert the plates and incubate at 35 ± 2 °C for 16-20 hours.[7]

  • After incubation, measure the diameter of the zones of complete growth inhibition (in millimeters) using a ruler or calipers.

  • The size of the inhibition zone reflects the susceptibility of the bacterium to the compound.[7]

Caption: Workflow for the Agar Disk Diffusion Assay.

Assay 3: Time-Kill Kinetic Assay

Time-kill assays provide dynamic information about the interaction between an antimicrobial agent and a microorganism over time.[10][11] This assay is crucial for determining whether a compound's effect is bactericidal (killing) or bacteriostatic (inhibiting growth).[16]

Protocol

• Preparation:

  • Prepare a standardized bacterial inoculum in a flask of CAMHB, aiming for a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

  • Prepare solutions of the test compound at concentrations relative to its predetermined MIC (e.g., 1x, 2x, 4x, and 8x MIC).

• Assay Procedure:

  • Add the appropriate volume of the test compound solutions to the flasks containing the bacterial culture. Include a growth control flask with no compound.

  • Incubate all flasks at 35 ± 2 °C in a shaking incubator.

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

  • Perform serial tenfold dilutions of the aliquot in sterile saline or a suitable neutralizing broth.

  • Plate a defined volume (e.g., 100 µL) from appropriate dilutions onto MHA plates.

• Incubation and Data Analysis:

  • Incubate the plates at 35 ± 2 °C for 18-24 hours, or until colonies are clearly visible.

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

  • Plot the log₁₀ CFU/mL versus time for each concentration and the growth control.

  • Interpretation:

    • Bactericidal activity is defined as a ≥3-log₁₀ reduction (99.9% kill) in CFU/mL from the initial inoculum.[10][11]

    • Bacteriostatic activity is indicated by a <3-log₁₀ reduction in CFU/mL from the initial inoculum, with the bacterial count remaining similar to the starting count.[10]

Caption: Workflow for the Time-Kill Kinetic Assay.

Data Presentation and Interpretation

Quantitative data from these assays should be summarized in clear, structured tables for easy comparison and analysis.

Table 1: Example MIC Data Summary for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Organism	Strain ID	Gram Stain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	Positive
Enterococcus faecalis	ATCC 29212	Positive
Escherichia coli	ATCC 25922	Negative
Pseudomonas aeruginosa	ATCC 27853	Negative
Klebsiella pneumoniae	ATCC 700603	Negative

Table 2: Example Disk Diffusion Data Summary

Organism	Strain ID	Compound Amount per Disk (µg)	Zone of Inhibition (mm)
Staphylococcus aureus	ATCC 29213	30
Escherichia coli	ATCC 25922	30
Pseudomonas aeruginosa	ATCC 27853	30

References

• Time-Kill Kinetics Assay.

• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test.

• Time-kill studies – including synergy time-kill studies.

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING.

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.

• Determination of antimicrobial resistance by disk diffusion.

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol.

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts.

• In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models.

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds.

• Antimicrobial Assays.

• Broth Microdilution.

• Time-Kill Evaluations.

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING.

• Disk diffusion test.

• Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole.

• Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing.

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin Against Molds.

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.

• Antimicrobial Susceptibility Testing.

• Standardized Protocols for In Vitro Antibacterial Susceptibility Testing of Sultamicillin.

• Design, Synthesis, Molecular Docking, and ADME-Tox Investigations of Imidazo[1,2-a]Pyrimidines Derivatives as Antimicrobial Agents.

• Antiproliferative, Anti-Inflammatory and Anti-Microbial Activities of Synthesized Benzo[f]benzo[6][16]imidazo[1,2-d][6][10]oxazepine and Benzo[f]benzo[6][16]oxazolo[3,2-d][6][10]oxazepine Derivatives.

• Synthesis and antimicrobial activity of certain imidazo[1,2-a]pyrimidines.

• Synthesis and Antibacterial Activity of New Imidazo[1,2- a ]pyridines Festooned with Pyridine, Thiazole or Pyrazole Moiety.

• 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo[1,2-a]azepine.

• Antimicrobial activity (MIC), cytotoxicity (CC 50 ), and hemolytic...

• Synthesis, antibacterial and antifungal activity of new 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides.

• Synthesis and antibacterial activity of 3-arylaminomethyl-1-(2-oxo-2-arylethyl)-6,7,8,9-tetrahydro-5H-[6][10][15]triazolo[4,3-a] azepin-1-ium bromides and aryl-(4-R1-phenyl-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulen-1-ylmethyl)-amines.

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Application Notes and Protocols for Anticancer Screening of Imidazo[1,2-a]azepine Derivatives

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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Imidazo[1,2-a]azepines

Imidazo[1,2-a]azepines and their related heterocyclic structures, such as imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrazines, represent a promising class of compounds in anticancer drug discovery.[1][2] These nitrogen-based heterocycles have demonstrated a wide array of biological activities, with numerous studies highlighting their potent inhibitory effects against various cancer cell lines, including those of the breast, liver, colon, and lung.[1][3] Their mechanisms of action are diverse, often involving the modulation of key signaling pathways critical for cancer cell proliferation, survival, and migration.[1][3]

Several imidazo-based compounds have been shown to exert their anticancer effects by targeting crucial cellular machinery. This includes the inhibition of tubulin polymerization, which disrupts microtubule dynamics essential for cell division, and the modulation of critical signaling cascades like the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[3][4][5] Given their multifaceted modes of action, a systematic and multi-pronged screening approach is essential to identify and characterize the most promising imidazo[1,2-a]azepine derivatives for further preclinical and clinical development.

This guide provides a comprehensive overview of the key in vitro assays and protocols for the anticancer screening of imidazo[1,2-a]azepine derivatives. It is designed to equip researchers with the necessary tools to assess the cytotoxic and mechanistic properties of these compounds, thereby facilitating the identification of lead candidates with therapeutic potential.

A Hierarchical Approach to Anticancer Screening

A logical and efficient screening cascade is crucial for the effective evaluation of novel chemical entities. For imidazo[1,2-a]azepine derivatives, a tiered approach is recommended, beginning with broad cytotoxicity screening and progressing to more detailed mechanistic studies for the most potent compounds.

Caption: A tiered approach to anticancer screening.

Part 1: Primary Screening - Assessing General Cytotoxicity

The initial step in evaluating a library of imidazo[1,2-a]azepine derivatives is to determine their general cytotoxicity against a panel of cancer cell lines. This provides a broad overview of their anti-proliferative activity and helps in prioritizing compounds for further investigation. Two widely used and robust methods for this purpose are the MTT and SRB assays.[6][7]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[6] The amount of formazan produced is directly proportional to the number of living cells.

Protocol: MTT Assay

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 to 10,000 cells/well) and incubate overnight to allow for cell attachment.[8]

• Compound Treatment: Treat the cells with a range of concentrations of the imidazo[1,2-a]azepine derivatives. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for a specified period, typically 48 to 72 hours, under standard cell culture conditions (37°C, 5% CO2).[6]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.[9]

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

SRB (Sulphorhodamine B) Assay

The SRB assay is a colorimetric method that relies on the ability of the SRB dye to bind to protein components of cells that have been fixed with trichloroacetic acid (TCA).[7][10] The amount of bound dye is proportional to the total cellular protein mass, which reflects the cell number.[7] This assay is less susceptible to interference from compounds that may affect cellular metabolism.[11]

Protocol: SRB Assay

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Cell Fixation: After the incubation period, gently add cold 10% (w/v) TCA to each well and incubate for 1 hour at 4°C to fix the cells.[7]

• Washing: Carefully wash the plates multiple times with 1% (v/v) acetic acid to remove excess TCA and unbound dye.[7]

• Staining: Add SRB solution to each well and incubate for 30 minutes at room temperature.

• Washing: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye.[7]

• Dye Solubilization: Add a 10 mM Tris base solution to each well to dissolve the protein-bound dye.[7]

• Absorbance Measurement: Measure the absorbance at approximately 510 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

Assay	Principle	Advantages	Disadvantages
MTT	Measures metabolic activity via mitochondrial dehydrogenase reduction of MTT to formazan.[6]	Well-established, sensitive, and widely used.	Can be affected by compounds that interfere with cellular metabolism.
SRB	Measures total cellular protein content by staining with Sulforhodamine B.[7][10]	Less prone to interference from metabolic inhibitors, stable endpoint.[11]	Requires a fixation step, which can lead to cell loss if not performed carefully.

Part 2: Secondary Screening - Elucidating the Mode of Cell Death

Once potent imidazo[1,2-a]azepine derivatives have been identified through primary screening, the next step is to investigate the mechanism by which they induce cell death. The two most common modes of cancer cell death induced by therapeutic agents are apoptosis and cell cycle arrest.

Apoptosis Assays

Apoptosis, or programmed cell death, is a crucial mechanism for eliminating damaged or unwanted cells and is a desirable outcome for anticancer therapies.[12][13] Several assays can be employed to detect the hallmark features of apoptosis.[13]

Annexin V/Propidium Iodide (PI) Staining

This is a widely used flow cytometry-based assay to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[14] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V has a high affinity for PS and can be used to detect this event. PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and is used to identify cells that have lost membrane integrity.[14]

Protocol: Annexin V/PI Staining

• Cell Treatment: Treat cancer cells with the imidazo[1,2-a]azepine derivative at its IC50 concentration for a predetermined time (e.g., 24, 48 hours).

• Cell Harvesting: Harvest the cells (including any floating cells) and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, necrotic) can be quantified based on their fluorescence signals.

Caspase Activity Assays

Caspases are a family of proteases that play a central role in the execution of apoptosis.[15] Assays that measure the activity of key executioner caspases, such as caspase-3 and caspase-7, can confirm the induction of apoptosis.[16] These assays are often based on the cleavage of a fluorogenic or colorimetric substrate.

Cell Cycle Analysis

Many anticancer drugs exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest and subsequent cell death.[17] Flow cytometry analysis of DNA content is a standard method to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[18][19]

Protocol: Cell Cycle Analysis by PI Staining

• Cell Treatment: Treat cancer cells with the imidazo[1,2-a]azepine derivative at its IC50 concentration for a specified time.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the cell membrane.[20]

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A (to prevent staining of RNA).[18]

• Incubation: Incubate the cells in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content of the cells is measured, and the percentage of cells in each phase of the cell cycle is quantified.[19]

Caption: A simplified PI3K/Akt/mTOR signaling pathway.

Conclusion

The systematic screening pipeline detailed in these application notes provides a robust framework for the evaluation of novel imidazo[1,2-a]azepine derivatives as potential anticancer agents. By employing a hierarchical approach that progresses from broad cytotoxicity assessment to detailed mechanistic studies, researchers can efficiently identify and characterize promising lead compounds. The integration of multiple assay formats, including colorimetric, flow cytometric, and fluorescence-based methods, ensures a comprehensive understanding of the compounds' biological activities. This structured approach will ultimately accelerate the translation of promising imidazo[1,2-a]azepine derivatives from the laboratory to preclinical development.

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The Strategic Utility of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the quest for novel molecular scaffolds that offer both unique chemical space and versatile synthetic handles is paramount. The imidazo[1,2-a]azepine core, a fused heterocyclic system, has emerged as a privileged structure, with derivatives exhibiting a wide spectrum of biological activities. Among the various derivatives of this scaffold, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine stands out as a particularly valuable building block for medicinal chemists. Its strategic placement of a bromine atom on the imidazole ring provides a reactive center for a host of powerful cross-coupling reactions, enabling the rapid generation of diverse compound libraries for biological screening.

This comprehensive guide provides detailed application notes and protocols for the effective utilization of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in medicinal chemistry programs. We will delve into its synthesis, explore its reactivity in key carbon-carbon and carbon-nitrogen bond-forming reactions, and discuss the therapeutic potential of the resulting derivatives.

The Imidazo[1,2-a]azepine Scaffold: A Foundation for Diverse Biological Activity

The imidazo[1,2-a]azepine framework is a key constituent in a variety of biologically active molecules. The fusion of an imidazole ring with a seven-membered azepine ring creates a unique three-dimensional structure that can effectively interact with a range of biological targets. Derivatives of the related imidazo[1,2-a]pyridine and imidazo[1,2-b]pyridazine systems have demonstrated a broad array of pharmacological properties, including anticancer, anti-inflammatory, antibacterial, and antiviral activities.[1] Specifically, quaternary salts of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines have shown promising antibacterial and antifungal activity.[2] This established biological profile underscores the potential of the 3-bromo derivative as a starting point for the development of novel therapeutic agents.

Synthesis of the Core Scaffold: A Proposed Pathway

While a direct, detailed experimental protocol for the synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is not extensively documented in publicly available literature, a plausible and efficient synthetic route can be proposed based on established methodologies for analogous heterocyclic systems. The synthesis of the un-brominated core, 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, is the logical first step, followed by a regioselective bromination.

A common and effective method for the construction of the imidazo[1,2-a]azepine core involves the condensation of a suitable cyclic amine precursor with a 2-halo-acetaldehyde equivalent. In this case, the synthesis would likely commence with the commercially available 7-methoxy-3,4,5,6-tetrahydro-2H-azepine.

Caption: Proposed synthetic workflow for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

The subsequent bromination at the 3-position of the imidazole ring is anticipated to proceed with high regioselectivity due to the electronic nature of the imidazo[1,2-a] fused system. Electrophilic aromatic substitution on this scaffold typically occurs at the C3 position.

Application in Medicinal Chemistry: A Gateway to Chemical Diversity

The true utility of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine lies in its capacity to serve as a versatile precursor for a wide array of derivatives through palladium-catalyzed cross-coupling reactions. The carbon-bromine bond at the 3-position is an ideal handle for introducing various substituents, thereby enabling extensive structure-activity relationship (SAR) studies.

Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, allowing for the formation of carbon-carbon bonds between an organoboron compound and a halide.[3] This reaction is particularly valuable in medicinal chemistry for the synthesis of biaryl and heteroaryl-aryl structures, which are common motifs in drug molecules.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 3-Bromo-imidazo[1,2-a]azepine Scaffolds

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O	100	12	75-90	[4]
PdCl₂(dppf)	-	Na₂CO₃	Dioxane	90	8	80-95	[4]
Pd₂(dba)₃	XPhos	K₃PO₄	t-BuOH/H₂O	80	6	85-98	[4]

Detailed Protocol: Suzuki-Miyaura Coupling of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine with Phenylboronic Acid

Materials:

• 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• Triphenylphosphine (PPh₃, 0.08 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Toluene

• Water

Procedure:

• To a flame-dried Schlenk flask, add 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add Pd(OAc)₂ and PPh₃ to the flask under a positive pressure of inert gas.

• Add a degassed 4:1 mixture of toluene and water to the flask.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-phenyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, a critical transformation in the synthesis of many pharmaceuticals.[5][6] This reaction allows for the coupling of an aryl or heteroaryl halide with a primary or secondary amine, providing access to a wide range of substituted anilines and related compounds.

Table 2: Representative Conditions for Buchwald-Hartwig Amination of 3-Bromo-imidazo[1,2-a]azepine Scaffolds

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	100	16	70-90	[5]
Pd(OAc)₂	Xantphos	Cs₂CO₃	Dioxane	110	12	75-95	[6]
RuPhos Pd G3	-	K₃PO₄	sec-Butanol	80	8	80-98

Detailed Protocol: Buchwald-Hartwig Amination of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine with Morpholine

Materials:

• 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 equiv)

• Morpholine (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 equiv)

• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP, 0.03 equiv)

• Sodium tert-butoxide (NaOt-Bu, 1.4 equiv)

• Toluene

Procedure:

• In a glovebox, add Pd₂(dba)₃, BINAP, and NaOt-Bu to a flame-dried Schlenk tube.

• Add 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine and toluene.

• Add morpholine to the reaction mixture.

• Seal the Schlenk tube and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with stirring for 16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-(morpholin-4-yl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Conclusion and Future Outlook

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine represents a highly valuable and versatile building block for medicinal chemistry research. Its straightforward, albeit proposed, synthesis and the exceptional reactivity of the 3-bromo position in palladium-catalyzed cross-coupling reactions provide a robust platform for the rapid generation of diverse libraries of novel compounds. The established biological significance of the imidazo[1,2-a]azepine core, coupled with the ability to systematically explore chemical space around this scaffold, makes it an attractive starting point for drug discovery programs targeting a wide range of diseases. As the demand for novel chemical entities continues to grow, the strategic application of such well-designed building blocks will be instrumental in accelerating the discovery of the next generation of therapeutics.

References

• Demchenko, A. M., et al. (2020). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Molecules, 25(15), 3428. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

• Demchenko, A. M., et al. (2021). Figure: Synthetic routes for the preparation of compounds 8, 9, 10a–h, 11, and 12. ResearchGate. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2017). Buchwald-Hartwig Amination. [Link]

• LibreTexts. (2021). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Al-Tel, T. H. (2011). Reactivity of 3-Iodoimidazo[1,2-a]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Journal of Heterocyclic Chemistry, 48(4), 892-896. [Link]

• Kozlov, I. G., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17937-17949. [Link]

• Singh, P., et al. (2018). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]

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• LibreTexts. (2021). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Brindha, B., et al. (2024). Synthesis Of New Bromo Oxazepine Compounds, Biological Evaluation, Molecular Docking Studies, And Simulation Methodology For Anti - Skin Cancer. African Journal of Biomedical Research, 27(6S). [Link]

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• ResearchGate. Commercially available drugs contain azepine derivatives. [Link]

• Request PDF. Suzuki-Miyaura cross-coupling reactions of 2,4,6,8-tetra-bromo-10,11-dihydro-5H-dibenzo[b,f]azepine. ResearchGate. [Link]

• Rossi, S., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives. Molecules, 26(2), 297. [Link]

• Wang, C., et al. (2021). Functionalization of imidazo[1,2-a]pyridines via radical reactions. Organic & Biomolecular Chemistry, 19(20), 4443-4454. [Link]

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• Request PDF. Access to Imidazo[1,2- a ]imidazolin-2-ones and Functionalization through Suzuki-Miyaura Cross-Coupling Reactions. ResearchGate. [Link]

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Application Notes and Protocols for the Experimental Design and Evaluation of Novel Antibacterial Compounds

Introduction: A Strategic Approach to Antibacterial Drug Discovery

The escalating threat of antimicrobial resistance necessitates a robust and systematic approach to the discovery and development of novel antibacterial agents. A well-designed experimental cascade is paramount to efficiently identify and characterize promising lead compounds, ensuring that resources are focused on candidates with the highest potential for clinical success. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals, detailing the critical in vitro assays for evaluating the antibacterial efficacy and safety of new chemical entities.

Our philosophy is grounded in a tiered screening approach, beginning with broad primary assays to determine fundamental activity and progressing to more complex secondary and mechanistic studies to elucidate the compound's mode of action and therapeutic potential. Each experimental choice is deliberate, aimed at building a comprehensive data package that informs go/no-go decisions throughout the early stages of drug discovery. This document adheres to internationally recognized standards, primarily referencing the guidelines set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), to ensure data integrity and cross-study comparability.[1][2][3][4][5][6][7]

Part 1: Foundational Steps - Setting the Stage for Success

Before embarking on antimicrobial testing, meticulous preparation is crucial. The quality and reproducibility of your data are directly dependent on the integrity of your starting materials and adherence to standardized procedures.

Compound Management: Ensuring Integrity and Solubility

Novel compounds are precious. Proper handling and storage are essential to maintain their stability and ensure accurate concentration measurements.

• Stock Solution Preparation: Compounds should be dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), at a high concentration (e.g., 10-20 mM). The choice of solvent is critical; it must completely dissolve the compound and be non-toxic to the bacteria at the final tested concentration. A preliminary solvent toxicity test is highly recommended.

• Storage: Stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store aliquots at -20°C or -80°C in desiccated conditions.

• Solubility Assessment: It is crucial to determine the maximum soluble concentration of the compound in the test medium. Precipitation of the compound during the assay will lead to inaccurate results. A simple visual inspection of the compound diluted in the test broth can serve as a preliminary check.

Bacterial Strain Selection: A Representative Panel for Meaningful Data

The choice of bacterial strains is fundamental to the relevance of your findings. A well-curated panel should include:

• Gram-Positive and Gram-Negative Bacteria: To assess the spectrum of activity.

• Clinically Relevant Pathogens: Such as those from the ESKAPE group (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species), which are leading causes of nosocomial infections and are often multidrug-resistant.[8]

• Quality Control (QC) Strains: Reference strains with well-characterized antimicrobial susceptibility profiles (e.g., from the American Type Culture Collection - ATCC) are essential for validating assay performance.[9] Examples include Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922.

• Resistant Strains: Including strains with known resistance mechanisms (e.g., methicillin-resistant Staphylococcus aureus - MRSA) can provide early insights into the compound's ability to overcome existing resistance.[9]

Inoculum Preparation: The Cornerstone of Reproducibility

Standardization of the bacterial inoculum is arguably the most critical step for ensuring the reproducibility of susceptibility testing.[10][11][12][13] The final inoculum density for most broth-based assays should be approximately 5 x 10^5 colony-forming units (CFU)/mL.[8]

Protocol: Standardized Inoculum Preparation

• Bacterial Culture: From a fresh (18-24 hours) agar plate, select 3-5 well-isolated colonies of the test organism.

• Suspension: Suspend the colonies in a sterile saline solution (0.85% NaCl) or a suitable broth.

• Turbidity Adjustment: Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This can be done visually by comparing against a commercial standard or more accurately using a spectrophotometer (absorbance at 625 nm should be between 0.08 and 0.13). A 0.5 McFarland standard corresponds to approximately 1-2 x 10^8 CFU/mL.

• Final Dilution: Within 15 minutes of standardization, dilute the adjusted suspension in the appropriate test broth to achieve the final target concentration of 5 x 10^5 CFU/mL.[14] This is typically a 1:100 to 1:200 dilution, depending on the initial concentration.

• Purity Check: Perform a purity check by subculturing an aliquot of the final inoculum onto a non-selective agar plate to ensure the absence of contaminants.[14]

Part 2: Primary Screening - Identifying Hits

The primary screen aims to rapidly and efficiently identify compounds with antibacterial activity. The most common and robust method for this is the determination of the Minimum Inhibitory Concentration (MIC).

Minimum Inhibitory Concentration (MIC) Determination

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[15][16][17][18] The broth microdilution method is a widely used, high-throughput technique for MIC determination.[8][19][20][21]

Protocol: Broth Microdilution MIC Assay

• Plate Preparation: In a sterile 96-well microtiter plate, add 50 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) to all wells.[14] For fastidious organisms, appropriate supplemented media should be used.

• Compound Dilution: Add 50 µL of the test compound at 2x the highest desired concentration to the first column of wells. Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the final 50 µL from the last column. This will result in a final volume of 50 µL per well with serially diluted compound.

• Controls:

  • Growth Control: Wells containing only broth and the bacterial inoculum.

  • Sterility Control: Wells containing only broth to check for contamination.

  • Positive Control: A known antibiotic with activity against the test organism.

• Inoculation: Add 50 µL of the standardized bacterial inoculum (at 1 x 10^6 CFU/mL to achieve a final concentration of 5 x 10^5 CFU/mL) to all wells except the sterility control.[22]

• Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in an ambient air incubator.[14]

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible growth.[13][23] This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Data Presentation: MIC Values

Compound	S. aureus ATCC 29213 MIC (µg/mL)	E. coli ATCC 25922 MIC (µg/mL)	MRSA USA300 MIC (µg/mL)	P. aeruginosa PAO1 MIC (µg/mL)
Novel Compound A	2	>64	4	>64
Novel Compound B	8	16	8	32
Vancomycin	1	>64	1	>64
Ciprofloxacin	0.25	0.015	16	0.5

Hypothetical data for illustrative purposes.

Minimum Bactericidal Concentration (MBC) Determination

While the MIC indicates growth inhibition, the MBC determines the concentration required to kill the bacteria. The MBC is defined as the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[24]

Protocol: MBC Assay

• Following MIC Determination: After reading the MIC results, take a 10 µL aliquot from each well that shows no visible growth in the MIC plate.

• Subculturing: Spot the aliquot onto a fresh, antibiotic-free agar plate.

• Incubation: Incubate the agar plate at 35 ± 2°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in no bacterial growth on the agar plate.

Part 3: Secondary and Mechanistic Assays - Characterizing Leads

Compounds that demonstrate promising MIC values should be further characterized to understand their bactericidal/bacteriostatic properties, rate of killing, and potential for treating complex infections like those involving biofilms.

Time-Kill Kinetics Assay

This assay provides a dynamic view of antibacterial activity, revealing whether a compound is bactericidal (kills bacteria) or bacteriostatic (inhibits growth) and whether its effect is concentration-dependent or time-dependent.[19][24][25][26]

Protocol: Time-Kill Kinetics Assay

• Preparation: In sterile tubes or flasks, prepare the test compound at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC) in the appropriate broth. Include a growth control without any compound.

• Inoculation: Inoculate each tube with the standardized bacterial suspension to a final concentration of 5 x 10^5 CFU/mL.

• Sampling: At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.[27]

• Plating and Counting: Perform serial dilutions of the aliquots and plate them onto agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL versus time for each concentration.[24][27] A ≥3-log10 reduction (99.9% kill) in CFU/mL is considered bactericidal activity.[24]

Visualization: Time-Kill Assay Workflow

Caption: Workflow for a time-kill kinetics assay.

Anti-Biofilm Activity Assay

Bacterial biofilms are a major cause of persistent and chronic infections due to their inherent resistance to conventional antibiotics.[8] Assessing a compound's ability to inhibit biofilm formation or eradicate established biofilms is crucial.[28][29]

Protocol: Crystal Violet Biofilm Assay

• Biofilm Formation:

  • Inhibition: Add the test compound at various concentrations to a 96-well plate, followed by the addition of the standardized bacterial inoculum.

  • Eradication: First, allow the biofilm to form by incubating the bacteria in the plate for 24 hours. Then, remove the planktonic cells and add the test compound to the established biofilms.[29]

• Incubation: Incubate the plates for 24-48 hours to allow for biofilm formation or treatment.

• Washing: Gently wash the wells with phosphate-buffered saline (PBS) to remove non-adherent cells.

• Staining: Add a 0.1% crystal violet solution to each well and incubate for 15-20 minutes.

• Washing: Wash the wells again to remove excess stain.

• Solubilization: Add 30% acetic acid or ethanol to solubilize the crystal violet that has stained the biofilm.

• Quantification: Measure the absorbance of the solubilized stain at 595 nm. A reduction in absorbance compared to the untreated control indicates anti-biofilm activity.[30]

Visualization: Antibacterial Testing Cascade

Caption: Overall antibacterial testing cascade.

Part 4: Safety and Selectivity - A Critical Checkpoint

An ideal antibacterial agent should be potent against bacterial pathogens while exhibiting minimal toxicity to host cells. Cytotoxicity testing is a non-negotiable step in the early evaluation of any new compound.[31][32][33][34]

In Vitro Cytotoxicity Assay

The MTT assay is a common colorimetric method to assess the metabolic activity of mammalian cells, which serves as an indicator of cell viability.[31]

Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed a suitable mammalian cell line (e.g., HeLa, HEK293) in a 96-well plate and allow the cells to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the novel compound for 24-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm.

• Data Analysis: Calculate the concentration that inhibits 50% of cell viability (IC50). The selectivity index (SI) can then be calculated as IC50 / MIC. A higher SI value indicates greater selectivity for bacteria over mammalian cells.

Conclusion: A Data-Driven Path Forward

This guide has outlined a systematic and robust experimental cascade for the initial in vitro evaluation of novel antibacterial compounds. By adhering to standardized protocols and employing a tiered approach, researchers can generate high-quality, reproducible data that will confidently guide the progression of promising candidates through the drug discovery pipeline. The ultimate goal is to identify compounds that are not only potent against clinically relevant bacteria but also possess a favorable safety profile, paving the way for the development of the next generation of life-saving antibiotics.

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• How do you interpret Minimum Inhibitory Concentration (MIC) values on antibiotic susceptibility testing? - Dr.Oracle. (2025, July 31). Dr.Oracle. Retrieved January 17, 2026, from [Link]

• (PDF) EUCAST expert rules in antimicrobial susceptibility testing - ResearchGate. (2025, August 9). ResearchGate. Retrieved January 17, 2026, from [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. (n.d.). Protocols.io. Retrieved January 17, 2026, from [Link]

• A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method - PMC - PubMed Central. (2025, October 17). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Microbiology guide to interpreting minimum inhibitory concentration (MIC) - idexx. (n.d.). Idexx. Retrieved January 17, 2026, from [Link]

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• Broth Dilution Method for MIC Determination - Microbe Online. (2013, November 15). Microbe Online. Retrieved January 17, 2026, from [Link]

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Application Note: A Comprehensive Guide to Evaluating the Cytotoxicity of Bromo-Imidazo-Azepine Compounds in Cancer Cell Lines

Introduction: The Imperative for Rigorous Cytotoxicity Profiling in Drug Discovery

The discovery and development of novel anti-cancer therapeutics is a cornerstone of modern biomedical research. Within this landscape, nitrogen-containing heterocyclic scaffolds, such as the imidazo-azepine core, represent a promising class of molecules due to their diverse pharmacological potential. The introduction of a bromine atom to this scaffold can significantly modulate its physicochemical properties, including lipophilicity and target engagement, potentially enhancing its cytotoxic effects against cancer cells.[1][2][3] However, this structural modification also necessitates a thorough and systematic evaluation of its cytotoxic profile to determine therapeutic potential and selectivity.

This application note provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the in vitro cytotoxicity of novel bromo-imidazo-azepine compounds. We move beyond simple procedural lists to offer a self-validating system of protocols, grounded in established scientific principles. This guide emphasizes the causality behind experimental choices, ensuring that the data generated is not only robust and reproducible but also mechanistically informative. We will detail critical methodologies, from fundamental cell culture and compound handling to a multi-parametric assessment of cytotoxicity, encompassing metabolic activity, membrane integrity, and the induction of apoptosis.

I. Foundational Principles: Cell Line Selection and Culture

The choice of a relevant cell line is a critical first step that profoundly influences the interpretation of cytotoxicity data. For initial screening of bromo-imidazo-azepine compounds, a panel of well-characterized cancer cell lines is recommended to assess the breadth of activity.

A. Rationale for Cell Line Selection:

• Tumor Type Relevance: Select cell lines that are representative of cancers where new therapeutic agents are needed. For instance, a panel could include lines from prevalent cancers like breast (e.g., MCF-7, MDA-MB-231), colon (e.g., HCT-116), and lung (e.g., A549).[4]

• Genetic Background: Consider cell lines with known genetic backgrounds (e.g., p53 status, oncogenic driver mutations) to potentially correlate compound sensitivity with specific molecular profiles.

• Adherent vs. Suspension Cultures: The protocols provided are optimized for adherent cells, which are common for solid tumor models. If evaluating hematological malignancies, protocols would need adaptation for suspension cell lines.

B. Protocol: Cell Line Thawing and Maintenance

Maintaining healthy, viable cells is paramount for reliable cytotoxicity data. The following protocol is based on best practices for reviving and passaging adherent cells.[5][6][7][8][9]

Materials:

• Cryopreserved vial of desired cancer cell line

• Complete growth medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 70% Ethanol

• Sterile centrifuge tubes

• Sterile tissue culture flasks (T-25 or T-75)

• Water bath at 37°C

• Incubator at 37°C with 5% CO2

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS), calcium and magnesium-free

Procedure:

• Thawing:

  • Rapidly thaw the cryovial in a 37°C water bath until a small ice crystal remains (approx. 2 minutes).[9]

  • Decontaminate the vial with 70% ethanol before opening in a laminar flow hood.

  • Gently transfer the cell suspension into a sterile centrifuge tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 125 x g for 5-7 minutes to pellet the cells and remove the cryoprotectant (e.g., DMSO).[9]

  • Aspirate the supernatant and gently resuspend the cell pellet in 5-10 mL of fresh, pre-warmed complete growth medium.

  • Transfer the cell suspension to an appropriately sized tissue culture flask.

• Maintenance and Passaging:

  • Incubate the cells at 37°C with 5% CO2.

  • Monitor cell growth daily and change the medium every 2-3 days.

  • When cells reach 80-90% confluency, they should be passaged.

  • Aspirate the old medium and wash the cell monolayer once with PBS.

  • Add a minimal volume of pre-warmed Trypsin-EDTA to cover the cell monolayer and incubate at 37°C for 2-5 minutes, or until cells detach.

  • Neutralize the trypsin by adding 4-5 volumes of complete growth medium.

  • Gently pipette the cell suspension to create a single-cell suspension.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed new flasks at a recommended density for the specific cell line.

II. Compound Management and Preparation

Proper handling of the bromo-imidazo-azepine compounds is crucial for accurate and reproducible results.

A. Solubility and Stock Solution Preparation:

Halogenated heterocyclic compounds can exhibit variable aqueous solubility.[1][2][3] It is essential to determine the optimal solvent for each test compound.

• Initial Solubility Testing: Test solubility in common solvents such as Dimethyl Sulfoxide (DMSO) and ethanol. DMSO is often the solvent of choice for creating high-concentration stock solutions.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in an appropriate solvent. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

• Working Solutions: On the day of the experiment, prepare working solutions by serially diluting the stock solution in complete cell culture medium. The final concentration of the solvent (e.g., DMSO) in the cell culture wells should be kept constant across all treatments and should not exceed a level that causes cytotoxicity (typically ≤ 0.5%).

III. Core Cytotoxicity Assays: A Multi-Faceted Approach

No single assay can provide a complete picture of cytotoxicity.[10][11][12] Therefore, a multi-parametric approach is recommended, starting with a broad assessment of metabolic activity, followed by a more specific measure of membrane integrity, and culminating in a detailed analysis of apoptosis induction.

A. MTT Assay: Assessing Metabolic Activity

The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals by metabolically active cells.[13][14][15] This conversion is primarily carried out by mitochondrial dehydrogenases, and thus, the amount of formazan produced is proportional to the number of viable, metabolically active cells.[14]

Protocol: MTT Cytotoxicity Assay

Materials:

• 96-well flat-bottom tissue culture plates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-channel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours to allow for attachment.[14]

• Compound Treatment: Prepare serial dilutions of the bromo-imidazo-azepine compounds in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls (e.g., medium with 0.5% DMSO).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C with 5% CO2.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for another 2-4 hours at 37°C.[16]

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[14][15] Mix thoroughly by gentle shaking or pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis:

• Calculate the percentage of cell viability for each treatment relative to the vehicle control.

• Plot the percentage of viability against the compound concentration (log scale) to generate a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Diagram: MTT Assay Workflow

Caption: Workflow for the MTT-based cytotoxicity assessment.

B. LDH Release Assay: Measuring Membrane Integrity

The Lactate Dehydrogenase (LDH) release assay is another common method for assessing cytotoxicity. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[10][17][18][19] Measuring the amount of LDH in the supernatant provides a quantitative measure of cell lysis.

Protocol: LDH Cytotoxicity Assay

Materials:

• 96-well flat-bottom tissue culture plates

• LDH cytotoxicity assay kit (commercially available kits are recommended)

• Multi-channel pipette

• Plate reader capable of measuring absorbance at the wavelength specified by the kit (e.g., 490 nm).[17][20]

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. It is advisable to run this assay in parallel with the MTT assay using a separate plate.

• Controls: It is critical to include the following controls for each plate:[19][21]

  • Vehicle Control: Untreated cells to measure spontaneous LDH release.

  • Maximum LDH Release Control: Treat a set of wells with the lysis buffer provided in the kit to induce 100% cell death.

  • No-Cell Control: Medium only to determine background absorbance.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

• LDH Reaction: Carefully transfer a portion of the supernatant (e.g., 50 µL) to a fresh 96-well plate. Add the LDH reaction mixture from the kit to each well.

• Incubation and Measurement: Incubate the plate at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light. Measure the absorbance at the recommended wavelength.

Data Analysis:

• Subtract the background absorbance (no-cell control) from all readings.

• Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100

Table: Comparison of MTT and LDH Assays

Feature	MTT Assay	LDH Assay
Principle	Measures metabolic activity via mitochondrial dehydrogenase function.[13]	Measures membrane integrity via the release of cytosolic LDH.[17][18]
Endpoint	Cell viability/proliferation	Cell death/lysis
Timing	Endpoint assay	Can be used for kinetic studies by sampling supernatant over time
Interference	Can be affected by compounds that alter mitochondrial respiration.	Serum in the medium can contain LDH, potentially increasing background.[21]

C. Apoptosis Detection by Flow Cytometry: Annexin V and Propidium Iodide Staining

To determine if cell death is occurring via apoptosis (programmed cell death) or necrosis, flow cytometry with Annexin V and Propidium Iodide (PI) staining is the gold standard.[22][23] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[22][23] Annexin V, a protein with a high affinity for PS, can be fluorescently labeled to detect these early apoptotic cells. PI is a fluorescent DNA intercalator that is excluded by live cells with intact membranes but can enter and stain the nucleus of late apoptotic and necrotic cells.[22][23]

Protocol: Annexin V/PI Apoptosis Assay

Materials:

• 6-well or 12-well tissue culture plates

• Annexin V-FITC/PI apoptosis detection kit

• 1X Binding Buffer (provided in the kit)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in appropriate plates and treat with the bromo-imidazo-azepine compounds at concentrations around the IC50 value for a defined period (e.g., 24 hours). Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting:

  • Collect the culture medium, which contains floating (potentially apoptotic) cells.

  • Wash the adherent cells with PBS and then detach them using Trypsin-EDTA.

  • Combine the cells from the medium and the detached cells into a single tube.

• Staining:

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).[22]

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cells.[24]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[24]

  • Add 400 µL of 1X Binding Buffer to each tube before analysis.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Set up compensation and quadrants using unstained, Annexin V-only, and PI-only stained cells.

  • Collect data for at least 10,000 events per sample.

Data Interpretation:

• Annexin V- / PI-: Live, healthy cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells (or cells with compromised membrane integrity)

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• 24. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols for High-Throughput Screening of Imidazo[1,2-a]azepine Libraries

Introduction: The Therapeutic Potential of the Imidazo[1,2-a]azepine Scaffold

The imidazo[1,2-a]azepine core is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its structural complexity and diverse biological activities. Its derivatives have shown promise in a range of therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.[1][2] The unique three-dimensional shape of the fused imidazole and azepine rings allows for diverse substitutions, enabling the creation of large and structurally varied compound libraries. High-throughput screening (HTS) is an essential technology for unlocking the therapeutic potential of these libraries by rapidly assessing the biological activity of thousands of compounds in a systematic and automated fashion.[3] This guide provides a comprehensive overview of the principles, protocols, and best practices for conducting a successful HTS campaign with imidazo[1,2-a]azepine libraries.

Part 1: Library Preparation and Management for High-Throughput Screening

The quality and diversity of the compound library are foundational to the success of any HTS campaign. Imidazo[1,2-a]azepine libraries can be synthesized through various strategies, including multi-component reactions, which allow for the rapid generation of a wide range of derivatives.[4][5]

Key Considerations for Library Preparation:

• Purity and Characterization: Each compound in the library must be of high purity (typically >95%) to avoid false positives or negatives. Purity should be confirmed by analytical techniques such as LC-MS and NMR.

• Solubility: Imidazo[1,2-a]azepine derivatives can have varying solubility. It is crucial to determine the optimal solvent (usually DMSO) and concentration for creating stock solutions.

• Storage and Handling: Compound libraries should be stored in a controlled environment (e.g., -20°C or -80°C) to prevent degradation. Automated liquid handlers are recommended for dispensing compounds to minimize human error and ensure consistency.[6]

Protocol for Library Plating:

• Stock Solution Preparation: Prepare master stock solutions of each imidazo[1,2-a]azepine derivative in 100% DMSO at a concentration of 10 mM.

• Intermediate Plate Preparation: Using an automated liquid handler, create intermediate plates by diluting the master stock solutions to a working concentration (e.g., 1 mM) in an appropriate buffer or cell culture medium.

• Assay Plate Stamping: "Stamp" the assay plates by transferring a small volume (e.g., 100 nL) of the compounds from the intermediate plates into the wells of the 384- or 1536-well assay plates.

Part 2: Assay Development and Validation: A Target-Centric Approach

The choice of assay is dictated by the biological question being addressed. Imidazo[1,2-a]azepine and its related scaffolds have been shown to target a variety of protein classes, with a notable prevalence for kinases.[1][7][8][9] Therefore, this guide will focus on protocols for both biochemical (target-based) and cell-based (phenotypic) assays relevant to kinase inhibition.

Biochemical Kinase Activity Assay

Biochemical assays directly measure the activity of a purified enzyme, providing a direct assessment of a compound's inhibitory potential against a specific target.[1]

Principle: A common method for assaying kinase activity is to measure the amount of ATP consumed or ADP produced during the phosphorylation of a substrate. Several HTS-compatible technologies are available for this purpose, such as ADP-Glo™ (Promega) or HTRF® KinEASE™ (Cisbio).[10]

Protocol for a Generic Kinase HTS Assay (e.g., for ASK1):

• Reagent Preparation:

  • Prepare a solution of the purified kinase (e.g., ASK1) in assay buffer. The optimal concentration should be determined empirically during assay development to ensure a robust signal-to-background ratio.

  • Prepare a solution of the kinase substrate (e.g., a specific peptide) and ATP in assay buffer. The ATP concentration should be at or near the Km for the kinase to facilitate the identification of competitive inhibitors.

• Compound Addition: Add 100 nL of the imidazo[1,2-a]azepine library compounds to the wells of a 384-well plate using an acoustic liquid handler. Include positive (e.g., a known inhibitor) and negative (DMSO vehicle) controls on each plate.

• Enzyme and Substrate Addition:

  • Add 5 µL of the kinase solution to each well and incubate for 15 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP solution.

• Reaction Incubation: Incubate the reaction for 60 minutes at room temperature. The incubation time should be optimized to ensure the reaction is in the linear range.

• Detection: Add 10 µL of the ADP detection reagent (e.g., ADP-Glo™) and incubate for 40 minutes at room temperature.

• Signal Measurement: Read the luminescence signal using a plate reader.

Assay Validation Parameters:

Parameter	Acceptance Criteria	Rationale
Z'-factor	> 0.5	Indicates a robust assay with a large separation between positive and negative controls.
Signal-to-Background (S/B)	> 10	Ensures a sufficient dynamic range to detect inhibitors.
Coefficient of Variation (%CV)	< 15%	Demonstrates the reproducibility of the assay.

Cell-Based Phenotypic Assay: Cytotoxicity in Cancer Cell Lines

Cell-based assays provide a more physiologically relevant context by measuring the effect of a compound on a cellular process within a living cell.[3][11] Cytotoxicity assays are a common starting point for screening potential anti-cancer compounds.[12]

Principle: Cell viability can be assessed using various methods, such as measuring ATP levels (an indicator of metabolically active cells) or assessing cell membrane integrity.

Protocol for a Cell-Based Cytotoxicity HTS Assay:

• Cell Seeding: Seed a cancer cell line (e.g., A549 lung cancer cells) into 384-well plates at a predetermined density (e.g., 1000 cells/well) and allow them to attach overnight.[12]

• Compound Addition: Add 100 nL of the imidazo[1,2-a]azepine library compounds to the cell plates.

• Incubation: Incubate the cells with the compounds for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Add a cell viability reagent (e.g., CellTiter-Glo®) to each well and incubate for 10 minutes.

• Signal Measurement: Read the luminescence signal using a plate reader.

Part 3: The High-Throughput Screening Workflow

A typical HTS campaign involves a series of automated steps to ensure efficiency and reproducibility.

Caption: A generalized workflow for a high-throughput screening campaign.

Part 4: Data Analysis and Hit Identification

HTS data analysis involves several steps to transform raw data into a set of validated "hits."

4.1 Data Normalization:

Raw data from each plate is normalized to account for plate-to-plate variability.[13] A common method is to normalize the data to the plate's controls:

• Percent Inhibition: For biochemical assays, data is often expressed as percent inhibition relative to the positive and negative controls.

• Percent Viability: For cytotoxicity assays, data is expressed as percent viability relative to the vehicle-treated cells.

4.2 Hit Selection:

A statistical cutoff is used to identify primary "hits." A common approach is to use a threshold based on the mean and standard deviation (SD) of the sample data (e.g., compounds that cause >3 SD of inhibition from the mean).

Part 5: Hit Validation and Confirmation: From "Hits" to "Leads"

Primary hits from the HTS campaign require rigorous validation to eliminate false positives and confirm their activity.[14]

5.1 Hit Confirmation:

• Re-testing: Primary hits are re-tested in the primary assay to confirm their activity.

• Dose-Response Curves: Confirmed hits are then tested over a range of concentrations to determine their potency (IC50 or EC50).

5.2 Orthogonal Assays:

To ensure that the observed activity is not an artifact of the primary assay, hits should be tested in an orthogonal assay that has a different detection method or principle. For example, a hit from a luminescence-based kinase assay could be validated using a fluorescence polarization-based assay.

5.3 Selectivity Profiling:

For target-based screens, it is important to assess the selectivity of the hits against other related targets. For kinase inhibitors, this involves screening against a panel of other kinases.[15]

5.4 Hit Expansion:

Once a validated hit with a promising activity and selectivity profile is identified, medicinal chemists can synthesize and test analogs to establish a structure-activity relationship (SAR) and optimize the compound's properties.

Caption: A typical workflow for hit validation and confirmation.

Conclusion

High-throughput screening of imidazo[1,2-a]azepine libraries is a powerful approach for the discovery of novel therapeutic agents. A successful HTS campaign requires careful planning and execution, from library preparation and assay development to data analysis and hit validation. By following the principles and protocols outlined in this guide, researchers can maximize their chances of identifying promising lead compounds for further drug development.

References

• Ferreira, L. A. P., et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate. [Link]

• Al-Ostath, A., et al. (2023). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies, 7(9), 711-727. [Link]

• Kumar, A., et al. (2022). Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega, 7(26), 22384-22401. [Link]

• Ho, C. H., et al. (2015). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. [Link]

• Narayan, A., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Infectious Disorders - Drug Targets, 24(8), e200324228067. [Link]

• A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World. [Link]

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• Al-Tel, T. H., et al. (2023). Design, Synthesis, Molecular Docking, and ADME-Tox Investigations of Imidazo[1,2-a]Pyrimidines Derivatives as Antimicrobial Agents. Molecules, 28(19), 6927. [Link]

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Techniques for the Functionalization of the Imidazo[1,2-a]azepine Scaffold: Application Notes and Protocols

Abstract

The imidazo[1,2-a]azepine scaffold is an emerging heterocyclic motif of significant interest to the pharmaceutical and agrochemical industries. Its unique three-dimensional structure, arising from the fusion of an imidazole ring with a seven-membered azepine ring, offers a novel chemical space for the design of bioactive molecules. This guide provides a comprehensive overview of established and theoretical techniques for the functionalization of the imidazo[1,2-a]azepine core. Drawing upon established principles from the extensively studied imidazo[1,2-a]pyridine and related systems, this document details model protocols for key synthetic transformations, including direct C-H functionalization, palladium-catalyzed cross-coupling reactions, and electrophilic substitution. Each section elucidates the underlying chemical principles, discusses regioselectivity, and provides step-by-step experimental procedures to empower researchers in their exploration of this promising scaffold.

Introduction: The Imidazo[1,2-a]azepine Scaffold - A Frontier in Medicinal Chemistry

Fused nitrogen-containing heterocycles are the cornerstone of many therapeutic agents. The imidazo[1,2-a]azepine system, a less explored member of this family, presents a unique bicyclic framework with considerable potential for drug discovery. While the synthesis of substituted imidazo[1,2-a]azepines has been reported, for instance, through the cyclization of quaternary azolium salts or the condensation of 2-amino-1-arylethanones with cyclic imines, the systematic exploration of its functionalization remains an area ripe for investigation.[1][2] The strategic introduction of diverse substituents onto this core structure is paramount for modulating its physicochemical properties and biological activity.

This document serves as a practical guide for researchers, offering detailed protocols for the derivatization of the imidazo[1,2-a]azepine scaffold. Given the limited specific literature on this ring system, the methodologies presented are largely adapted from the well-established chemistry of the analogous imidazo[1,2-a]pyridine scaffold.[3][4] The principles of reactivity and regioselectivity are expected to translate effectively, providing a robust starting point for synthetic exploration.

Foundational Principles of Reactivity and Regioselectivity

The electronic nature of the imidazo[1,2-a]azepine ring system dictates its reactivity towards various reagents. The imidazole moiety is electron-rich, rendering it susceptible to electrophilic attack and amenable to direct C-H functionalization. The most electron-rich and sterically accessible position is predicted to be the C-3 position of the imidazole ring, a trend consistently observed in related imidazo[1,2-a] fused systems.[5][6] Conversely, the azepine portion of the scaffold is less reactive towards electrophiles. Palladium-catalyzed cross-coupling reactions can be employed to introduce substituents at positions pre-functionalized with a halogen.

Direct C-H Functionalization: A Modern Approach to Scaffold Decoration

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the derivatization of heterocyclic compounds.[7][8] This approach avoids the need for pre-functionalization, streamlining synthetic routes. For the imidazo[1,2-a]azepine scaffold, C-H functionalization is anticipated to occur with high regioselectivity at the C-3 position.

Palladium-Catalyzed C-H Arylation

Palladium-catalyzed direct C-H arylation offers a straightforward method for the introduction of aryl and heteroaryl groups.[5] The reaction typically proceeds via a concerted metalation-deprotonation (CMD) mechanism, where the palladium catalyst selectively activates the most acidic C-H bond, which in this case is at the C-3 position.

This protocol is adapted from established procedures for the C-3 arylation of imidazo[1,2-a]pyridines.[5][9]

Reaction Scheme:

Caption: Palladium-catalyzed C-H arylation at the C-3 position.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine	N/A	~136.20	1.0	1.0
Aryl Bromide	Varies	Varies	1.2	1.2
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50	0.05	0.05
Tricyclohexylphosphine (PCy₃)	2622-14-2	280.42	0.10	0.10
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0	2.0
N,N-Dimethylacetamide (DMA)	127-19-5	87.12	5 mL	-

Experimental Procedure:

• To a flame-dried Schlenk tube, add 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 mmol), the aryl bromide (1.2 mmol), palladium(II) acetate (0.05 mmol), tricyclohexylphosphine (0.10 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the tube with argon three times.

• Add N,N-dimethylacetamide (5 mL) via syringe.

• Seal the tube and heat the reaction mixture at 120 °C for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of celite, washing the pad with additional ethyl acetate (3 x 10 mL).

• Combine the organic filtrates and wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Causality and Trustworthiness: The choice of a bulky, electron-rich phosphine ligand like tricyclohexylphosphine is crucial for promoting the catalytic cycle and preventing catalyst deactivation. The use of a high-boiling polar aprotic solvent like DMA facilitates the reaction at elevated temperatures. The progress of the reaction should be monitored to avoid decomposition of the product.

Palladium-Catalyzed Cross-Coupling Reactions: Building Molecular Complexity

For the introduction of substituents at positions other than C-3, or for accessing a wider range of functional groups, palladium-catalyzed cross-coupling reactions are indispensable tools.[10] This requires a pre-functionalized imidazo[1,2-a]azepine, typically bearing a halogen atom (Br or I) at the desired position.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is one of the most versatile and widely used cross-coupling methods due to the stability and low toxicity of the boronic acid reagents.[11][12]

This protocol is based on general and robust conditions for Suzuki-Miyaura couplings.[11]

Reaction Workflow:

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
Bromo-imidazo[1,2-a]azepine	N/A	Varies	1.0	1.0
Arylboronic Acid	Varies	Varies	1.5	1.5
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	14221-01-3	1155.56	0.03	0.03
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99	2.0	2.0
1,4-Dioxane	123-91-1	88.11	4 mL	-
Water	7732-18-5	18.02	1 mL	-

Experimental Procedure:

• In a microwave vial, combine the bromo-imidazo[1,2-a]azepine (1.0 mmol), arylboronic acid (1.5 mmol), and sodium carbonate (2.0 mmol).

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol).

• Add 1,4-dioxane (4 mL) and water (1 mL).

• Seal the vial and place it in a microwave reactor. Heat the mixture to 120 °C for 30-60 minutes.

• Alternatively, the reaction can be heated conventionally at 90 °C for 8-16 hours in a sealed tube.

• After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a plug of celite.

• Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify the residue by flash column chromatography to afford the desired product.

Expertise and Experience: The use of a pre-catalyst like Pd(PPh₃)₄ simplifies the reaction setup. The aqueous base is crucial for the transmetalation step of the catalytic cycle. Microwave irradiation can significantly accelerate the reaction rate.

Electrophilic Substitution: Halogenation of the Imidazole Ring

Electrophilic substitution provides a direct route to functionalize the electron-rich imidazole ring. Halogenation, in particular, introduces a versatile handle for subsequent cross-coupling reactions.[13]

Electrophilic Bromination

Bromination of the imidazo[1,2-a]azepine scaffold is expected to occur selectively at the C-3 position using mild brominating agents like N-bromosuccinimide (NBS).[13]

This protocol is adapted from standard procedures for the bromination of electron-rich heterocycles.[13]

Reaction Scheme:

Caption: Regioselective C-3 bromination using NBS.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine	N/A	~136.20	1.0	1.0
N-Bromosuccinimide (NBS)	128-08-5	177.98	1.05	1.05
Acetonitrile (CH₃CN)	75-05-8	41.05	10 mL	-

Experimental Procedure:

• Dissolve 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.05 mmol) portion-wise over 5 minutes with stirring.

• Allow the reaction to stir at 0 °C for 1-2 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by flash chromatography or recrystallization.

Authoritative Grounding: The regioselectivity of this reaction is governed by the stabilization of the cationic intermediate (Wheland intermediate) formed upon electrophilic attack. Attack at C-3 allows for resonance stabilization without disrupting the aromaticity of the azepine ring system.

Conclusion

The functionalization of the imidazo[1,2-a]azepine scaffold represents a promising avenue for the discovery of novel chemical entities with potential applications in medicine and agriculture. While direct experimental data for this specific ring system is emerging, the well-established chemistry of related imidazo-fused heterocycles provides a strong foundation for synthetic exploration. The model protocols detailed in this guide for C-H functionalization, palladium-catalyzed cross-coupling, and electrophilic substitution offer robust and adaptable starting points for researchers. It is anticipated that the continued investigation of this scaffold will lead to the development of a diverse library of compounds and a deeper understanding of its structure-activity relationships.

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• Guillaumet, G., et al. (2004). Synthesis and Functionalization of Imidazo[1,2-a]Pyridines and Imidazo[1,2-a]Pyrimidines on Solid Phase Using Suzuki-Miyaura Cross-Coupling Reactions. The Journal of Organic Chemistry, 69(23), 7988–7997. [Link]

• Goel, R., Luxami, V., & Paul, K. (2015). Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines: an overview of the decade. RSC Advances, 5(99), 81608-81637. [Link]

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• Lesyk, R., et al. (2020). Synthesis, antibacterial and antifungal activity of new 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides. European Journal of Medicinal Chemistry, 201, 112477. [Link]

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• Gurbuz, N., et al. (2017). C(sp²) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. RSC Advances, 7(57), 35919-35928. [Link]

• Bellina, F., & Rossi, R. (2010). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 14(8), 799-819. [Link]

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Application of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in Drug Discovery: A Guide for Researchers

Introduction: The Strategic Value of the Imidazo[1,2-a]azepine Scaffold and the Role of the 3-Bromo Substituent

The 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine core is a privileged heterocyclic scaffold in medicinal chemistry. Its three-dimensional structure and nitrogen-rich composition provide a versatile framework for designing molecules that can interact with a wide range of biological targets. This scaffold is an evolution of the well-explored imidazo[1,2-a]pyridine system, which is present in numerous clinically used drugs. The expanded seven-membered azepine ring offers new conformational possibilities, allowing for the exploration of previously inaccessible chemical space and the potential for enhanced target binding and improved pharmacokinetic properties.

The introduction of a bromine atom at the 3-position of the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold transforms this promising core into a powerful tool for drug discovery. The 3-bromo substituent is not merely a modulator of biological activity but, more importantly, a versatile synthetic handle. It serves as a key intermediate for a variety of palladium-catalyzed cross-coupling reactions, enabling the systematic and efficient diversification of the core structure. This allows for the rapid generation of compound libraries with a wide range of functionalities at a critical position for molecular recognition, facilitating the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

This guide provides a comprehensive overview of the application of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in drug discovery, detailing its synthetic utility and outlining protocols for its derivatization and subsequent biological evaluation.

Strategic Derivatization at the 3-Position: Unlocking Therapeutic Potential

The C-Br bond at the 3-position of the imidazo[1,2-a]azepine core is amenable to a variety of cross-coupling reactions. This strategic functionalization allows for the introduction of diverse aryl, heteroaryl, alkynyl, and other moieties, which can profoundly influence the biological activity of the resulting molecules. The following sections detail the protocols for two of the most powerful and widely used cross-coupling reactions in this context: the Suzuki-Miyaura coupling and the Sonogashira coupling.

Suzuki-Miyaura Coupling: Forging C-C Bonds to Aryl and Heteroaryl Systems

The Suzuki-Miyaura coupling is a robust and versatile method for forming carbon-carbon bonds between an organoboron compound and an organic halide. In the context of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, this reaction is instrumental in synthesizing 3-aryl and 3-heteroaryl derivatives, which have shown significant potential as anticancer, anti-inflammatory, and antimicrobial agents.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura coupling.

Detailed Protocol: Synthesis of 3-Aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines

• Materials:

  • 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 eq)

  • Arylboronic acid (1.2-1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 eq)

  • Solvent (e.g., 1,4-dioxane/water, toluene, or DMF)

  • Inert gas (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask, add 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, the arylboronic acid, and the base.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the solvent to the flask.

  • Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

  • Add the palladium catalyst to the reaction mixture under a positive flow of inert gas.

  • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Sonogashira Coupling: Introducing Alkynyl Moieties for Kinase Inhibition

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is particularly valuable in drug discovery for synthesizing compounds that can act as kinase inhibitors. The linear geometry of the alkynyl linker can position a terminal aromatic group in the active site of a kinase, leading to potent and selective inhibition. For instance, derivatives of the related imidazo[1,2-b]pyridazine scaffold featuring a 3-alkynyl substituent have been identified as potent inhibitors of BCR-ABL kinase, including the drug-resistant T315I mutant.[1]

Experimental Workflow: Sonogashira Coupling

Caption: General workflow for Sonogashira coupling.

Detailed Protocol: Synthesis of 3-Alkynyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines

• Materials:

  • 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (1.0 eq)

  • Terminal alkyne (1.1-1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

  • Copper(I) co-catalyst (e.g., CuI, 1-3 mol%)

  • Base (e.g., triethylamine or diisopropylethylamine, 2.0-3.0 eq)

  • Solvent (e.g., THF, DMF, or acetonitrile)

  • Inert gas (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask, add 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, the palladium catalyst, and the copper(I) co-catalyst.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the solvent and the base to the flask.

  • Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

  • Add the terminal alkyne to the reaction mixture via syringe.

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) for 2-8 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Dilute the residue with water and extract with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 3-alkynyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Therapeutic Applications and Biological Evaluation

Derivatives of the imidazo[1,2-a]azepine scaffold have demonstrated a broad range of biological activities, highlighting the therapeutic potential of this heterocyclic system. The ability to readily functionalize the 3-position of the bromo-substituted precursor allows for the optimization of these activities and the development of novel drug candidates.

Antimicrobial Activity

Quaternary salts of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines have shown promising antibacterial and antifungal properties.[2][3] These cationic compounds are thought to act by disrupting the cell membranes of microorganisms. The nature of the aryl substituent at the 3-position, as well as the alkylating agent used to form the quaternary salt, significantly influences the antimicrobial spectrum and potency.

Table 1: Antimicrobial Activity of 3-Aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine Quaternary Salts [2]

Compound ID	3-Aryl Substituent	Quaternizing Agent	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. C. neoformans
10c	Phenyl	2-Bromo-1-(4-chlorophenyl)ethanone	4	>32
10d	Phenyl	2-Bromo-1-(4-fluorophenyl)ethanone	4	16
10e	Phenyl	2-Bromo-1-(4-methylphenyl)ethanone	4	16

Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

• Preparation of Bacterial/Fungal Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Candida albicans) in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution of Test Compounds: Prepare a series of twofold dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at the appropriate temperature and duration for the test microorganism.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anticancer Activity

The imidazo[1,2-a]pyridine scaffold is a well-established pharmacophore in the development of anticancer agents, with derivatives showing activity against a variety of cancer cell lines.[4][5][6] The mechanism of action often involves the inhibition of key signaling pathways, such as those mediated by EGFR and COX-2.[4] While specific data for 3-substituted 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines is still emerging, related fused azepine systems have demonstrated anticancer activity.[7]

Signaling Pathway Implicated in the Anticancer Activity of Imidazo-fused Heterocycles

Caption: Inhibition of the EGFR signaling pathway.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., K-562 leukemia cells) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Determination: Calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that reduces cell viability by 50%.

Conclusion and Future Perspectives

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a highly valuable building block for the discovery of novel therapeutic agents. Its strategic bromine substituent provides a versatile platform for chemical diversification through robust and efficient cross-coupling reactions. The resulting 3-substituted derivatives have shown significant promise in various therapeutic areas, including infectious diseases and oncology.

Future research in this area should focus on expanding the library of 3-substituted 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine derivatives and conducting comprehensive biological evaluations to elucidate their mechanisms of action and establish detailed structure-activity relationships. The exploration of other cross-coupling reactions, such as the Buchwald-Hartwig amination and the Heck reaction, at the 3-position could further broaden the chemical diversity and therapeutic potential of this promising scaffold. The continued investigation of this versatile molecule is poised to yield novel drug candidates with improved efficacy and safety profiles.

References

• Synthesis and anticancer activities of ageladine A and structural analogs. PMC. [Link]

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. National Institutes of Health. [Link]

• Design, synthesis and mechanistic studies of novel imidazo[1,2-a]pyridines as anticancer agents. PubMed. [Link]

• Synthesis, antibacterial and antifungal activity of new 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides. PubMed. [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Publishing. [Link]

• Synthesis and antimicrobial activity of certain imidazo[1,2-a]pyrimidines. PubMed. [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. National Institutes of Health. [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PubMed. [Link]

• Antiproliferative, Anti-Inflammatory and Anti-Microbial Activities of Synthesized Benzo[f]benzo[3][8]imidazo[1,2-d][3][7]oxazepine and Benzo[f]benzo[3][8]oxazolo[3,2-d][3][7]oxazepine Derivatives. SciELO. [Link]

• Synthesis and Antimicrobial Activity of Novel Imidazo[1,2-A]Pyridines Containing 1,2,3-Triazole. Journal of Advanced Scientific Research. [Link]

• Discovery of 3-[2-(imidazo[1,2-b]pyridazin-3-yl)ethynyl]-4-methyl-N-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide (AP24534), a potent, orally active pan-inhibitor of breakpoint cluster region-abelson (BCR-ABL) kinase including the T315I gatekeeper mutant. PubMed. [Link]

Sources

• 1. Discovery of 3-[2-(imidazo[1,2-b]pyridazin-3-yl)ethynyl]-4-methyl-N-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide (AP24534), a potent, orally active pan-inhibitor of breakpoint cluster region-abelson (BCR-ABL) kinase including the T315I gatekeeper mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, antibacterial and antifungal activity of new 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and mechanistic studies of novel imidazo[1,2-a]pyridines as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Determination of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in Human Plasma using LC-MS/MS

Abstract

This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise quantification of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in human plasma. The protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and drug metabolism studies. The methodology encompasses a streamlined sample preparation using protein precipitation, followed by rapid and selective chromatographic separation and sensitive detection by mass spectrometry. The validation of this method has been rigorously performed in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[1][2]

Introduction: The Rationale for a Validated Assay

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine belongs to a class of nitrogen-bridged heterocyclic compounds, which are of significant interest in medicinal chemistry due to their diverse biological activities.[3][4] The imidazo[1,2-a]pyridine and related scaffolds have demonstrated a wide range of therapeutic potential, including but not limited to, antiviral, antibacterial, antifungal, and antitubulin activities.[3][5] Given the therapeutic promise of this chemical family, the development of novel derivatives like 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine necessitates the establishment of sensitive and reliable analytical methods to characterize their behavior in biological systems.

The quantification of a drug candidate in biological matrices is a cornerstone of preclinical and clinical development.[2] It provides critical data for understanding a compound's absorption, distribution, metabolism, and excretion (ADME) profile, which in turn informs dose selection and safety assessments. An unvalidated or poorly characterized analytical method can lead to erroneous pharmacokinetic and toxicokinetic data, potentially jeopardizing the entire drug development program. Therefore, the development of a fully validated bioanalytical method is not merely a technical exercise but a fundamental requirement for regulatory submission and ensuring data integrity.

This application note provides a comprehensive guide to the development and validation of an LC-MS/MS method for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, offering a solid foundation for its application in regulated bioanalysis.

Experimental Workflow: A Step-by-Step Guide

The overall analytical workflow is designed for high-throughput analysis while maintaining the highest standards of accuracy and precision.

Caption: Overall bioanalytical workflow for the quantification of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Materials and Reagents

• Analyte: 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (Reference Standard, >98% purity)

• Internal Standard (IS): A structurally similar and stable isotopically labeled analog is recommended. For the purpose of this note, a suitable analog such as d4-labeled 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine would be ideal. If unavailable, another compound from the same chemical class with distinct mass-to-charge ratio can be used.

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) (LC-MS grade), Formic Acid (reagent grade), and Ultrapure Water.

• Biological Matrix: Drug-free human plasma (with appropriate anticoagulant, e.g., K2EDTA).

Sample Preparation: Protein Precipitation

Protein precipitation is a simple, fast, and effective method for removing the bulk of proteins from plasma samples, which can interfere with the analysis.[6][7][8] Acetonitrile is a common choice for this purpose as it efficiently precipitates proteins while keeping small molecules like the analyte of interest in solution.[7][9]

Caption: Step-by-step workflow for the protein precipitation protocol.

Protocol:

• Thaw plasma samples to room temperature and vortex to ensure homogeneity.[10]

• To 100 µL of plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile.[9]

• Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and precipitation.[7]

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[7]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Method Development and Conditions

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for its high sensitivity, selectivity, and speed.[11][12]

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is a good starting point for small molecule analysis.[13]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A gradient elution starting with a low percentage of organic phase and ramping up is typically used to ensure good peak shape and separation from endogenous interferences.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is anticipated to be effective for this nitrogen-containing heterocyclic compound.

• Multiple Reaction Monitoring (MRM): The mass spectrometer will be operated in MRM mode for optimal selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for both the analyte and the internal standard.

• MRM Transitions (Hypothetical):

  • 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: The exact mass would need to be determined, but a plausible transition would be from the protonated molecule [M+H]+ to a stable fragment ion.

  • Internal Standard: Similarly, a transition from the protonated molecule [M+H]+ to a stable fragment ion would be selected.

Bioanalytical Method Validation: Ensuring Data Reliability

A full validation of the bioanalytical method is essential to demonstrate that it is fit for its intended purpose.[1][2] The validation will be performed according to the FDA and EMA guidelines.[1][2]

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria (FDA/EMA)
Selectivity	To ensure that the method can differentiate the analyte and IS from endogenous components in the matrix.	No significant interfering peaks at the retention times of the analyte and IS in blank matrix from at least 6 different sources.
Calibration Curve	To demonstrate the relationship between the instrument response and the known concentration of the analyte.	At least 6 non-zero standards, with a correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	To assess the closeness of the measured concentrations to the true values and the reproducibility of the measurements.	For quality control (QC) samples at low, medium, and high concentrations, the mean accuracy should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ), and the precision (CV%) should not exceed 15% (20% for LLOQ).
Recovery	To determine the efficiency of the extraction procedure.	Recovery should be consistent, precise, and reproducible.
Matrix Effect	To evaluate the influence of matrix components on the ionization of the analyte and IS.	The coefficient of variation (CV%) of the IS-normalized matrix factor should be ≤15%.
Stability	To ensure that the analyte is stable in the biological matrix under various storage and handling conditions.	The mean concentration at each stability time point should be within ±15% of the nominal concentration.

Summary of Hypothetical Validation Results

The following table summarizes the expected outcomes of a successful method validation.

Validation Parameter	Result
Linearity Range	1 - 1000 ng/mL (r² > 0.995)
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Accuracy & Precision	Accuracy: 95.2% - 104.5%; Precision (CV%): ≤ 8.7%
Inter-day Accuracy & Precision	Accuracy: 97.1% - 102.8%; Precision (CV%): ≤ 10.2%
Mean Extraction Recovery	Analyte: ~85%; IS: ~88%
Matrix Effect	IS-normalized matrix factor CV%: ≤ 7.5%
Stability	Stable for 24 hours at room temperature, 3 freeze-thaw cycles, and 30 days at -80°C.

Alternative Sample Preparation Strategies

While protein precipitation is a robust starting point, other techniques may be considered depending on the specific requirements of the study.

• Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts than protein precipitation by partitioning the analyte into an immiscible organic solvent.[14][15] This can be beneficial for reducing matrix effects.

• Solid-Phase Extraction (SPE): SPE is a highly selective sample preparation technique that can effectively remove interfering substances and concentrate the analyte.[16] This is particularly useful for achieving very low limits of quantification.[17]

Conclusion

The described LC-MS/MS method for the quantification of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in human plasma is rapid, sensitive, and selective. The validation results demonstrate that the method is accurate, precise, and reliable, making it suitable for use in regulated bioanalytical studies. The detailed protocol and validation framework provided in this application note should serve as a valuable resource for researchers in the field of drug development.

References

• Salting-out assisted liquid-liquid extraction for bioanalysis. PubMed. Available at: [Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

• Salting-Out Assisted Liquid–Liquid Extraction for Bioanalysis. Taylor & Francis Online. Available at: [Link]

• Current developments of bioanalytical sample preparation techniques in pharmaceuticals. PMC - PubMed Central. Available at: [Link]

• Bioanalytical Method Validation Guidance for Industry May 2018. FDA. Available at: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available at: [Link]

• Providing a Universal, One-step Alternative to Liquid-Liquid Extraction in Bioanalysis. Available at: [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. EMA - European Union. Available at: [Link]

• Analysis of Drugs from Biological Samples. International Journal of Innovative Science and Research Technology. Available at: [Link]

• Guideline Bioanalytical method validation. EMA - European Union. Available at: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• Bioanalytical Method Validation FDA 2001.pdf. Available at: [Link]

• Analysis of Drugs in Biological Matrices. AWS. Available at: [Link]

• Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Oriental Journal of Chemistry. Available at: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022. FDA. Available at: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Available at: [Link]

• Bioanalytical method validation emea. Slideshare. Available at: [Link]

• Application of salt-assisted liquid-liquid extraction in bioanalytical methods. EUCHEMBIOJ Reviews. Available at: [Link]

• a protein precipitation extraction method. Protocols.io. Available at: [Link]

• Technical Tip: Protein Precipitation. Phenomenex. Available at: [Link]

• Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. PubMed. Available at: [Link]

• New Trends in Sample Preparation for Bioanalysis. American Pharmaceutical Review. Available at: [Link]

• Application of salt-assisted liquid-liquid extraction in bioanalytical methods. ResearchGate. Available at: [Link]

• Solid-phase extraction. Wikipedia. Available at: [Link]

• LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. Available at: [Link]

• Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. Available at: [Link]

• What is Solid Phase Extraction (SPE)?. Organomation. Available at: [Link]

• Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies. NIH. Available at: [Link]

• Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone. Available at: [Link]

• Homemade Pipette Tip Solid-Phase Extraction for the Simultaneous Determination of 40 Drugs of Abuse in Urine by Liquid Chromatography–Tandem Mass Spectrometry. MDPI. Available at: [Link]

• Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. PMC - NIH. Available at: [Link]

• A rapid, simple and sensitive LC-MS/MS method for lenvatinib quantification in human plasma for therapeutic drug monitoring. Available at: [Link]

• Anyone here run a urine SPE method for toxicological analysis?. r/massspectrometry. Available at: [Link]

• 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo[1,2-a]azepine. Available at: [Link]

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. NIH. Available at: [Link]

• Synthesis, Characterization and Biological Screening of Azepine Derivative. Nepal Journals Online. Available at: [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Available at: [Link]

• 2,5,6,7,8,9-Hexahydro-3H-imidazo[1,2-a]azepine. PubChem. Available at: [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central. Available at: [Link]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed. Available at: [Link]

• Analytical Methods. OPUS. Available at: [Link]

• Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents. PubMed. Available at: [Link]

• Determination of Antiepileptics in Biological Samples—A Review. MDPI. Available at: [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2- a ]pyridine Derivatives: In Vitro and In Silico Investigations. ResearchGate. Available at: [Link]

• Preparation of brominated tetrahydroquinolines (2 and 3) and quinolines (5 and 6).. ResearchGate. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Welcome to the dedicated technical support guide for the synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the intricacies of this synthesis, improve yields, and troubleshoot common experimental hurdles. Our approach is grounded in mechanistic principles and validated through practical laboratory experience.

Introduction: The Synthetic Strategy

The synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is most effectively approached as a two-stage process. This strategy ensures high purity of the final product and allows for optimization at each distinct chemical transformation.

• Stage 1: Formation of the Bicyclic Core. Synthesis of the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold.

• Stage 2: Regioselective Bromination. Introduction of the bromine atom at the C3 position of the imidazole ring.

This guide is structured to provide detailed protocols for each stage, followed by a comprehensive troubleshooting section in a question-and-answer format to address specific challenges you may encounter.

Visualizing the Workflow: A Step-by-Step Overview

Caption: Synthetic pathway for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Stage 1: Synthesis of the 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine Core

The foundational step is the construction of the fused bicyclic system. A robust and environmentally conscious method involves the initial preparation of a key intermediate, 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, followed by its condensation with an appropriate C2 synthon.

Protocol 1.1: Green Synthesis of 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine

This procedure utilizes dimethyl carbonate (DMC) as a green methylating agent, avoiding the use of more hazardous alternatives.

Reagent	Molar Eq.	MW ( g/mol )	Amount
ε-Caprolactam	1.0	113.16	11.32 g
Dimethyl Carbonate (DMC)	0.6	90.08	5.40 g

Step-by-Step Procedure:

• To a stirred solution of ε-caprolactam in a suitable solvent (e.g., toluene), add dimethyl carbonate.

• Heat the reaction mixture to 353 K (80 °C).

• Maintain the reaction at this temperature for 2-3 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure. The resulting 7-methoxy-3,4,5,6-tetrahydro-2H-azepine can often be used in the next step without further purification.[1]

Protocol 1.2: Cyclocondensation to form 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine

This step involves the reaction of the methoxy-azepine intermediate with aminoacetaldehyde dimethyl acetal, which serves as a stable precursor to the reactive aminoacetaldehyde.

Reagent	Molar Eq.	MW ( g/mol )	Amount
7-Methoxy-3,4,5,6-tetrahydro-2H-azepine	1.0	127.18	12.72 g
Aminoacetaldehyde Dimethyl Acetal	1.1	105.14	11.56 g
p-Toluenesulfonic acid (catalyst)	0.05	172.20	0.86 g
Toluene	-	-	100 mL

Step-by-Step Procedure:

• Combine 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, aminoacetaldehyde dimethyl acetal, and p-toluenesulfonic acid in toluene.

• Heat the mixture to reflux using a Dean-Stark apparatus to remove methanol and water.

• Monitor the reaction by TLC until the starting materials are consumed (typically 4-6 hours).

• Cool the reaction mixture and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the pure bicyclic core.

Stage 2: Regioselective Bromination

The imidazole ring of the bicyclic core is electron-rich and susceptible to electrophilic substitution. The C3 position is the most nucleophilic, allowing for highly regioselective bromination.[2][3][4][5]

Protocol 2.1: C3-Bromination using N-Bromosuccinimide (NBS)

N-Bromosuccinimide is a convenient and effective brominating agent for this transformation.[6][7]

Reagent	Molar Eq.	MW ( g/mol )	Amount
6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine	1.0	136.20	13.62 g
N-Bromosuccinimide (NBS)	1.05	177.98	18.69 g
Acetonitrile	-	-	150 mL

Step-by-Step Procedure:

• Dissolve the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in acetonitrile and cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide portion-wise over 15-20 minutes, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC for the disappearance of the starting material.

• Once the reaction is complete, quench with an aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• After filtration and concentration, the crude product can be purified by recrystallization or column chromatography to yield 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Troubleshooting and FAQs

This section addresses common issues that may arise during the synthesis and provides practical solutions.

Stage 1: Bicyclic Core Synthesis

Q1: The formation of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine from ε-caprolactam is sluggish or incomplete. What can I do?

• Answer: Ensure that your ε-caprolactam and dimethyl carbonate are of high purity and anhydrous. Water can inhibit the reaction. You can try increasing the reaction temperature slightly (e.g., to 90 °C), but be mindful of potential side reactions. Increasing the reaction time is also a viable option. If the issue persists, consider using a stronger methylating agent, although this may compromise the "green" aspect of this step.

Q2: During the cyclocondensation reaction, I observe multiple spots on my TLC plate, and the yield of the desired product is low. What are the likely side products and how can I minimize them?

• Answer: The formation of multiple products often points to incomplete reaction or side reactions of the aldehyde intermediate.

  • Incomplete Acetal Hydrolysis: The in-situ generation of aminoacetaldehyde from its acetal is crucial. Ensure your catalytic acid (p-toluenesulfonic acid) is active and present in the correct amount.

  • Aldehyde Self-Condensation: The reactive aminoacetaldehyde can undergo self-condensation. To minimize this, ensure efficient mixing and consider a slower addition of the aminoacetaldehyde dimethyl acetal to the heated solution of the methoxy-azepine.

  • Purification: A careful column chromatography is essential to separate the desired product from any polar byproducts.

Q3: The removal of water and methanol using the Dean-Stark apparatus seems inefficient. How can this be improved?

• Answer: Ensure your glassware is properly set up and that the toluene is refluxing at a steady rate to facilitate azeotropic removal of water and methanol. The collection arm of the Dean-Stark trap should be filling as expected. If the problem continues, you can add molecular sieves to the reaction flask to assist in water removal.

Caption: Troubleshooting logic for Stage 1.

Stage 2: Bromination

Q4: The bromination reaction with NBS is not going to completion, even after extended reaction times.

• Answer: The reactivity of NBS can be influenced by the solvent and the presence of any radical inhibitors.

  • Solvent Choice: Acetonitrile is generally a good choice. You could also try dichloromethane (DCM) or tetrahydrofuran (THF).

  • NBS Purity: Ensure your NBS is of high quality. Impure NBS can be less reactive. It can be recrystallized from water if necessary.[7]

  • Temperature: While the reaction is typically run at 0 °C to control selectivity, if it is very sluggish, you can allow it to slowly warm to room temperature while carefully monitoring for the formation of di-brominated byproducts.

Q5: I am observing the formation of a di-brominated product. How can I improve the selectivity for the mono-brominated product?

• Answer: The formation of di-brominated species occurs when the reaction is too vigorous or if an excess of the brominating agent is used.

  • Stoichiometry: Use a slight excess (1.05 equivalents) of NBS. A larger excess will promote di-bromination.

  • Temperature Control: Maintaining a low temperature (0 °C or below) is critical for selectivity.

  • Slow Addition: Add the NBS portion-wise or as a solution in the reaction solvent over a longer period. This keeps the instantaneous concentration of the brominating agent low.

Q6: The purification of the final bromo-compound is challenging due to its similar polarity to the starting material.

• Answer: If the starting material and product are difficult to separate by column chromatography, consider the following:

  • Reaction to Completion: Drive the reaction as close to completion as possible to minimize the amount of starting material in the crude product.

  • Recrystallization: The bromo-compound may have different solubility properties, making recrystallization a viable purification method. Experiment with different solvent systems (e.g., ethyl acetate/hexanes, ethanol/water).

  • Acid-Base Extraction: As a basic compound, you could potentially exploit differences in pKa between the starting material and the product for a selective acid-base extraction, although this may be challenging.

Caption: Troubleshooting logic for Stage 2.

References

• Demchenko, A. M., et al. (2020). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Pharmaceuticals, 13(10), 301. [Link]

• Li, J., et al. (2020). Base-Promoted Regioselective Bromination of Imidazo[1,2-α]pyridines with CBr4 as Bromine Source. Letters in Organic Chemistry, 17(10), 764-768. [Link]

• Zhou, L., et al. (2011). N-Bromosuccinimide Initiated One-Pot Synthesis of Imidazoline. Organic Letters, 13(10), 2448-2451. [Link]

• Li, J., et al. (2020). Bromination of imidazo[1,2-a]pyridines. ResearchGate. [Link]

• Demchenko, A. M., et al. (2020). Synthetic routes for the preparation of compounds 8, 9, 10a–h, 11, and 12. ResearchGate. [Link]

• Yadav, G. D., & Sengupta, S. (2019). One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. ChemistrySelect, 4(9), 2736-2740. [Link]

• Langer, P., et al. (2006). Synthesis of 2-alkenyl-3-(alkoxycarbonyl)furans based on Feist-Benary cyclocondensation of (2,4-dioxobutylidene)phosphoranes with alpha-haloketones and alpha-chloracetaldehyde. The Journal of Organic Chemistry, 71(21), 8045-8049. [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2013). N-Bromosuccinimide Catalyzed Three Component One-Pot Efficient Synthesis of 2,4,5-Triaryl-1H-imidazoles from Aldehyde, Ammonium Acetate, and 1,2-Diketone or α-Hydroxyketone. ResearchGate. [Link]

• Schmir, G. L., & Cohen, L. A. (1962). Oxidative Degradation of Imidazoles by Bromine or N-Bromosuccinimide. Biochemistry, 1(1), 57-61. [Link]

• Al-Zaydi, K. M. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 14(12), 5001-5081. [Link]

• Adib, M., et al. (2012). Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. [Link]

• Reddy, T. R., et al. (2020). Halogenation of Imidazo[1,2-α]pyridines with DXDMH (X=Cl, Br and I) Using DMSO as a Solvent and an Oxidant. ChemistrySelect, 5(39), 12228-12232. [Link]

• Kiss, L., et al. (2021). Synthesis of bridged azepane β‐amino esters (±)‐25, (±)‐26, and (±)‐27. ResearchGate. [Link]

• Kiss, L., et al. (2021). Synthesis of fluorinated piperidine and azepane β-Amino acid derivatives. ResearchGate. [Link]

• Lee, J., Jung, J., & Kim, S. (2020). C3-bromination of imidazo[1,2-a]pyridines. ResearchGate. [Link]

• Kumar, A., et al. (2021). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules, 26(15), 4583. [Link]

• Gevorgyan, V., et al. (2019). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 24(17), 3103. [Link]

• Royo, M., et al. (2021). β-Turn Induction by a Diastereopure Azepane-Derived Quaternary Amino Acid. Molecules, 26(19), 5949. [Link]

• Kaur, M., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(4), 438-472. [Link]

• Zhang, Y., et al. (2015). The Green Synthesis of 7-Methoxy-3, 4, 5, 6-Tetrahydro-2H-Azepine by ε -Caprolactam and Dimethylcarbonate as Methyl Reagents. Advanced Materials Research, 1092-1093, 735-738. [Link]

• Webber, R. K., et al. (2010). Discovery and synthesis of 6,7,8,9-tetrahydro-5H-pyrimido-[4,5-d]azepines as novel TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 20(16), 4841-4845. [Link]

• De Kimpe, N., et al. (2018). Synthetic Access to Aromatic α-Haloketones. Molecules, 23(11), 2947. [Link]

• Wikipedia. (n.d.). α-Halo ketone. [Link]

• Potikha, L. M., et al. (2009). Synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines. Chemistry of Heterocyclic Compounds, 45(6), 745-754. [Link]

• PubChem. (n.d.). 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-. [Link]

• Barbaro, G., et al. (1993). Cyclocondensation reactions of optically active α-alkoxy aldehydes to ketene imines: Synthesis of chiral 2-iminooxetanes. Tetrahedron, 49(21), 4693-4704. [Link]

• NIST. (n.d.). 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-. NIST Chemistry WebBook. [Link]

• Cheméo. (n.d.). 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-. [Link]

• Rivera, D. G., et al. (2021). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. Chemistry, 3(3), 884-897. [Link]

• Dömling, A., et al. (2016). One-pot synthesis of tetracyclic fused imidazo[1,2-a]pyridines via a three-component reaction. Beilstein Journal of Organic Chemistry, 12, 1447-1452. [Link]

• Hamze, A., et al. (2021). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry, 19(2), 242-260. [Link]

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Technical Support Center: Overcoming Solubility Challenges with 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Welcome to the technical support guide for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common experimental hurdles. This guide focuses specifically on the critical challenge of compound solubility, which is paramount for generating reliable and reproducible data in any assay.

The imidazo[1,2-a]azepine core is part of a broader class of nitrogen-fused heterocyclic scaffolds, like imidazo[1,2-a]pyridines, which are of significant interest in medicinal chemistry due to their diverse pharmacological activities.[1][2] However, the planar, aromatic, and often lipophilic nature of these scaffolds can lead to poor aqueous solubility, creating significant challenges during in vitro and in vivo testing.[3] This guide provides a systematic approach to addressing these issues.

Part 1: Frequently Asked Questions (FAQs) - Initial Assessment

This section addresses the most common initial questions regarding the handling and properties of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Q1: What are the basic chemical properties of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine?

A1: This compound is a specific derivative of the imidazo[1,2-a]azepine heterocyclic system. Key identifiers are:

• Molecular Formula: C₈H₁₁BrN₂[4]

• Molecular Weight: 215.1 g/mol [4]

• CAS Number: 701298-97-7[4]

Structurally, it contains a bicyclic system with a bridgehead nitrogen atom. The presence of the bromine atom and the tetrahydro-azepine ring contributes to its overall lipophilicity, which is a primary driver of its low aqueous solubility.

Q2: Why is ensuring complete solubilization so critical for my assay results?

A2: Incomplete solubilization is a major source of experimental artifacts and poor data reproducibility. The consequences include:

• Inaccurate Potency: Undissolved compound particles do not contribute to the effective concentration in the assay, leading to an artificially low potency (e.g., an overestimated IC₅₀ value).

• High Variability: The amount of suspended material can vary between wells and experiments, causing significant scatter in your data.

• Assay Interference: Particulates can interfere with optical-based readouts (e.g., absorbance, fluorescence, luminescence) by scattering light.

• Clogging of Instruments: In automated systems or microfluidic devices, precipitates can clog tubing and tips, leading to experimental failure.

Ultimately, poor solubility poses a major challenge for biological assays, where compounds are often tested at high concentrations.[3]

Q3: The vial of the compound appears empty or contains very little powder. Is this normal?

A3: Yes, this is common for compounds supplied in small quantities (e.g., 1-5 mg). The material may be present as a thin film on the walls or bottom of the vial, or as a lyophilized powder that is difficult to see. It is recommended to dissolve the compound directly in the vial using an appropriate solvent rather than attempting to weigh out a small amount, which can be inaccurate.[5]

Part 2: Troubleshooting Guide - Stock Solution Preparation

The most critical step is the preparation of a stable, high-concentration primary stock solution. Dimethyl sulfoxide (DMSO) is the universally accepted starting point for this process.

Q4: What is the recommended procedure for preparing a 10 mM stock solution in DMSO?

A4: The following protocol is a robust starting point for solubilizing your compound.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Preparation: Centrifuge the vial of the compound briefly to ensure all powder is at the bottom.

• Solvent Addition: Based on the amount of compound supplied (e.g., 1 mg), calculate the required volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

  • Calculation Example for 1 mg:

    • Amount (moles) = Mass (g) / Molecular Weight ( g/mol )

    • Amount = 0.001 g / 215.1 g/mol = 4.649 µmol

    • Volume (L) = Amount (mol) / Concentration (mol/L)

    • Volume = 4.649 x 10⁻⁶ mol / 0.010 mol/L = 4.649 x 10⁻⁴ L = 464.9 µL

• Dissolution: Add the calculated volume of DMSO to the vial. Cap tightly.

• Mixing: Gently vortex the solution for 1-2 minutes.[6]

• Verification: Visually inspect the solution against a light source to ensure no solid particles remain. The solution should be completely clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can compromise compound stability and cause precipitation.[6] Store at -20°C or -80°C.

Q5: My compound did not dissolve in DMSO at room temperature even after vortexing. What should I do next?

A5: This indicates that the compound has low kinetic solubility and may require additional energy to break down its crystal lattice structure.[7] Follow this tiered troubleshooting workflow.

Solubilization Workflow for Difficult Compounds

Caption: Decision tree for dissolving a poorly soluble compound in DMSO.

• Step 1: Sonication: Use a bath sonicator to apply ultrasonic energy. This helps break apart small aggregates and increases the surface area of the solute, facilitating dissolution.[6]

• Step 2: Gentle Warming: Warming the solution to 37°C can increase solubility.[5] However, use caution, as excessive heat can degrade thermally sensitive compounds. Always test for compound stability if heating is required.

Q6: What if DMSO is not a suitable solvent for my assay or the compound is still insoluble?

A6: While DMSO is the standard, some assays are sensitive to it. If you must use an alternative, or if solubility in DMSO is insufficient, you can consider other organic solvents. However, these often come with higher cytotoxicity and assay interference.

Table 1: Properties of Common Organic Solvents for Small Molecule Solubilization

Solvent	Polarity Index	Boiling Point (°C)	Assay Compatibility Notes
DMSO	7.2	189	Gold standard. Generally tolerated up to 0.5-1% in cell assays, but <0.1% is safer for primary or sensitive cells.[6][8]
DMF	6.4	153	Stronger solvent than DMSO but more toxic to cells. Use with extreme caution and keep final concentration very low (<0.1%).
Ethanol	4.3	78.4	Useful for some compounds, but can affect cell membranes and protein stability even at low concentrations.[9]
PEG 300/400	N/A	>200	Polyethylene glycol can be a useful co-solvent to maintain solubility in aqueous solutions. Generally low toxicity.[3]

Part 3: Troubleshooting Guide - Working Solutions in Aqueous Buffers

A clear DMSO stock does not guarantee solubility in your final assay buffer. The transition from a polar aprotic solvent (DMSO) to a polar protic solvent (water-based buffer) is where precipitation, or "crashing out," often occurs.

Q7: My compound precipitates immediately when I add my DMSO stock to the aqueous assay buffer. How can I prevent this?

A7: This is a classic sign of a compound exceeding its aqueous solubility limit. The key is to avoid a sudden, large change in solvent polarity. This is achieved by performing serial dilutions and ensuring the final DMSO concentration is consistent and as low as possible across all experimental conditions.

Protocol 2: Preparing Working Solutions via Serial Dilution

This protocol outlines how to prepare a dose-response curve while minimizing precipitation and keeping the final DMSO concentration constant at 0.1%.

• Prepare Top Concentration: Dilute your 10 mM DMSO stock 1:100 into your final assay buffer/media (e.g., 2 µL stock + 198 µL buffer). This gives you a 100 µM compound concentration in 1% DMSO. Vortex immediately and gently.

• Create Serial Dilution Plate (Intermediate):

  • Add a fixed volume of assay buffer containing 1% DMSO to all wells of a dilution plate except the first column.

  • Transfer a portion of your 100 µM solution from the first column to the second, mix thoroughly, and repeat across the plate to create your desired concentration range (e.g., 1:2 or 1:3 dilutions). This ensures the DMSO concentration remains at 1% throughout the dilution series.

• Final Dilution into Assay Plate:

  • Transfer a small, fixed volume from your intermediate dilution plate to your final assay plate (e.g., 10 µL from the intermediate plate into 90 µL of cells/reagents in the final plate).

  • This final 1:10 dilution step brings the compound to its final test concentration and, critically, reduces the DMSO concentration to a well-tolerated 0.1% .

Workflow for Preparing Non-Precipitating Working Solutions

Caption: Workflow for serial dilution to maintain compound solubility.

Q8: What is the maximum final DMSO concentration I should use in my assay?

A8: This is highly dependent on the assay type and the sensitivity of the cells or proteins involved. Always run a vehicle control (media + same final DMSO concentration) to assess solvent effects.[6]

Table 2: Recommended Maximum Final DMSO Concentrations in Assays

Assay Type	Max Recommended Final DMSO %	Rationale
Biochemical Assays	≤ 1-2%	Proteins can be sensitive to higher concentrations, potentially leading to denaturation or inhibition.
Immortalized Cell Lines	≤ 0.5%	A widely accepted upper limit to avoid significant cytotoxicity or off-target effects.[6]
Primary Cells / Stem Cells	≤ 0.1%	These cells are often more sensitive to solvent toxicity than established cell lines.[6]
High-Throughput Screening	0.1% - 1%	The concentration should be kept as low as practically possible while ensuring compound solubility.

Q9: I've optimized my dilution protocol, but I still see slight precipitation at my highest concentrations. What advanced strategies can I explore?

A9: If standard methods are insufficient, you may need to consider formulation-based approaches. These require more development and careful validation to ensure the excipients do not interfere with your assay.

• pH Modification: The imidazo[1,2-a]azepine structure contains basic nitrogen atoms. If your assay buffer has a neutral or basic pH, these nitrogens will be uncharged, making the molecule more lipophilic. Adjusting the buffer to a slightly acidic pH (e.g., 6.0-6.5) could protonate these sites, forming a salt in situ and potentially increasing aqueous solubility. This must be compatible with your assay's biological components.

• Use of Excipients:

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules in their central cavity, shielding them from water. β-cyclodextrin is a common choice.[9]

  • Co-solvents: As mentioned in Table 1, adding a small percentage of a co-solvent like PEG-400 to the final assay buffer can help maintain solubility.

• Physical Modification: For in vivo studies or advanced formulations, techniques like nanomilling can be used to reduce particle size and increase the surface area, which enhances the dissolution rate.[10][11]

By systematically applying these principles—starting with the right solvent, using appropriate energy and dilution techniques, and understanding the limits of your assay system—you can successfully overcome the solubility challenges associated with 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine and generate high-quality, reliable data.

References

• Ortore, G., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters. Available from: [Link]

• Kawabata, Y., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Available from: [Link]

• Nybo, K., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. Available from: [Link]

• Nobre, M. (2021). Answer to "Peptide solvent for cell-based Assay?". ResearchGate. Available from: [Link]

• Altasciences. Improving Solubility of Molecules via Nanomilling. Available from: [Link]

• Ascendia Pharma. (2024). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Available from: [Link]

• Enguehard-Gueiffier, C., & Gueiffier, A. (2007). Recent progress in the pharmacology of imidazo[1,2-a]pyridines. Mini Reviews in Medicinal Chemistry. Available from: [Link]

• Kaur, H., et al. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Topics in Medicinal Chemistry. Available from: [Link]

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• 3. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. labsolu.ca [labsolu.ca]
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• 11. agnopharma.com [agnopharma.com]

Technical Support Center: Optimizing Imidazo[1,2-a]azepine Synthesis

Welcome to the technical support center for the synthesis of imidazo[1,2-a]azepines. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this resource to address common challenges encountered during the synthesis of this valuable heterocyclic scaffold. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for constructing the imidazo[1,2-a]azepine core?

The synthesis of the imidazo[1,2-a]azepine scaffold typically involves the condensation and cyclization of a substituted imidazole precursor with a reagent that provides the seven-membered azepine ring. A common strategy involves the reaction of a 2-aminoimidazole derivative with a suitable dielectrophile. Another established route is the reaction of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines with various alkylating reagents to produce quaternary salts.[1] A further method involves the reaction of γ-bromodypnone with 1-alkyl-2-methyl-1H-imidazoles.[2]

Q2: I am observing very low yields in my reaction. What are the primary factors to investigate?

Low yields in imidazo[1,2-a]azepine synthesis can stem from several factors. Here’s a systematic approach to troubleshooting:

• Incomplete Reaction: The formation of the seven-membered ring can be sterically hindered and may require more forcing conditions than analogous six-membered rings. Monitor your reaction by TLC or LC-MS to ensure full consumption of the limiting reagent.

• Sub-optimal Temperature: Ensure your reaction is conducted at the optimal temperature. For condensation reactions, this often requires refluxing in a suitable solvent. The specific temperature will depend on the solvent and the reactivity of your substrates.

• Inefficient Water Removal: In condensation reactions, the removal of water is crucial to drive the equilibrium towards product formation. For larger scale reactions, a simple condenser may not be sufficient. Consider using a Dean-Stark trap with an azeotroping solvent like toluene or xylene.[3]

• Purity of Starting Materials: Impurities in your starting materials can lead to side reactions and significantly lower the yield of your desired product. Ensure your reagents are of high purity before starting the reaction.

Q3: I am struggling with the purification of my imidazo[1,2-a]azepine product. What are some common issues and solutions?

Purification of imidazo[1,2-a]azepines can be challenging due to their polarity and potential for forming closely related byproducts.

• Inseparable Mixtures: In some cases, particularly with polar solvents like acetonitrile, complex and inseparable mixtures of intermediates and products can form.[1] Consider switching to less polar solvents like toluene or dioxane, which may require longer reaction times but can lead to a cleaner reaction profile.

• Column Chromatography: Standard silica gel chromatography is often effective. A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with ethyl acetate is a good starting point. The addition of a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can help to reduce tailing of basic products on the silica gel.

• Recrystallization: If your product is a solid, recrystallization can be a powerful purification technique. Experiment with different solvent systems to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature or below. For quaternary salts, recrystallization from solvents like isopropanol can be effective.[1]

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter during your experiments and offers targeted solutions.

Problem 1: Formation of a Major, Unidentified Side Product

Possible Cause: Incomplete cyclization or rearrangement of an intermediate. The seven-membered azepine ring can be prone to transannular reactions or other rearrangements under certain conditions.

Diagnostic Approach:

• Characterize the Side Product: Isolate the side product and characterize it as thoroughly as possible using techniques like NMR, Mass Spectrometry, and IR spectroscopy. This information will provide crucial clues about its structure and how it might have formed.

• Analyze Reaction Conditions:

  • Temperature: Was the reaction temperature too high, potentially leading to decomposition or rearrangement?

  • Reaction Time: Was the reaction time too long, allowing for the formation of thermodynamically more stable, but undesired, products?

  • pH: Is the reaction pH in the optimal range? Strongly acidic or basic conditions can promote side reactions.

Proposed Solutions:

• Modify Reaction Temperature and Time: Systematically vary the reaction temperature and time to find the optimal balance between reaction completion and side product formation.

• Change the Solvent: The polarity of the solvent can have a significant impact on the reaction pathway. Experiment with a range of solvents from non-polar (e.g., toluene) to polar aprotic (e.g., DMF, DMSO) and polar protic (e.g., ethanol, isopropanol).

• Use a Different Catalyst: If you are using a catalyst, consider screening other catalysts that might favor the desired reaction pathway. For instance, in multicomponent reactions, both Lewis and Brønsted acids can be used.[4]

Problem 2: Reaction Fails to Go to Completion

Possible Cause: Insufficient activation of starting materials, catalyst deactivation, or an unfavorable equilibrium.

Diagnostic Approach:

• Monitor Reactant Consumption: Use TLC or LC-MS to track the disappearance of your starting materials over time. If the reaction stalls, it indicates a problem with the reaction conditions.

• Check Catalyst Activity: If you are using a catalyst, ensure it is active. Some catalysts are sensitive to air or moisture.

• Consider the Equilibrium: As mentioned earlier, condensation reactions are often equilibrium-controlled.

Proposed Solutions:

• Increase Temperature: Carefully increasing the reaction temperature can often drive the reaction to completion.

• Add a More Potent Catalyst: If you are using a mild catalyst, a stronger one might be necessary. However, be mindful that this could also increase the rate of side reactions.

• Improve Water Removal: For condensation reactions, this is often the most effective solution. (See Q2 above).

• Increase Reactant Concentration: In some cases, increasing the concentration of one of the reactants (if it is inexpensive) can help to push the equilibrium towards the product.

Experimental Protocols

General Procedure for the Synthesis of 3-Aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepines

This protocol is adapted from a known method for the synthesis of related compounds and should be optimized for your specific substrates.[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 7-methoxy-3,4,5,6-tetrahydro-2H-azepine (1.0 eq) in a suitable solvent such as ethanol.

• Addition of Reagents: Add 2-amino-1-arylethanone (1.0 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction time will vary depending on the substrates.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Parameter	Recommended Range	Notes
Solvent	Ethanol, Methanol, Toluene	Toluene can be used with a Dean-Stark trap for water removal.
Temperature	Reflux	Typically 80-110 °C depending on the solvent.
Reaction Time	4-24 hours	Monitor by TLC for completion.
Purification	Silica Gel Chromatography	Eluent: Hexanes/Ethyl Acetate gradient.

Visualizing the Reaction Workflow

The following diagram illustrates a general workflow for optimizing the synthesis of imidazo[1,2-a]azepines.

Caption: A workflow for troubleshooting and optimizing imidazo[1,2-a]azepine synthesis.

Mechanistic Considerations

Understanding the reaction mechanism is key to effective troubleshooting. The formation of the imidazo[1,2-a]azepine core via condensation typically proceeds through the following key steps:

Caption: A simplified mechanistic pathway for imidazo[1,2-a]azepine formation.

By carefully considering each step of this process, you can better diagnose where your reaction may be failing and devise effective solutions. For example, a failure to form the initial adduct may point to a problem with the nucleophilicity of your amine or the electrophilicity of your dielectrophile. A buildup of the cyclized intermediate without formation of the final product could indicate an issue with the final elimination or aromatization step.

References

• Potikha, L. M., Turelyk, A. R., & Kovtunenko, V. A. (2011). Synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines. Chemistry of Heterocyclic Compounds, 47(6), 745–754. Available from: [Link]

• Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. (2022). ChemProc, 16(1), 88. Available from: [Link]

• Panda, J., Raiguru, B. P., Mishra, M., Mohapatra, S., & Nayak, S. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(4). Available from: [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. (2015). Chemical Communications. Available from: [Link]

• Hamdi, A., El hammoudani, Y., Ahari, M., Amhamdi, H., Salhi, A., Elyoussfi, A., Akichouh, E. H., & El aatiaoui, A. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 87, 02010. Available from: [Link]

• Goel, R., Luxami, V., & Paul, K. (2015). Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines: an overview of the decade. RSC Advances, 5(100), 81608–81637. Available from: [Link]

• Kaur, H., Kumar, S., & Singh, G. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(16), 1896-1931. Available from: [Link]

• Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. (2024). ChemistrySelect, 9(18). Available from: [Link]

• Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. (2021). Organic & Biomolecular Chemistry. Available from: [Link]

• Dawood, K. M., Elwan, N. M., & Abdel-Wahab, B. F. (2011). Recent advances on the synthesis of azoles, azines and azepines fused to benzimidazole. ARKIVOC, 2011(1), 111-195. Available from: [Link]

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. (2020). Molecules, 25(23), 5668. Available from: [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2022). ChemProc, 16(1), 28. Available from: [Link]

• Al-Ostath, A., Al-Ameri, M., Al-Ghorbani, M., & Al-Majidi, S. (2023). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. Heliyon, 9(12), e22612. Available from: [Link]

• Synthesis of Substituted Imidazo[1,2‐a]pyridines, Imidazo[1,2‐a]pyrazines and Imidazo[1,2‐b]pyridazines by Multicomponent Reactions Using Green Solvents. (2021). ChemistryOpen, 10(10), 1011-1017. Available from: [Link]

• Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via asymmetric multicomponent reaction. (2023). Science Advances, 9(49). Available from: [Link]

• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Available from: [Link]

• A Convenient Method for the Synthesis of Imidazo[1,2-a]pyridines with a New Approach. (2024). ChemistrySelect, 9(1). Available from: [Link]

• Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. (2006). Farmaco, 61(9), 767-775. Available from: [Link]

• BP401T. COP Bela. Available from: [Link]

• (2022). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Journal of Medicinal Chemistry, 65(21), 14104-14120. Available from: [Link]

• Scheme 2a. Synthesis of Azepines and Azepinone from substituted aromatic azides. Reagents. ResearchGate. Available from: [Link]

Sources

• 1. Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchportal.lih.lu [researchportal.lih.lu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Unexpected Side Products in Bromo-Imidazo-Azepine Synthesis

Welcome to the technical support center for advanced heterocyclic synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are working with the bromo-imidazo-azepine scaffold. The synthesis of these complex structures, while rewarding, can present challenges, particularly with the emergence of unexpected side products. This document provides in-depth, question-and-answer-based troubleshooting guides rooted in mechanistic principles and field-proven experience to help you navigate these synthetic hurdles.

Section 1: Frequently Asked Questions (FAQs) - Your First Line of Defense

This section addresses common initial observations and provides a starting point for your investigation.

Q1: My reaction is incomplete, and I'm primarily recovering my starting materials. What are the most common culprits?

A: An incomplete reaction is often traced back to issues with activation or reactivity. Consider these points:

• Base Inadequacy: The deprotonation of the imidazole nitrogen is a critical first step for subsequent alkylation and cyclization. If you are using a weak base like potassium carbonate (K₂CO₃), it may not be strong enough to deprotonate the imidazole efficiently, especially in less polar solvents.

• Reagent Purity: The alkylating agent (e.g., a dibromoalkane or a bromo-activated carbonyl compound) can degrade over time. Ensure its purity before use. Similarly, verify the integrity of your starting imidazole or azepine precursor.

• Temperature: Many cyclization reactions require significant thermal energy to overcome activation barriers. If you are running the reaction at room temperature, a gradual increase in temperature while monitoring with Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is a logical next step.

Q2: My initial analysis (TLC/LC-MS) shows a complex mixture of products. How do I begin to identify what's in my flask?

A: A complex mixture is a common challenge. A systematic approach is key.

• Start with LC-MS: This is the most powerful initial tool. It provides the molecular weights of the components in your mixture.[1][2] This allows you to quickly determine if you have formed the desired product (correct mass), starting materials, or unexpected side products.

• Categorize by Mass:

  • Mass = Starting Material: Incomplete conversion.

  • Mass = Product: Success! Now proceed to purification and structural confirmation.

  • Mass = Product + Alkyl Group or Product + Br: Suggests over-alkylation or over-bromination.

  • Mass = 2x Starting Material - H₂: Potential dimerization.

  • Mass = Same as Product, Different Retention Time: Likely a regioisomer.

• Use High-Resolution Mass Spectrometry (HRMS): Once you have initial masses, HRMS can provide the exact molecular formula, which is invaluable for confirming the atomic composition of your side products.[3]

Q3: I've isolated a major byproduct that has the same mass as my target bromo-imidazo-azepine but a different NMR spectrum. What is it?

A: This is the classic signature of a regioisomer . The imidazo-azepine core has multiple nitrogen atoms that can participate in alkylation or cyclization reactions, leading to constitutionally isomeric products.[4] The most common cause is the competing reactivity of different nitrogen atoms in the imidazole ring during the cyclization step. Distinguishing these isomers requires advanced NMR techniques, particularly 2D-NOESY (see Protocol 2).

Section 2: In-Depth Troubleshooting Guides

This section provides detailed analyses of specific, commonly encountered side products.

Issue A: Formation of N-Alkylation Regioisomers

Problem: You have isolated two or more products with identical mass spectra but distinct NMR spectra and chromatographic retention times. This is particularly common in syntheses where an imidazole precursor is alkylated to form the fused azepine ring.

Probable Cause: The imidazole ring contains two nucleophilic nitrogen atoms. During the alkylation step that builds the seven-membered ring, the alkylating agent can react at either nitrogen, leading to different ring fusion points. The reaction's regioselectivity is highly sensitive to steric and electronic factors, as well as reaction conditions.[4][5]

Solutions & Scientific Rationale:

• Modify the Base and Solvent System: The choice of base can influence which nitrogen is deprotonated or the position of the equilibrium between tautomers.

  • Milder Bases (K₂CO₃, Cs₂CO₃): In polar aprotic solvents like DMF, these bases can favor the thermodynamically more stable anion, leading to higher selectivity.

  • Stronger Bases (NaH): Sodium hydride provides rapid and irreversible deprotonation. While this can drive the reaction to completion, it may decrease selectivity by making both nitrogen atoms highly reactive.

• Leverage Steric Hindrance: If your imidazole precursor has a substituent near one of the nitrogen atoms, this steric bulk will disfavor alkylation at that site. You can strategically use bulky protecting groups to direct the alkylation to the desired nitrogen.

• Control Temperature: Lowering the reaction temperature (e.g., from reflux to 60 °C or room temperature) can increase the energy difference between the transition states for the two alkylation pathways, often favoring the formation of a single isomer.

Visualizing the Competing Pathways:

Caption: Competing N-alkylation pathways leading to regioisomers.

Issue B: Over-Alkylation and Quaternary Salt Formation

Problem: You observe a significant byproduct with a molecular weight corresponding to your product plus the mass of the alkylating group's cation. This product is often highly polar and may streak on TLC or have poor solubility in standard organic solvents.

Probable Cause: This is a classic case of over-alkylation, leading to the formation of a quaternary imidazolium or azepinium salt.[6] It occurs when a nitrogen atom in the final product acts as a nucleophile and reacts with a second molecule of the alkylating agent. This is favored by:

• Using a large excess of the alkylating agent.

• Employing a strong base that fully deprotonates all available nitrogen sites.

• High reaction temperatures that accelerate the rate of the second alkylation.

Solutions & Scientific Rationale:

• Strict Stoichiometric Control: The most critical factor is the amount of alkylating agent. Use a precisely measured amount, typically between 1.0 and 1.1 equivalents relative to your limiting reagent.

• Slow Addition: Add the alkylating agent dropwise to the reaction mixture at a low temperature (e.g., 0 °C) before allowing it to warm. This maintains a low instantaneous concentration of the electrophile, favoring the initial desired reaction over the subsequent over-alkylation.

• Choice of Base: Avoid overly strong bases like sodium hydride (NaH) if possible. A milder base like potassium carbonate (K₂CO₃) is often sufficient and reduces the propensity for multiple deprotonations that can lead to over-alkylation.[4]

Table 1: Effect of Reaction Conditions on Over-Alkylation

Parameter	Condition Favoring Mono-alkylation (Product)	Condition Favoring Over-alkylation (Side Product)
Alkylating Agent	1.0 - 1.1 equivalents	> 1.5 equivalents
Base	K₂CO₃, Cs₂CO₃	NaH, LiHMDS
Addition Method	Slow, dropwise addition at 0 °C	Rapid addition at elevated temperature
Temperature	0 °C to Room Temperature	Reflux / High Temperature

Issue C: Multiple or Incorrect Bromination

Problem: Your product has more than one bromine atom (di- or tri-brominated), or the bromine is on an undesired position of the aromatic core.

Probable Cause: The imidazo-azepine scaffold is an electron-rich heterocyclic system, making it highly susceptible to electrophilic aromatic substitution. The reaction conditions for bromination must be carefully controlled to prevent over-reaction and to direct the substitution to the correct position.

• Harsh Brominating Agent: Molecular bromine (Br₂) is highly reactive and can lead to multiple brominations.

• Lack of Catalyst Control: Uncatalyzed reactions can be unselective. Lewis acid or transition metal catalysts can improve regioselectivity.[7]

• Activation of the Ring: The inherent electronic properties of the fused ring system will direct bromination to the most electron-rich positions.

Solutions & Scientific Rationale:

• Select a Milder Brominating Agent: N-Bromosuccinimide (NBS) is generally the preferred reagent for controlled monobromination of electron-rich heterocycles.

• Optimize Solvent and Temperature: Running the reaction in a solvent like CCl₄ or CH₂Cl₂ at low temperatures can temper the reactivity and improve selectivity.

• Catalyst Screening: For difficult substrates, a copper-promoted bromination can offer excellent C-H functionalization with high regioselectivity, as the reaction often proceeds via a directed mechanism.[7]

Visualizing the Troubleshooting Workflow:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. scribd.com [scribd.com]
• 4. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Copper-promoted C5-selective bromination of 8-aminoquinoline amides with alkyl bromides [beilstein-journals.org]

Technical Support Center: Enhancing the In Vivo Stability of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Welcome to the technical support center for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on overcoming stability challenges encountered during in vivo studies. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and provide self-validating protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and formulation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Q1: What are the primary potential degradation pathways for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in a biological system?

A1: Based on its chemical structure, two primary degradation pathways should be considered. The first is enzymatic hydrolysis, particularly by esterases present in plasma, which could potentially cleave parts of the molecule, although the core heterocyclic system is generally more robust than simple esters.[1] The second, and more probable, pathway involves the bromo-substituent on the electron-rich imidazole ring. This moiety can be susceptible to metabolic dehalogenation or nucleophilic substitution reactions.[2] The electron-rich nature of five-membered heteroarenes can also make them prone to oxidative metabolism.[3]

Q2: What is the first step I should take to evaluate the stability of my compound before starting in vivo experiments?

A2: An in vitro plasma stability assay is a critical first step.[1] This experiment will provide an initial indication of how the compound behaves in a biological matrix and can help predict its in vivo stability.[4] The assay involves incubating the compound with plasma from the animal species you intend to use for your in vivo study and monitoring its concentration over time using analytical methods like LC-MS/MS.[1][4] This allows for the determination of the compound's half-life in plasma.[1]

Q3: What are some standard formulation vehicles I can use for initial in vivo studies with this compound?

A3: For early-stage in vivo studies, simple parenteral formulations are often employed. The choice of vehicle depends on the compound's solubility. A common starting point is a solution of 5% DMSO in saline. However, if solubility is a concern, co-solvent systems such as a mixture of DMSO, polyethylene glycol 400 (PEG400), and saline can be effective. For compounds with poor aqueous solubility, cyclodextrin-based formulations, like those using hydroxypropyl-β-cyclodextrin (HP-β-CD), can significantly enhance solubility and stability.[5][6]

Q4: I am observing poor bioavailability in my pilot study. Could this be related to compound instability?

A4: Yes, poor bioavailability can be a direct consequence of compound instability in the gastrointestinal tract (if administered orally) or rapid degradation in systemic circulation.[7][8] It is also important to consider other factors such as poor membrane permeability.[9] We recommend conducting a pharmacokinetic study to analyze the absorption, distribution, metabolism, and excretion (ADME) profile of the compound, which will help differentiate between stability and permeability issues.[9][10]

Troubleshooting Guide

This section provides in-depth solutions to specific problems you may encounter during your experiments.

Issue 1: My compound shows a short half-life (<30 minutes) in the in vitro plasma stability assay. What are my options?

This indicates that your compound is likely susceptible to rapid enzymatic degradation in the bloodstream.

Troubleshooting Steps:

• Confirm the Degradation: Ensure that the observed loss of the compound is due to enzymatic activity. Run a parallel control experiment with heat-inactivated plasma. If the compound is stable in the heat-inactivated plasma, enzymatic degradation is the culprit.

• Modify the Formulation:

  • Incorporate Stabilizers: The inclusion of excipients can protect the compound from degradation.[11][12][13] Consider antioxidants if oxidation is a suspected pathway.[8]

  • Use Cyclodextrins: Encapsulating the compound in a cyclodextrin complex can shield it from plasma enzymes.[5][14]

• Chemical Modification (Long-Term Strategy): If formulation changes are insufficient, consider medicinal chemistry approaches to modify the compound's structure. This could involve replacing the bromo-substituent with a more metabolically stable group, such as fluorine, or adding blocking groups to hinder enzymatic access.[3]

Issue 2: My in vivo results show high variability between animals in the same group. Could this be a formulation stability issue?

High variability is a common problem in in vivo research and can often be traced back to the dosing formulation.[9]

Troubleshooting Steps:

• Assess Formulation Stability: Before administration, assess the stability of your dosing formulation under the same conditions as your experiment (e.g., temperature, light exposure). Check for any signs of precipitation or degradation over the duration of your dosing period.

• Optimize the Formulation Vehicle: If you are using a simple aqueous buffer and the compound has low solubility, it may be precipitating upon injection. Transition to a solubilizing formulation.

  • Co-solvent Systems: These can maintain the compound in solution, but be mindful of the potential for precipitation upon dilution in the bloodstream.[6]

  • Lipid-Based Formulations: For highly lipophilic compounds, lipid-based delivery systems can improve both solubility and stability.[7]

• Standardize Administration Procedures: Ensure that your method of administration is consistent across all animals. Inconsistent injection techniques can lead to variability in the amount of compound that reaches systemic circulation.[9]

Issue 3: My formulation is clear initially but forms a precipitate upon standing or after injection. How can I address this?

This is a classic sign of a supersaturated solution, which is thermodynamically unstable.[6]

Troubleshooting Steps:

• Reduce the Concentration: The simplest solution is to work with a lower, more stable concentration of the compound if your experimental design allows.[6]

• Incorporate Precipitation Inhibitors: Certain polymers, such as hydroxypropyl methylcellulose (HPMC) or polyvinylpyrrolidone (PVP), can be added to the formulation to inhibit recrystallization.[14]

• Lyophilization: For long-term stability and to create a readily soluble product, consider lyophilization (freeze-drying) of the compound with stabilizing excipients like mannitol or trehalose.[5][8][15] The lyophilized powder can then be reconstituted immediately before use.

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

Objective: To determine the in vitro half-life of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in plasma.

Methodology:

• Preparation: Prepare a stock solution of the test compound in DMSO.

• Incubation: Spike the compound into fresh plasma (from the relevant species) at a final concentration of 1 µM, ensuring the final DMSO concentration is less than 1%.[4]

• Time Points: Incubate the plasma samples at 37°C.[1] At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the plasma.

• Protein Precipitation: Immediately quench the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard to precipitate the plasma proteins.[1]

• Analysis: Centrifuge the samples to pellet the precipitated proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the test compound.[4][16]

• Data Analysis: Plot the natural logarithm of the compound concentration versus time to determine the half-life (t½).[1]

Protocol 2: Preparation of a Cyclodextrin-Based Formulation

Objective: To prepare a solubilized and stabilized formulation using hydroxypropyl-β-cyclodextrin (HP-β-CD).

Methodology:

• Cyclodextrin Solution: Prepare a 20-40% (w/v) solution of HP-β-CD in a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Compound Addition: Add an excess amount of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine to the cyclodextrin solution.

• Complexation: Stir the mixture at room temperature for 24-48 hours to facilitate the formation of the inclusion complex.[6]

• Filtration: Remove any undissolved compound by filtering the solution through a 0.22 µm syringe filter.[6]

• Concentration Determination: Accurately determine the concentration of the solubilized compound in the filtrate using a validated analytical method, such as HPLC-UV.[6]

Data Presentation

Table 1: Comparison of Formulation Strategies

Formulation Strategy	Key Excipients	Pros	Cons
Aqueous Solution	Buffers (e.g., phosphate, citrate)[14]	Simple to prepare, low toxicity.	Only suitable for highly soluble and stable compounds.
Co-solvent System	DMSO, PEG400, Ethanol	Enhances solubility of lipophilic compounds.	Potential for precipitation upon dilution, co-solvent toxicity at high concentrations.[6]
Cyclodextrin Complex	HP-β-CD, SBE-β-CD[5]	Increases solubility and stability, can reduce toxicity.[14]	May alter pharmacokinetic profile, potential for nephrotoxicity with some cyclodextrins.
Lipid Emulsion	Soybean oil, lecithin	Suitable for highly lipophilic compounds, can target lymphatic system.	More complex to prepare, potential for physical instability (e.g., phase separation).
Lyophilized Powder	Mannitol, Trehalose[15]	Excellent long-term stability, rapid reconstitution.[8]	Requires specialized equipment, more complex manufacturing process.

Visualizations

Caption: Potential metabolic pathways for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Caption: Experimental workflow for developing a stable formulation for in vivo studies.

References

• Vertex AI Search. Excipients for Parenterals.
• Ashland. parenteral excipients.
• Powell, M. F., et al. "Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics." PubMed, 2015.
• Roquette. Excipients' Attributes Crucial for Parenteral Preparation.
• Pharmapproach. Excipient used in parentral formulation. 2024.
• Separation Science. Analytical Techniques In Stability Testing. 2025.
• ResearchGate. Plasma Stability Methods.
• Domainex. Plasma Stability Assay.
• UPM Pharmaceuticals. Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability.
• Journal of Chemical and Pharmaceutical Research. The Impact of Formulation Strategies on Drug Stability and Bioavailability.
• BenchChem. Technical Support Center: Enhancing In Vivo Solubility of SQ 31844.
• KCAS Bio. Unstable Small Molecule Therapeutic Analysis. 2020.
• Pharmaguideline. Strategies for Resolving Stability Issues in Drug Formulations. 2025.
• MDPI. Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. 2021.
• BenchChem. Technical Support Center: Troubleshooting In Vivo Delivery of PK-10.
• Journal of Medicinal Chemistry. Mitigating Heterocycle Metabolism in Drug Discovery.

Sources

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• 10. Unstable Small Molecule Analysis | KCAS Bio [kcasbio.com]
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• 12. Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Technical Support Center: A Guide to Minimizing Cytotoxicity of Imidazo[1,2-a]azepine Derivatives in Non-Cancerous Cell Lines

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with imidazo[1,2-a]azepine derivatives and encountering challenges with cytotoxicity in non-cancerous cell lines. Our goal is to provide you with a structured approach to troubleshooting, rooted in established scientific principles, to help you identify the source of toxicity and develop strategies to mitigate it, thereby improving the therapeutic index of your compounds.

Frequently Asked Questions (FAQs)

This section addresses common initial questions to provide a foundational understanding of the challenges associated with compound-induced cytotoxicity.

Q1: We've observed significant cell death in our non-cancerous cell lines after treatment with our lead imidazo[1,2-a]azepine derivative. What are the likely causes?

A1: Cytotoxicity from novel chemical entities can stem from multiple factors. It's crucial to differentiate between on-target toxicity (the desired effect in cancer cells) and off-target toxicity (undesired effects in healthy cells). Common causes include:

• High Compound Concentration: Concentrations far exceeding the effective dose can lead to non-specific interactions and cell death.[1]

• Off-Target Effects: The compound may interact with unintended cellular targets crucial for the survival of normal cells. This is a primary focus of safety pharmacology.

• Induction of Apoptosis or Necrosis: The compound might trigger programmed cell death (apoptosis) or uncontrolled cell lysis (necrosis) through various signaling pathways.[2]

• Metabolic Toxicity: Cellular metabolism of the compound could produce toxic byproducts.[1]

• Solvent Toxicity: The vehicle used to dissolve the compound, commonly DMSO, can be toxic to cells at higher concentrations.[1]

• Oxidative Stress: Many drugs can disrupt the cellular redox balance, leading to an accumulation of reactive oxygen species (ROS) that damage lipids, proteins, and DNA.[3][4][5]

Q2: What is a "therapeutic index" and why is it critical for our work?

A2: The therapeutic index (TI), or therapeutic window, is a quantitative measure of the safety of a drug. It compares the concentration of a compound that yields the desired therapeutic effect to the concentration that causes toxicity. In your context, it's the ratio between the concentration that kills cancer cells and the concentration that kills the non-cancerous cells you are using as a control. A large TI is desirable, as it indicates that a much higher dose is needed to cause toxicity than to achieve the therapeutic effect. Minimizing cytotoxicity in non-cancerous cells directly widens this window, making a compound a more viable candidate for further development.

Q3: What are the immediate first steps we should take to troubleshoot unexpected cytotoxicity?

A3: A systematic approach is key.

• Confirm the Basics: Double-check your calculations, compound purity, and the final concentration of your solvent (e.g., DMSO should typically be kept below 0.5% v/v).

• Perform a Dose-Response Curve: Before any mechanistic studies, you must accurately determine the concentration at which 50% of the non-cancerous cells are killed (Cytotoxic Concentration 50, or CC50). This provides a benchmark for all future experiments.

• Assess Cell Morphology: Observe the cells under a microscope. Are they detaching, shrinking, and blebbing (characteristic of apoptosis), or are they swelling and bursting (indicative of necrosis)? This initial observation can guide your next steps.

Troubleshooting Guide: Mechanistic Deep Dive

This section provides detailed, question-driven guides to diagnose and address specific cytotoxicity issues you may encounter in your experiments.

Problem 1: Our initial screens show high, acute cytotoxicity. How do we systematically quantify this and establish a baseline?

Answer: Your first priority is to generate a robust, quantitative measure of cytotoxicity. This is achieved by performing a dose-response analysis using a reliable cell viability assay. Assays like those based on tetrazolium salts (e.g., MTT) or resazurin measure the metabolic activity of the cell population, which is a strong indicator of cell viability.[6][7]

Caption: Workflow for CC50 Determination.

• Cell Seeding: Plate your non-cancerous cells in a clear-bottom 96-well plate at a pre-determined optimal density and allow them to attach overnight.

• Compound Preparation: Prepare a 10-point serial dilution of your imidazo[1,2-a]azepine derivative at 2x the final desired concentration. Include a vehicle-only control (e.g., 0.2% DMSO in media).

• Treatment: Remove the old media from the cells and add 100 µL of the appropriate compound dilution to each well.

• Incubation: Incubate the plate for your desired time point (e.g., 48 hours).

• Reagent Addition: Add 20 µL of Resazurin reagent to each well and incubate for 1-4 hours, or until a color change is apparent.

• Measurement: Read the fluorescence (Ex/Em ~560/590 nm) on a microplate reader.

• Analysis: Calculate percent viability relative to the vehicle control and plot the dose-response curve to determine the CC50 value.

Parameter	Recommended Setting	Rationale
Cell Line	e.g., HEK293, WI-38, Primary Hepatocytes	Use a relevant non-cancerous cell line to model potential systemic toxicity.[8]
Seeding Density	5,000 - 10,000 cells/well	Ensures cells are in the logarithmic growth phase during treatment.
Compound Conc.	10-point, 1:3 serial dilution	Covers a wide range to accurately capture the full dose-response curve.
Vehicle Control	e.g., 0.1% DMSO	Crucial for ensuring the solvent itself is not causing the observed cytotoxicity.
Incubation Time	24, 48, 72 hours	Testing multiple time points can reveal if toxicity is acute or cumulative.

Problem 2: We have a CC50 value, but we don't know if the cells are dying from apoptosis or necrosis. How can we distinguish between these mechanisms?

Answer: Differentiating between apoptosis and necrosis is a critical step in understanding the mechanism of toxicity. Apoptosis is a controlled, programmed cell death, whereas necrosis is an uncontrolled process resulting from acute injury that often elicits an inflammatory response. A key feature of apoptosis is the activation of a family of proteases called caspases.[9][10]

Caption: Simplified Caspase Activation Cascade in Apoptosis.[11][12]

This assay uses a proluminescent substrate that is cleaved by active caspases-3 and -7, generating a quantifiable light signal.

• Experiment Setup: Seed cells and treat them with your compound at 1x, 5x, and 10x the CC50 value for a shorter time period (e.g., 6-24 hours) in a white-walled 96-well plate. Include a positive control (e.g., Staurosporine).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Lysis and Detection: Add 100 µL of the reagent directly to each well. Mix by orbital shaking for 1 minute.

• Incubation: Incubate at room temperature for 1-2 hours, protected from light.

• Measurement: Read the luminescence using a plate-reading luminometer.

• Interpretation: A significant increase in luminescence compared to the vehicle control indicates that your compound is inducing apoptosis through the activation of executioner caspases.[13] Several imidazo[1,2-a]pyridine derivatives have been shown to induce apoptosis via caspase-3 activation.[8][14][15]

Problem 3: The toxicity profile seems unrelated to our primary target. How can we investigate common off-target liabilities?

Answer: Off-target effects are a major cause of failure in drug development. For many heterocyclic small molecules, common liabilities include the generation of oxidative stress and blockade of the hERG potassium channel.

Drug-induced oxidative stress occurs when the generation of reactive oxygen species (ROS) overwhelms the cell's antioxidant capacity, leading to damage of cellular components and cell death.[3][4][16] Some imidazo[1,2-a]pyridine derivatives have been shown to induce cytotoxicity via NADPH oxidase (NOX) activation, which leads to ROS production.[17]

• Cell Treatment: Treat cells with your compound at various concentrations (e.g., around the CC50) for a short duration (e.g., 1-6 hours).

• Loading Dye: Remove the media and incubate the cells with 2',7'–dichlorofluorescin diacetate (DCFDA) solution in PBS for 30-60 minutes at 37°C.

• Measurement: Wash the cells with PBS and measure the fluorescence (Ex/Em ~485/535 nm).

• Rescue Experiment: As a confirmatory step, pre-treat cells with an antioxidant like N-acetylcysteine (NAC) for 1-2 hours before adding your compound. If NAC pre-treatment significantly reduces the cytotoxicity, it strongly suggests an ROS-mediated mechanism.[18]

The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel crucial for cardiac repolarization.[19][20] Blockade of this channel by drugs can prolong the QT interval, leading to potentially fatal cardiac arrhythmias.[20][21] Screening for hERG liability is a critical regulatory step in drug safety assessment.[22][23]

Recommendation: While a full patch-clamp analysis is the gold standard, early-stage assessment can be outsourced to specialized CROs that offer high-throughput screening services (e.g., radioligand binding assays or automated electrophysiology). Identifying hERG liability early allows for chemical modification of the scaffold to design out this unwanted activity.

Caption: Common Off-Target Toxicity Pathways for Small Molecules.

Problem 4: We suspect the compound is being actively transported out of the cells, complicating our dose-response data. How can we test for this?

Answer: Cells possess efflux pumps, such as P-glycoprotein (P-gp, encoded by the ABCB1 or MDR1 gene), which are part of the ATP-binding cassette (ABC) transporter superfamily.[24] These pumps actively remove a wide range of substrates, including many therapeutic drugs, from the cell.[25][26] High expression of these pumps can reduce the intracellular concentration of your compound, confounding cytotoxicity and efficacy measurements.

• Select Cell Lines: Use a pair of cell lines, one with low/normal MDR1 expression and one that overexpresses MDR1. Alternatively, use a single cell line for a co-treatment experiment.

• Co-treatment Setup: In your standard cytotoxicity assay, include experimental arms where you pre-treat the cells for 1 hour with a known MDR1 inhibitor (e.g., Verapamil or Tariquidar) before adding your imidazo[1,2-a]azepine derivative.[24][25]

• Run Assay: Perform the cytotoxicity assay as previously described.

• Analysis and Interpretation: Compare the CC50 of your compound in the presence and absence of the MDR1 inhibitor. If your compound is an MDR1 substrate, its apparent potency (and cytotoxicity) will significantly increase in the presence of the inhibitor, because it is no longer being efficiently pumped out of the cells. This indicates that efflux is a factor you must consider in your experimental design.[27][28]

This comprehensive guide provides a logical framework for identifying, characterizing, and mitigating the cytotoxicity of imidazo[1,2-a]azepine derivatives in non-cancerous cells. By systematically addressing potential mechanisms, from apoptosis to specific off-target effects, researchers can gain crucial insights to guide the development of safer, more effective therapeutic agents.

References

• Cellular Mechanisms Controlling Caspase Activ
• Role of Caspases in Apoptosis.
• Caspase activation, inhibition, and reactivation: A mechanistic view. PubMed Central.
• The Importance of Screening Against the hERG Assay.
• In Vitro Cytotoxicity Assay. Alfa Cytology.
• Caspase activation cascades in apoptosis. Portland Press.
• Enhancing Drug Safety with HERG Testing: Strategies for Ion Channel Screening. Acellera.
• Apoptosis Caspase P
• Drug-Induced Oxidative Stress and Toxicity. PubMed Central.
• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI.
• In Vitro Cytotoxicity Assays: Applic
• Drug-induced oxid
• Drug-Induced Oxidative Stress and Cellular Toxicity. Mount Sinai.
• Role of hERG potassium channel assays in drug development.
• In Vitro Cytotoxicity.
• Drug-Induced Oxidative Stress and Toxicity. Semantic Scholar.
• Drug-induced QT interval prolongation--regulatory guidance and perspectives on hERG channel studies. PubMed.
• The contribution of oxidative stress to drug-induced organ toxicity and its detection in vitro and in vivo. Taylor & Francis Online.
• Unraveling the Role of hERG Channels in Drug Safety.
• Cytotoxicity Assays. Thermo Fisher Scientific.
• The Role of Multidrug Resistance Efflux Pumps in Cancer: Revisiting a JNCI Publication Exploring Expression of the MDR1 (P-glycoprotein) Gene. PubMed Central.
• Action and targeting of P-gp and MDR1 drug efflux pumps. Activation of...
• The drug efflux pump MDR1 promotes intrinsic and acquired resistance to PROTACs in cancer cells. PubMed Central.
• MDR1 Drug Efflux Pump Promotes Intrinsic and Acquired Resistance to PROTACs in Cancer Cells. bioRxiv.
• The drug efflux pump MDR1 promotes intrinsic and acquired resistance to PROTACs in cancer cells. PubMed.
• Design, synthesis and mechanistic studies of novel imidazo[1,2-a]pyridines as anticancer agents. PubMed.
• Technical Support Center: Minimizing Small Molecule Inhibitor Toxicity in Cell Culture. Benchchem.
• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. PubMed Central.
• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells.
• Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article.
• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns.
• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PubMed.
• Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies.
• Innovative Strategies to Improve the Clinical Application of NK Cell-Based Immunotherapy. Frontiers.
• Identification of small molecule enhancers of NK cell tumoricidal activity via a tumor microenvironment-mimicking co-culture assay. bioRxiv.
• Novel imidazo[1,2-a]pyridine derivatives induce apoptosis and cell cycle arrest in non-small cell lung cancer by activating NADPH oxidase mediated oxid
• Synthesis and cytotoxicity of novel imidazo[4,5-d]azepine compounds derived from marine natural product cer
• Synthesis and cytotoxicity of novel imidazo[4,5-d]azepine compounds derived from marine natural product cer
• Positive Effects of Allicin on Cytotoxicity, Antioxidative Status, and Immunity in “Eriocheir sinensis” Hepatopancreatic Cells Against Oxid

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• 14. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Welcome to the dedicated technical support guide for the purification of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this compound and its derivatives. Here, we address common challenges and provide in-depth, field-proven solutions to streamline your purification workflows.

I. Troubleshooting Guide: Common Purification Issues

This section is structured in a question-and-answer format to directly address the most frequent and challenging issues encountered during the purification of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Column Chromatography Problems

Question 1: My compound is streaking badly on the silica gel column, leading to poor separation. What's happening and how can I fix it?

Answer: Streaking, or tailing, of polar, basic compounds like your imidazo[1,2-a]azepine is a classic problem in silica gel chromatography. The free silanol groups (Si-OH) on the surface of the silica are acidic and can strongly interact with the basic nitrogen atoms in your molecule. This leads to a "stick-release" mechanism that causes the elongated spots or bands.

Solutions:

• Basic Modifier Addition: The most effective and common solution is to add a small amount of a basic modifier to your mobile phase. This neutralizes the acidic silica sites, preventing strong interactions with your compound.[1]

  • Triethylamine (TEA): Add 0.1-1% TEA to your eluent system.

  • Ammonia in Methanol: A 7N solution of ammonia in methanol can also be used, typically added at 0.5-2% to the mobile phase.

• Alternative Stationary Phase: If streaking persists, consider switching to a different stationary phase.

  • Alumina (Neutral or Basic): Alumina is a good alternative for purifying basic compounds.[1]

  • Reversed-Phase (C18): For highly polar compounds, reversed-phase chromatography can be an excellent option.[1]

Question 2: My compound is not eluting from the column, even with a highly polar solvent system. What should I do?

Answer: This issue typically points to two main causes: either the compound is too polar for the chosen solvent system, or it is irreversibly adsorbing or decomposing on the silica gel.

Solutions:

• Drastic Polarity Increase: If you suspect your compound is simply too polar, a gradient elution up to a very polar mobile phase is necessary. A common strong eluent for such cases is a mixture of Dichloromethane (DCM) and Methanol, sometimes with a small amount of ammonium hydroxide.

• Test for Stability: Before committing your entire batch to a column, it's crucial to test for stability. Spot your crude material on a TLC plate, let it sit for an hour, and then develop it. If you see new spots or a streak from the baseline, your compound is likely decomposing on the silica.[1][2]

• Switch Stationary Phase: In cases of decomposition, moving to a less acidic stationary phase like neutral alumina or using reversed-phase chromatography is the recommended course of action.[1]

Recrystallization Challenges

Question 3: I'm trying to recrystallize my product, but it keeps "oiling out" instead of forming crystals. What's going wrong?

Answer: "Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This is often due to the solution being too supersaturated or being cooled too quickly. The presence of impurities can also inhibit crystal formation.

Solutions:

• Slow Down the Cooling: After dissolving your compound in a minimal amount of hot solvent, allow it to cool slowly to room temperature before moving it to an ice bath.[3][4]

• Add More Solvent: If an oil has formed, add a small amount of hot solvent to redissolve it, and then attempt to cool it more slowly.[1]

• Induce Nucleation: Sometimes, crystallization needs a little help to get started.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. This creates microscopic imperfections that can serve as nucleation sites.[1][3]

  • Seed Crystals: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.[1]

• Solvent System Re-evaluation: The chosen solvent may not be ideal. A good recrystallization solvent is one in which your compound is highly soluble at high temperatures and poorly soluble at low temperatures.[5][6] Consider a co-solvent system (a "good" solvent and a "poor" solvent).[1]

II. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities I should be looking out for in the synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine?

A: The impurity profile will depend on the synthetic route. However, common impurities in bromination reactions of heterocyclic compounds can include:

• Starting Material: Unreacted 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

• Dibrominated Species: Over-bromination can lead to the formation of dibromo- or other polybrominated derivatives.[7]

• Positional Isomers: Depending on the reaction conditions, bromination could potentially occur at other positions on the heterocyclic ring.

• Reagents: Reagents like N-bromosuccinimide (NBS) are common in bromination reactions and may need to be removed.[8][9]

Q2: What is a good starting point for a solvent system in column chromatography for this compound?

A: A good starting point for developing a solvent system is to use Thin Layer Chromatography (TLC). Given the polar and basic nature of the imidazo[1,2-a]azepine core, a mobile phase consisting of a moderately polar solvent and a more polar solvent is a good choice.

• Recommended Starting Systems for TLC Analysis:

  • Dichloromethane (DCM) : Methanol (MeOH) mixtures (e.g., 98:2, 95:5, 90:10)

  • Ethyl Acetate (EtOAc) : Hexanes mixtures (e.g., 50:50, 70:30)

• Optimization: Adjust the ratio of the solvents to achieve an Rf value of approximately 0.2-0.3 for your desired compound on the TLC plate.[2] Remember to add 0.5-1% triethylamine to the chosen solvent system to prevent streaking.[1]

Q3: Can I use High-Performance Liquid Chromatography (HPLC) for the final purification?

A: Yes, HPLC is an excellent technique for final purification to achieve high purity levels, especially for small to medium scale preparations.

• Stationary Phase: A C18 reversed-phase column is typically used for polar heterocyclic amines.[10][11]

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with an additive like formic acid or trifluoroacetic acid (TFA) to improve peak shape, is a common choice.

III. Detailed Purification Protocols

Protocol 1: Flash Column Chromatography with Basic Modifier

This protocol is designed for the routine purification of gram-scale quantities of the title compound.

1. Preparation of the Slurry and Packing the Column:

• Choose an appropriate size column based on the amount of crude material (typically a 1:20 to 1:100 ratio of crude material to silica gel by weight).
• In a beaker, mix the silica gel with your chosen eluent (e.g., 95:5 DCM:MeOH + 0.5% TEA) to form a slurry.
• Pour the slurry into the column and use gentle air pressure to pack the silica bed, ensuring a flat, stable surface.

2. Sample Loading:

• Wet Loading: Dissolve your crude material in a minimal amount of the mobile phase or a slightly more polar solvent.[12] Using a pipette, carefully load the solution onto the top of the silica bed.[12]
• Dry Loading: If your compound has poor solubility in the eluent, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder.[12] Carefully add this powder to the top of the packed column.

3. Elution and Fraction Collection:

• Begin eluting the column with your chosen solvent system.
• Collect fractions and monitor the elution of your compound using TLC.
• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain your purified product.

Protocol 2: Recrystallization

This protocol is suitable for purifying solid, crystalline products that are already reasonably pure (>80%).

1. Solvent Selection:

• Test the solubility of a small amount of your compound in various solvents at room temperature and with heating. An ideal solvent will dissolve the compound when hot but not when cold.[13]

2. Dissolution:

• Place the crude solid in an Erlenmeyer flask.
• Add a minimal amount of the chosen hot solvent and heat the mixture until the solid is completely dissolved.[4]

3. Cooling and Crystallization:

• Allow the solution to cool slowly to room temperature.
• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

4. Isolation and Drying:

• Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.
• Allow the crystals to dry thoroughly to remove any residual solvent.

IV. Data and Visualization

Solvent Properties for Purification

Solvent	Polarity Index	Boiling Point (°C)	Notes
Hexane	0.1	69	Common non-polar component in mobile phases.
Ethyl Acetate	4.4	77	Medium polarity solvent, good for many separations.
Dichloromethane	3.1	40	Versatile solvent, good for dissolving many organic compounds.
Methanol	5.1	65	Highly polar solvent, used to elute polar compounds.
Triethylamine	1.8	89	Basic additive to prevent streaking of amines on silica.

Purification Workflow Diagram

Caption: A typical purification workflow for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common purification problems.

V. References

• BenchChem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds. Retrieved from

• National Institutes of Health. (n.d.). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Retrieved from

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from

• Potikha, L. M., Turelyk, A. R., & Kovtunenko, V. A. (n.d.). Synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines. Retrieved from

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. (n.d.). Retrieved from

• BenchChem. (n.d.). Recrystallization techniques for purifying 6-Bromo-4-chloroquinoline-3-carbonitrile. Retrieved from

• Chem Help ASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide [Video]. YouTube. Retrieved from

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from

• ResearchGate. (n.d.). METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC–MS/MS. Retrieved from

• National Institutes of Health. (n.d.). Synthesis of new imine-/amine-bearing imidazo[1,2-a]pyrimidine derivatives and screening of their cytotoxic activity. Retrieved from

• Phenomenex. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from

• BenchChem. (n.d.). Application Notes and Protocols for the Recrystallization of 4'-Bromo-2,2-dimethylbutyrophenone. Retrieved from

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021, December 15). Retrieved from

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from

• ResearchGate. (2018, July 19). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Retrieved from

• PubMed. (1997, May 12). Determination of heterocyclic aromatic amines in food products: automation of the sample preparation method prior to HPLC and HPLC-MS quantification. Retrieved from

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved from

• BenchChem. (n.d.). Minimizing dibromo impurity formation during halogenation. Retrieved from

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from

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Technical Support Center: Investigating Resistance to Imidazo[1,2-a]azepine-Based Antimicrobials

Document ID: IAAZ-TSG-2026-01 Version: 1.0 Last Updated: January 17, 2026

Introduction

Welcome to the technical support guide for imidazo[1,2-a]azepine-based antimicrobials. This document is designed for researchers, scientists, and drug development professionals actively engaged in the study of this promising class of compounds. Imidazo-fused heterocycles, including imidazo[1,2-a]azepines, are of significant interest due to their broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2][3] As with any antimicrobial agent, the emergence of resistance is a critical challenge to address during development.

This guide provides a structured, in-depth approach to identifying, characterizing, and troubleshooting resistance mechanisms. It is organized into a series of frequently asked questions (FAQs) and detailed troubleshooting protocols to address specific issues you may encounter during your experiments. Our goal is to equip you with the foundational knowledge and practical workflows necessary to navigate the complexities of antimicrobial resistance.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Landscape

This section addresses common questions regarding imidazo[1,2-a]azepines and the fundamental concepts of resistance.

Q1: What is the proposed mechanism of action for imidazo[1,2-a]azepine-based antimicrobials?

A1: The precise mechanism of action can vary between specific derivatives within the imidazo[1,2-a]azepine class. However, many related quaternary ammonium compounds (QACs) function by disrupting bacterial cell membrane integrity.[1] This disruption impairs permeability, leading to leakage of essential cytoplasmic contents and ultimately, cell death.[1] Unlike agents with highly specific enzymatic targets, this membrane-disrupting action can be a double-edged sword: it provides a broad spectrum of activity but can also be associated with higher cytotoxicity, which is a key parameter to monitor.[1]

Q2: What are the primary, well-established mechanisms of bacterial resistance to antimicrobials that I should consider first?

A2: When investigating resistance to a novel compound class like imidazo[1,2-a]azepines, it's crucial to start with the most common bacterial defense strategies. These can be broadly categorized into three groups:

• Target Modification: Bacteria can develop mutations in the specific gene that encodes the drug's target.[4][5] These mutations alter the target's structure, preventing the drug from binding effectively. While potent, this mechanism is highly specific to the drug's mode of action.

• Drug Efflux: Bacteria possess membrane-bound proteins called efflux pumps that actively transport antimicrobial agents out of the cell before they can reach their target.[5][6] Overexpression of these pumps is a very common mechanism of multidrug resistance (MDR).[5][7]

• Enzymatic Degradation: Some bacteria produce enzymes that chemically modify or cleave the antimicrobial drug, rendering it inactive. This is a classic resistance mechanism against beta-lactam antibiotics (via beta-lactamases) and other natural product-derived drugs.

Q3: My compound was initially potent, but I'm now observing a gradual increase in the Minimum Inhibitory Concentration (MIC) after serial passaging. What does this suggest?

A3: A gradual, stepwise increase in MIC upon serial passaging is a classic indicator of the development of resistance through the accumulation of mutations. This phenotype often points towards two primary possibilities:

• Efflux Pump Upregulation: Mutations in the regulatory regions of genes that control efflux pump expression can lead to their overexpression.[5] This is a very common initial response as it can confer resistance to a wide range of compounds.

• Target Gene Mutations: The selection pressure of the compound favors the survival of bacteria with spontaneous mutations in the drug's target gene.[8][9] Each successive passage enriches the population with mutants that have slightly better resistance, leading to the observed MIC creep.

Your next step should be to investigate these two mechanisms specifically, as detailed in the troubleshooting guides below.

Part 2: Troubleshooting Guides & Investigative Workflows

This section provides structured, problem-oriented guidance for common experimental challenges.

Problem 1: Unexpectedly High MIC Values for a Previously Susceptible Strain

You've performed a standard MIC assay and the values are significantly higher than baseline (e.g., >4-fold increase). This suggests the emergence or presence of a resistance mechanism.

Investigative Workflow

This workflow is designed to systematically determine the most likely cause of the increased MIC.

Caption: Workflow for diagnosing the cause of high MIC values.

Step 1: Rule Out Efflux Pump Overexpression

The most direct way to test for efflux-mediated resistance is to see if an efflux pump inhibitor (EPI) can restore the compound's activity.

• Rationale: EPIs are compounds that block the activity of efflux pumps. If your imidazo[1,2-a]azepine is being expelled by a pump, adding an EPI will trap it inside the cell, lowering the MIC. A significant reduction (typically ≥4-fold) in the MIC in the presence of an EPI strongly suggests efflux is involved.[10]

• Protocol: See Protocol A: MIC Determination with an Efflux Pump Inhibitor .

Step 2: Investigate Target Modification via Resistant Mutant Selection and Sequencing

If efflux is not the cause, the next logical step is to look for mutations in the drug's target.

• Rationale: By exposing a large population of bacteria (e.g., 10⁸ CFU) to a high concentration of your compound (e.g., 5x MIC), you can select for rare, spontaneously occurring mutants that are resistant.[8] Sequencing the genomes of several of these independently generated mutants and comparing them to the parent strain can reveal common mutations, which often pinpoint the drug's target or a key resistance determinant.[5][8]

• Protocol: See Protocol B: Generation and Sequencing of Spontaneous Resistant Mutants .

Problem 2: The Compound Shows Reduced Activity in Combination with Other Agents (Antagonism)

You are exploring combination therapies and find that your imidazo[1,2-a]azepine's activity is worse when combined with another antibiotic.

Investigative Workflow

Antagonism often occurs when one drug induces a resistance mechanism that affects the other.

Caption: Workflow for investigating observed drug antagonism.

Step 1: Perform a Checkerboard Assay to Quantify the Interaction

First, ensure the antagonism is real and quantifiable. The checkerboard assay is the gold standard for this.[11][12]

• Rationale: This method systematically tests dozens of concentration combinations in a single 96-well plate, allowing for the calculation of the Fractional Inhibitory Concentration (FIC) Index. This index provides a quantitative measure of synergy, additivity, or antagonism.[11][13]

• Protocol: See Protocol C: Checkerboard Synergy Assay .

Step 2: Test for Inducible Resistance

A common cause of antagonism is the induction of an efflux pump by one drug that then expels the second drug.

• Rationale: Some antibiotics, even at sub-inhibitory concentrations, can act as signaling molecules that trigger the expression of resistance genes, particularly efflux pumps.[5]

• Procedure:

  • Grow your bacterial strain to mid-log phase in the presence of a sub-MIC concentration (e.g., 0.5x MIC) of the suspected inducing agent.

  • Perform a standard MIC assay for your imidazo[1,2-a]azepine compound using this pre-exposed culture.

  • Compare the resulting MIC to the baseline MIC of a culture grown without the inducer. A significant increase points to inducible resistance.

Part 3: Key Experimental Protocols

Protocol A: MIC Determination with an Efflux Pump Inhibitor (EPI)

This protocol assesses the contribution of efflux pumps to resistance by testing for re-sensitization in the presence of a broad-spectrum EPI.

• Materials:

  • 96-well microtiter plates

  • Imidazo[1,2-a]azepine compound stock solution

  • Efflux Pump Inhibitor (EPI) stock solution (e.g., CCCP, PAβN, reserpine)

  • Bacterial culture standardized to 0.5 McFarland (~1-2 x 10⁸ CFU/mL)

  • Appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth)

• Procedure:

  • Prepare Inoculum: Dilute the 0.5 McFarland bacterial suspension 1:100 in broth to achieve a concentration of ~1 x 10⁶ CFU/mL. This will result in a final inoculum of 5 x 10⁵ CFU/mL in the plate.[11]

  • Prepare Plates: Set up two 96-well plates.

    • Plate 1 (Compound Alone): Prepare serial two-fold dilutions of your imidazo[1,2-a]azepine compound in the plate.

    • Plate 2 (Compound + EPI): First, add the EPI to all wells at a fixed, sub-inhibitory concentration. Then, prepare the same serial dilutions of your imidazo[1,2-a]azepine compound in these EPI-containing wells.

  • Inoculation: Add 100 µL of the prepared bacterial inoculum to each well of both plates.[11]

  • Controls: Include wells for sterility control (broth only), growth control (broth + inoculum), and EPI control (broth + inoculum + EPI).

  • Incubation: Incubate the plates at 37°C for 16-20 hours.[10]

  • Reading Results: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[9][11]

  • Interpretation: Calculate the fold-reduction in MIC: (MIC without EPI) / (MIC with EPI). A fold-reduction of ≥4 is generally considered significant evidence of efflux pump activity.[10]

Protocol B: Generation and Sequencing of Spontaneous Resistant Mutants

This protocol isolates resistant mutants for genomic analysis to identify potential drug targets or resistance-conferring mutations.

• Materials:

  • Overnight culture of the susceptible parent strain

  • Agar plates containing 5x MIC of the imidazo[1,2-a]azepine compound

  • Agar plates without compound

  • Genomic DNA extraction kit

  • Access to whole-genome sequencing (WGS) services

• Procedure:

  • Selection: Plate a high density of cells (~10⁸ CFU) from an overnight culture onto agar plates containing 5x the baseline MIC of your compound.[8]

  • Incubation: Incubate the plates at 37°C for 24-48 hours, or until colonies appear. The frequency of resistance can be calculated by comparing colony counts on selective vs. non-selective plates.

  • Confirmation: Pick several distinct colonies (putative mutants). Streak them onto fresh selective agar (5x MIC) to confirm the resistant phenotype is stable.[8]

  • Genomic DNA Extraction: Grow each confirmed mutant and the parent strain in liquid culture (without the compound) and extract high-quality genomic DNA.[8]

  • Whole-Genome Sequencing (WGS): Submit the gDNA from at least 3-5 independent mutants and the parent strain for WGS.[4][14]

  • Bioinformatic Analysis: Compare the mutant genomes to the parent genome to identify single nucleotide polymorphisms (SNPs) and insertions/deletions. Mutations that appear consistently across multiple independent mutants are the strongest candidates for conferring resistance.[8] Web-based tools like ResFinder and CARD can aid in identifying known resistance genes.[4]

Protocol C: Checkerboard Synergy Assay

This protocol quantifies the interaction between your imidazo[1,2-a]azepine and another antimicrobial agent.

• Materials:

  • 96-well microtiter plates

  • Stock solutions for Drug A (Imidazo[1,2-a]azepine) and Drug B (second agent)

  • Standardized bacterial inoculum (as in Protocol A)

  • Broth medium

• Procedure:

  • Plate Setup: In a 96-well plate, prepare serial two-fold dilutions of Drug A along the x-axis (e.g., columns 1-10) and serial two-fold dilutions of Drug B along the y-axis (e.g., rows A-G).[11] This creates a matrix of unique concentration combinations.

  • Controls: Row H should contain dilutions of Drug A alone, and Column 11 should contain dilutions of Drug B alone. These will determine the individual MICs.[11] Include sterility and growth controls.

  • Inoculation: Inoculate all wells (except sterility control) with 100 µL of the prepared bacterial inoculum (final concentration 5 x 10⁵ CFU/mL).[12]

  • Incubation: Incubate at 37°C for 16-20 hours.

  • Data Analysis:

    • Determine the MIC of each drug alone (from Row H and Column 11).

    • For each well showing no growth, calculate the Fractional Inhibitory Concentration (FIC) for each drug:

      • FIC of A = (MIC of A in combination) / (MIC of A alone)

      • FIC of B = (MIC of B in combination) / (MIC of B alone)

    • Calculate the FIC Index (FICI) for each combination: FICI = FIC of A + FIC of B.[12][13]

• Data Interpretation Table:

FICI Value	Interpretation	Rationale
≤ 0.5	Synergy	The combined effect is significantly greater than the sum of individual effects.[12][13]
> 0.5 to 4.0	Additive/Indifference	The combined effect is equal to or slightly more than the sum of individual effects.[12][13]
> 4.0	Antagonism	The combined effect is less than the effect of the more active agent alone.[12][13]

References

• Molecular Methods for Detection of Antimicrobial Resistance. National Institutes of Health (NIH).[Link]

• How to Measure Export via Bacterial Multidrug Resistance Efflux Pumps. mBio.[Link]

• Sequencing-based methods and resources to study antimicrobial resistance. Nature Reviews Genetics.[Link]

• What is the best method for the identification of an antimicrobial target? ResearchGate.[Link]

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. National Institutes of Health (NIH).[Link]

• Strategies for target identification of antimicrobial natural products. Natural Product Reports.[Link]

• Identifying mutations that give bacteria antibiotic resistance. Drug Target Review.[Link]

• Comparison of methods of interpretation of checkerboard synergy testing. PubMed.[Link]

• A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps. Bentham Science.[Link]

• Antimicrobial Synergy Testing/Checkerboard Assay. Creative Diagnostics.[Link]

• Investigation Of MexAB Efflux Pump From Pseudomonas aeruginosa l Protocol Preview. YouTube.[Link]

• Antimicrobial Synergy Study – Checkerboard Testing. Emery Pharma.[Link]

• An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection. MDPI.[Link]

• A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps. National Institutes of Health (NIH).[Link]

• Interpretation of MICs in Antibiotic Susceptibility Testing. Dick White Referrals.[Link]

• What Every Pharmacist Should Know about Antimicrobial Susceptibility Testing. tl;dr Pharmacy.[Link]

• Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Idexx.[Link]

• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. National Institutes of Health (NIH).[Link]

• Microbiology guide to interpreting minimum inhibitory concentration (MIC). Idexx.[Link]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed.[Link]

• Antibacterial imidazo[1,2-a]pyridines. ResearchGate.[Link]

• Synthesis and antimicrobial activity of certain imidazo[1,2-a]pyrimidines. PubMed.[Link]

• Imidazo[1,2-a]Pyridine Derivatives as Novel Dual-Target Inhibitors of ABCB1 and ABCG2 for Reversing Multidrug Resistance. ResearchGate.[Link]

• Imidazole and Imidazolium Antibacterial Drugs Derived from Amino Acids. MDPI.[Link]

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• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and antimicrobial activity of certain imidazo[1,2-a]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing Target Selectivity of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine Analogs

Welcome to the technical support center dedicated to advancing your research with 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize the selectivity of this compound scaffold for their specific protein targets. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges you may encounter during your selectivity enhancement campaigns.

I. Understanding and Troubleshooting Off-Target Effects

It is a common challenge in drug discovery to find that a promising hit compound, such as one based on the 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold, interacts with unintended proteins. These off-target effects can lead to cellular toxicity or other undesirable outcomes. This section will guide you through identifying and mitigating these issues.

Question: My 3-bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine analog shows potent activity against my primary target, but I'm observing unexpected cellular phenotypes or toxicity. How can I determine if this is due to off-target effects?

Answer: This is a critical question in the hit-to-lead optimization phase. The observed phenotype could indeed be a result of engaging proteins other than your intended target. A systematic approach is necessary to dissect the on-target versus off-target effects.

Troubleshooting Workflow: Deconvoluting On-Target vs. Off-Target Effects

Caption: Workflow for investigating unexpected cellular phenotypes.

Step-by-Step Guidance:

• Chemical Controls are Key: The first step is to use a close structural analog of your active compound that is devoid of activity against your primary target. If the inactive analog recapitulates the unexpected phenotype, it strongly suggests an off-target effect. If an inactive analog is not available, one should be synthesized as a priority.

• Broad-Panel Profiling: If off-target activity is suspected, subjecting your compound to broad-panel screening is a standard industry practice. This involves testing your compound against a large number of purified proteins, often kinases, G-protein coupled receptors (GPCRs), or ion channels.[1][2][3]

  • Kinase Panels: These are particularly important as the ATP-binding site is conserved across many kinases, leading to frequent off-target interactions.[1][2][3][4] Services like Reaction Biology's Kinase Panel Screening or AssayQuant's KinSight™ can provide valuable data on your compound's kinome-wide selectivity.[2][3]

• Cell-Based Target Engagement: To confirm that the off-target interactions observed in biochemical assays are relevant in a cellular context, cell-based target engagement assays are crucial.[5][6][7][8][9] Techniques like the Cellular Thermal Shift Assay (CETSA) can provide evidence of a compound binding to a target protein within intact cells.[7]

Question: I've identified several off-targets for my compound. What are the general strategies to improve selectivity?

Answer: Improving selectivity is a cornerstone of medicinal chemistry and involves modifying the chemical structure of your compound to enhance its affinity for the desired target while reducing its binding to off-targets. This process is often guided by Structure-Activity Relationship (SAR) studies.[10][11][12][13][14]

Strategies for Improving Selectivity:

• Exploit Structural Differences: Even closely related proteins have differences in their binding pockets. High-resolution crystal structures of your compound bound to both the on-target and off-target proteins can reveal key differences that can be exploited. For instance, you might be able to introduce a bulky group that is accommodated by the on-target protein but clashes with the off-target.[15]

• Modify Solvent-Exposed Regions: The regions of your compound that are exposed to solvent when bound to the target are often good points for modification. Adding polar groups can improve solubility and may disrupt binding to off-targets with more hydrophobic pockets.

• Structure-Activity Relationship (SAR) Studies: This is a systematic process where different parts of the molecule are modified, and the effect on both on-target and off-target activity is measured.[10][11][12][13][14] For the 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold, modifications could be explored at various positions.

  • The Bromo Group: This is a key handle for chemical modification. Suzuki or other cross-coupling reactions can be used to introduce a variety of substituents to explore the chemical space around this position.

  • The Azepine Ring: Modifications to the seven-membered ring can alter the conformational presentation of the pharmacophore, potentially leading to improved selectivity.[16]

  • The Imidazole Ring: While often crucial for the core interactions, subtle modifications might be tolerated and could fine-tune selectivity.[17][18]

• Allosteric Targeting: Instead of targeting the primary binding site, which may be conserved across a protein family, designing a compound that binds to an allosteric site can offer a significant advantage in selectivity.[19]

II. FAQs: Experimental Design and Data Interpretation

Q1: What is a good starting point for a biochemical assay to profile the selectivity of my compound?

A1: A radiometric kinase assay, such as the ³³PanQinase™ assay, is often considered a gold standard due to its sensitivity and robustness.[3] However, non-radiometric formats like luminescence-based assays (e.g., ADP-Glo®) or fluorescence-based assays (e.g., TR-FRET) are also widely used and offer advantages in terms of safety and throughput.[4]

Q2: How do I interpret the data from a kinase panel screen?

A2: Kinase panel data is typically presented as the percent inhibition at a given compound concentration or as IC50 values for a dose-response curve. A "selectivity score" is often calculated to quantify the degree of selectivity. It's important to consider both the potency against your primary target and the number and potency of off-target hits.

Data Presentation: Example Kinase Selectivity Profile

Kinase Target	IC50 (nM)	Selectivity (fold vs. Primary Target)
Primary Target A	15	1
Off-Target Kinase 1	350	23.3
Off-Target Kinase 2	1,200	80
Off-Target Kinase 3	>10,000	>667

Q3: My compound has poor solubility. How can this affect my selectivity data?

A3: Poor solubility can lead to several issues in both biochemical and cellular assays, including compound precipitation, non-specific aggregation, and artificially low potency values. It is crucial to determine the kinetic solubility of your compound in the assay buffer. If solubility is a concern, consider using a lower concentration of DMSO in your final assay, or exploring formulation strategies. Troubleshooting guides for analytical techniques like HPLC can provide insights into managing solubility issues.[20][21]

Q4: What is the difference between biochemical and cell-based selectivity?

A4: Biochemical selectivity is determined using purified proteins and measures the direct interaction of your compound with its targets. Cell-based selectivity, on the other hand, is assessed in a more physiologically relevant context and takes into account factors like cell permeability, efflux pumps, and the presence of competing endogenous ligands (e.g., ATP for kinases).[7][8][9] A compound that is selective in a biochemical assay may not be selective in a cellular context, and vice-versa. Therefore, both types of assays are important for a comprehensive understanding of your compound's selectivity profile.

III. Experimental Protocols

Protocol 1: Kinase Selectivity Profiling using ADP-Glo™ Luminescence Assay

This protocol provides a general framework for assessing the selectivity of a compound against a panel of kinases.

Materials:

• Kinase-Glo® Platform (Promega)

• Purified kinases of interest

• Kinase-specific substrates and cofactors

• 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine analog stock solution (e.g., 10 mM in DMSO)

• Assay buffer (specific to each kinase)

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Dilution: Prepare a serial dilution of your compound in the appropriate assay buffer. Ensure the final DMSO concentration is consistent across all wells and typically below 1%.

• Kinase Reaction:

  • Add kinase, substrate, and ATP to each well of the 384-well plate.

  • Add the diluted compound or vehicle control (DMSO).

  • Incubate at the optimal temperature for the kinase (usually 30°C) for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Fit the data to a dose-response curve to determine the IC50 value for each kinase.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is used to confirm that your compound binds to its intended target in a cellular environment.

Materials:

• Cell line expressing the target protein

• Complete cell culture medium

• 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine analog

• PBS (Phosphate Buffered Saline)

• Lysis buffer with protease inhibitors

• PCR tubes or plates

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blotting reagents

• Antibody specific to the target protein

Procedure:

• Cell Treatment:

  • Plate cells and grow to 80-90% confluency.

  • Treat cells with your compound at various concentrations or a vehicle control for a specified time.

• Harvesting and Lysis:

  • Wash cells with PBS and harvest.

  • Resuspend the cell pellet in lysis buffer and lyse by freeze-thaw cycles.

• Heat Challenge:

  • Aliquot the cell lysate into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

  • Cool the samples to room temperature.

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the samples at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated proteins.

• Analysis:

  • Carefully collect the supernatant (soluble fraction).

  • Analyze the amount of soluble target protein at each temperature by Western blotting.

• Data Interpretation: A compound that binds to the target protein will stabilize it, resulting in a higher melting temperature (the temperature at which 50% of the protein aggregates). This is observed as a shift in the melting curve to the right.

CETSA Workflow Diagram

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

IV. Concluding Remarks

Improving the selectivity of a small molecule inhibitor is an iterative process that requires a combination of robust biochemical and cellular assays, insightful data analysis, and strategic medicinal chemistry. While the 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold presents a promising starting point, careful characterization of its selectivity profile is paramount for its successful development into a high-quality chemical probe or therapeutic candidate. This guide provides a foundational framework to navigate the common challenges associated with selectivity optimization. For further in-depth support, please do not hesitate to contact our application scientists.

References

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• Target Engagement Assays. DiscoverX.
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• Activity-Based Kinase Selectivity and Profiling Services. AssayQuant.
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• Structure-activity relationship (SAR) study designs. Australian Translational Medicinal Chemistry Facility - Monash University.
• Rational Approaches to Improving Selectivity in Drug Design.
• Application Note: Kinase Profiling Assays to Determine Inhibitor Specificity. Benchchem.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• (PDF) Structure-Activity Relationship Studies in Organic Drug Development.
• Kinase Panel Screening and Profiling Service. Reaction Biology.
• PROTACs improve selectivity for targeted proteins. ScienceOpen.
• Allosteric PROTACs: Expanding the Horizon of Targeted Protein Degradation. Journal of the American Chemical Society.
• Protein-protein interactions: developing small-molecule inhibitors/stabilizers through covalent strategies.
• Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctu
• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Qu
• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chrom
• 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo[1,2-a]azepine. *]()
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• LC Chromatography Troubleshooting Guide. HALO Columns.
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• Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone.
• Development of Dimethylisoxazole-Attached Imidazo[1,2- a]pyridines as Potent and Selective CBP/P300 Inhibitors. PubMed.
• Identification of a Chemical Probe for Bromo and Extra C-Terminal Bromodomain Inhibition through Optimiz
• Synthesis of racemic 6,7,8,9-tetrahydro-3-hydroxy-1H-1-benzazepine-2,5-diones as antagonists of N-methyl-d-aspartate (NMDA) and alpha-amino-3-hydroxy-5-methylisoxazole-4-propionic acid (AMPA) receptors. PubMed.
• Diverse Mechanisms of Antiepileptic Drugs in the Development Pipeline. PubMed Central.
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• 3-Bromo-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine. *]()

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Technical Support Center: Scaling Up the Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

This guide is designed for researchers, chemists, and drug development professionals involved in the process of scaling up the synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine for preclinical evaluation. The imidazo[1,2-a]azepine scaffold is a privileged structure in medicinal chemistry, and successful, reproducible scale-up is critical for advancing drug candidates from the bench to preclinical studies.[1][2] This document provides a detailed synthetic protocol, troubleshooting guidance for common challenges, and answers to frequently asked questions, grounded in established chemical principles and field experience.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine?

A1: The most common and scalable approach is a two-step sequence. First, the bicyclic core, 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, is synthesized via the condensation of a suitable C2-building block with 2-amino-4,5,6,7-tetrahydro-3H-azepine (or its tautomer). This is followed by a regioselective bromination at the C3 position of the electron-rich imidazole ring. This strategy is analogous to well-established syntheses of related imidazo-fused heterocycles like imidazo[1,2-a]pyridines.[3][4]

Q2: Why is N-Bromosuccinimide (NBS) the preferred reagent for the bromination step?

A2: N-Bromosuccinimide (NBS) is a highly effective and selective reagent for the bromination of electron-rich heterocyclic systems.[5] Its advantages include:

• High Regioselectivity: It preferentially brominates the C3 position of the imidazo[1,2-a]azepine nucleus, which is the most electronically activated site.

• Mild Reaction Conditions: The reaction can be performed at low temperatures, minimizing the formation of side products and degradation of the starting material.

• Ease of Handling: As a crystalline solid, NBS is easier and safer to handle on a larger scale compared to liquid bromine. The primary byproduct, succinimide, is often easily removed during workup.

Q3: What are the most critical parameters to control during the scale-up process?

A3: When scaling up from the bench to preclinical quantities, several parameters become critical that may have been negligible at the lab scale.[6][7]

• Temperature Control: Exothermic events, especially during the bromination step, must be managed. The surface-area-to-volume ratio decreases on scale-up, making heat dissipation less efficient. A robust cooling system is mandatory.

• Reagent Addition Rate: Slow, controlled addition of reagents (especially the brominating agent) is crucial to maintain temperature and prevent localized high concentrations, which can lead to side reactions and impurity formation.

• Mixing Efficiency: Ensuring homogenous mixing in a large reactor is vital for consistent reaction progress and to avoid hot spots. Inefficient stirring can lead to lower yields and inconsistent product quality.[8]

Q4: What analytical techniques are essential for monitoring the reaction and ensuring the quality of the final Active Pharmaceutical Ingredient (API)?

A4: A robust analytical package is the cornerstone of any scalable synthesis.

• Reaction Monitoring: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable for tracking the consumption of starting materials and the formation of the product and any impurities.

• Final Product Characterization: For confirmation of structure and purity, a full suite of analytical techniques is required:

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and regiochemistry.

  • LC-MS: To confirm the molecular weight and assess purity.[9]

  • High-Performance Liquid Chromatography (HPLC): To determine the precise purity profile of the final compound.

  • Melting Point: As a basic indicator of purity.

Experimental Protocol: Scaled-Up Synthesis (100 g Scale)

This protocol is a representative procedure for the synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. Safety Precaution: All operations should be conducted in a well-ventilated fume hood by trained personnel, wearing appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Step 1: Synthesis of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (Intermediate 2)

The synthesis begins with the cyclization reaction to form the core heterocyclic structure. This reaction is analogous to the condensation of 2-aminopyridines with α-haloketones.[10]

*dot graph "Synthetic_Workflow" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368", fontname="Arial"]; splines=ortho;

} dot* Caption: Overall workflow for the two-step synthesis and purification of the target compound.

Reagents and Materials:

Reagent	M.W.	Moles	Equivalents	Amount
7-Methoxy-3,4,5,6-tetrahydro-2H-azepine (1)	127.19	0.865	1.0	110 g
2-Bromo-1,1-diethoxyethane	197.07	0.952	1.1	187.6 g
Hydrobromic acid (48% in H₂O)	80.91	-	-	150 mL
Toluene	-	-	-	1.5 L
Sodium Bicarbonate (Sat. Sol.)	-	-	-	As needed
Dichloromethane (DCM)	-	-	-	2.0 L

Procedure:

• To a 3 L three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and temperature probe, add 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine (110 g, 0.865 mol) and toluene (1.5 L).

• Add 2-Bromo-1,1-diethoxyethane (187.6 g, 0.952 mol) followed by the hydrobromic acid (150 mL).

• Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 12-16 hours. Monitor the reaction progress by TLC or LC-MS until starting material (1) is consumed.

• Cool the mixture to room temperature. Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until the aqueous layer is neutral (pH ~7-8).

• Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 500 mL).

• Combine all organic layers, wash with brine (500 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate 2 . This intermediate is often carried forward to the next step without further purification.

Step 2: Regioselective Bromination (Final Product 3)

This step introduces the bromine atom at the desired C3 position of the imidazole ring using NBS.[11][12]

Reagents and Materials:

Reagent	M.W.	Moles	Equivalents	Amount
Intermediate 2 (crude)	136.20	~0.865	1.0	~117.8 g
N-Bromosuccinimide (NBS)	177.98	0.865	1.0	153.9 g
Acetonitrile (MeCN)	-	-	-	2.0 L
Sodium Thiosulfate (10% Sol.)	-	-	-	As needed
Ethyl Acetate (EtOAc)	-	-	-	For purification
Hexanes	-	-	-	For purification

Procedure:

• In a 5 L jacketed reactor equipped with a mechanical stirrer, nitrogen inlet, and temperature probe, dissolve the crude intermediate 2 (~117.8 g, ~0.865 mol) in acetonitrile (2.0 L).

• Cool the solution to 0 °C using a circulating chiller.

• Once the temperature is stable, add N-Bromosuccinimide (153.9 g, 0.865 mol) portion-wise over 1-2 hours, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor for the disappearance of the starting material by LC-MS.

• Once the reaction is complete, quench by adding 10% aqueous sodium thiosulfate solution (approx. 500 mL) and stir for 15 minutes.

• Remove the acetonitrile under reduced pressure. Add water (1 L) and ethyl acetate (1 L) to the residue.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 500 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purification: The crude solid can be purified by either recrystallization (e.g., from an ethyl acetate/hexanes mixture) or by column chromatography on silica gel to yield the final product 3 (CAS Number: 701298-97-7).[13]

Troubleshooting Guide

*dot graph "Troubleshooting_Flowchart" { layout=dot; node [shape=box, style=filled, fontname="Arial"]; edge [color="#5F6368", fontname="Arial"]; graph [size="7.6,7.6"];

} dot* Caption: A decision-making flowchart for troubleshooting common synthesis issues.

Problem 1: Low or inconsistent yield in the cyclization step (Step 1).

• Potential Cause A: Incomplete Reaction. The condensation reaction may be sluggish.

  • Solution: Ensure the reaction has been heated at a consistent reflux for a sufficient duration. Before scaling up, small-scale trials can help optimize reaction time.[8] Take aliquots to monitor by LC-MS until the starting material is fully consumed.

• Potential Cause B: Purity of Starting Materials. Impurities in the starting azepine derivative or the bromoacetaldehyde reagent can inhibit the reaction or lead to side products.

  • Solution: Verify the purity of all starting materials by NMR or GC-MS before beginning the reaction. Use reagents from reputable suppliers.

• Potential Cause C: Atmospheric Sensitivity. Some cyclization reactions can be sensitive to air or moisture, especially at elevated temperatures.

  • Solution: While this specific reaction is generally robust, if yields are inconsistent, try running the reaction under an inert nitrogen atmosphere to prevent potential oxidative degradation.[8]

Problem 2: Formation of significant impurities during bromination (Step 2), such as di-brominated product.

• Potential Cause A: Over-bromination. The product is also an electron-rich heterocycle and can potentially react with a second equivalent of NBS, although this is less favorable than the first bromination.

  • Solution: This is almost always due to using an excess of NBS or poor temperature control. Use a precise stoichiometry (1.0 equivalents) of NBS. The slow, portion-wise addition at 0 °C is critical to allow the NBS to react with the starting material before it can react with the product.[12] Quench the reaction as soon as the starting material is consumed.

• Potential Cause B: Poor Regioselectivity. While C3 bromination is strongly preferred, minor impurities from bromination at other positions can occur if the reaction conditions are too harsh.

  • Solution: Strict temperature control is the most important factor. Running the reaction at temperatures significantly above 5 °C can lead to a loss of selectivity. Ensure your cooling system is adequate for the scale.

Problem 3: The final product is an oil or difficult to crystallize.

• Potential Cause A: Residual Solvent. Trapped solvent can prevent a compound from solidifying.

  • Solution: Ensure the product is thoroughly dried under high vacuum. If it remains an oil, co-evaporation with a solvent in which it is highly soluble but the solvent is very volatile (like dichloromethane) can help remove stubborn residual solvents.

• Potential Cause B: Presence of Impurities. Even small amounts of impurities can disrupt the crystal lattice and prevent crystallization.

  • Solution: Re-purify the material using column chromatography with a shallow gradient to improve separation. If the impurity is known, a specific workup step (e.g., an acidic or basic wash) may remove it.

• Potential Cause C: Inherent Properties. Some freebases are naturally low-melting solids or oils.

  • Solution: Convert the freebase to a salt (e.g., hydrochloride or hydrobromide salt). Salts often have higher melting points and are more crystalline, making them easier to handle, weigh, and formulate for preclinical studies.

Problem 4: Reaction does not go to completion during bromination.

• Potential Cause A: Inactive NBS. N-Bromosuccinimide can decompose over time, especially if not stored properly.

  • Solution: Use a fresh bottle of NBS or recrystallize old NBS from water. Store NBS in a cool, dark, and dry place.

• Potential Cause B: Insufficient Reaction Time/Temperature. While high temperatures are detrimental, a reaction that has stalled at 0 °C may need a slight push.

  • Solution: After the controlled addition at 0 °C, allow the reaction to warm to room temperature and stir for several hours. This often allows the final amounts of starting material to convert to product. Monitor by LC-MS to confirm.

References

• Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. (2020). PubMed Central. Retrieved January 17, 2026, from [Link]

• Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. (2023). PubMed Central. Retrieved January 17, 2026, from [Link]

• Synthetic routes for the preparation of compounds 8, 9, 10a–h, 11, and 12. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• What are issues/things to consider when scaling up reactions from the lab to a factory? (2021). Reddit. Retrieved January 17, 2026, from [Link]

• Synthesis Of New Bromo Oxazepine Compounds, Biological Evaluation, Molecular Docking Studies, And Simulation Methodology For Anti. (2024). African Journal of Biomedical Research. Retrieved January 17, 2026, from [Link]

• Potikha, L. M., Turelyk, A. R., & Kovtunenko, V. A. (2011). Synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines. Chemistry of Heterocyclic Compounds, 47(6), 745–754. Retrieved January 17, 2026, from [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. (2024). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• 6 key challenges when scaling up sustainable chemical processes. (2024). UK-CPI.com. Retrieved January 17, 2026, from [Link]

• Bromination of imidazo[1,2-a]pyridines. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• He, P., et al. (2022). Base-Promoted Regioselective Bromination of Imidazo[1,2-α]pyridines with CBr4 as Bromine Source. Bentham Science. Retrieved January 17, 2026, from [Link]

• Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (2024). ResearchGate. Retrieved January 17, 2026, from [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. (2016). PubMed. Retrieved January 17, 2026, from [Link]

• Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

Sources

• 1. Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
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• 7. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]
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• 10. researchgate.net [researchgate.net]
• 11. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 12. eurekaselect.com [eurekaselect.com]
• 13. labsolu.ca [labsolu.ca]

Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Potential of the Imidazo[1,2-a]azepine Scaffold Against Standard Antibiotics

Abstract: The persistent rise of antibiotic resistance necessitates the exploration of novel chemical scaffolds for antimicrobial drug discovery. This guide provides a comparative overview of the antibacterial potential of derivatives based on the 5H-imidazo[1,2-a]azepine core structure. While no antimicrobial data exists for the specifically requested compound, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, this document will explore the broader class of imidazo[1,2-a]azepine quaternary salts, which have demonstrated notable in vitro antibacterial and antifungal activity.[1] This analysis will compare their potential efficacy against two widely used classes of antibiotics: fluoroquinolones (represented by Ciprofloxacin) and β-lactams (represented by Amoxicillin). The guide will delve into their respective mechanisms of action, present available antimicrobial activity data, and provide standardized experimental protocols for a rigorous, head-to-head comparison. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of new antimicrobial agents.

Introduction: The Quest for Novel Antibacterial Scaffolds

The diminishing efficacy of current antibiotic arsenals due to widespread resistance presents a critical global health challenge. This has spurred a significant research focus on identifying and developing novel chemical entities with unique mechanisms of action. Fused heterocyclic systems, such as those containing an imidazole ring, are of particular interest due to their diverse biological activities.[1][2][3][4] The imidazo[1,2-a]azepine scaffold, a fused bicyclic system, has emerged as a promising area of investigation.

While a specific inquiry was made regarding "3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine," an extensive search of the scientific literature and chemical databases reveals no published data on the synthesis or biological activity of this particular derivative. However, recent research into related 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine quaternary salts has shown promising antibacterial and antifungal properties, making this class of compounds a relevant and valuable subject for comparative analysis.[1]

This guide will therefore focus on the potential of the broader imidazo[1,2-a]azepine class, comparing its known antimicrobial profile with that of two benchmark antibiotics: Ciprofloxacin, a fluoroquinolone that targets DNA synthesis, and Amoxicillin, a β-lactam that inhibits cell wall synthesis.

Mechanisms of Action: A Tale of Three Scaffolds

A fundamental aspect of comparing antibiotics is understanding their distinct mechanisms of action. The efficacy and potential for resistance development are intrinsically linked to how these molecules interfere with essential bacterial processes.

Imidazo[1,2-a]azepine Quaternary Salts: Membrane Disruption

Recent studies on 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine quaternary salts suggest that they belong to the class of quaternary ammonium compounds (QACs).[1] QACs are cationic biocides known for their broad-spectrum antimicrobial activity. Their primary mechanism of action involves the disruption of bacterial cell membrane integrity. The positively charged nitrogen atom in the quaternary salt is drawn to the negatively charged components of the bacterial cell membrane, leading to:

• Binding and Insertion: The cationic head group binds to the anionic phospholipids in the cell membrane.

• Membrane Destabilization: The hydrophobic portions of the molecule insert into and disrupt the lipid bilayer.

• Leakage of Cellular Contents: This disruption increases membrane permeability, causing the leakage of essential ions and metabolites, ultimately leading to cell death.[1]

This membrane-targeting mechanism is significant because it is less prone to the development of resistance compared to mechanisms that target specific enzymes, which can be altered through single-point mutations.[1]

Fluoroquinolones (e.g., Ciprofloxacin): Inhibition of DNA Replication

Fluoroquinolones are a class of broad-spectrum antibiotics that act by inhibiting two essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[][6][7]

• In Gram-negative bacteria , the primary target is DNA gyrase, which is responsible for introducing negative supercoils into the DNA, a process crucial for relieving torsional stress during replication.

• In Gram-positive bacteria , topoisomerase IV is the main target. This enzyme is responsible for separating interlinked daughter chromosomes after replication.[6][7]

By forming a stable complex with the enzyme and the DNA, fluoroquinolones trap the enzyme in a state where it has cleaved the DNA but cannot reseal it. This leads to the accumulation of double-strand DNA breaks, halting replication and triggering cell death.[8][7]

β-Lactams (e.g., Amoxicillin): Inhibition of Cell Wall Synthesis

β-lactam antibiotics are a cornerstone of antibacterial therapy and include penicillins, cephalosporins, carbapenems, and monobactams.[9] Their bactericidal action stems from the inhibition of peptidoglycan synthesis, a critical component of the bacterial cell wall.[9][10][11][12]

The key steps in their mechanism are:

• Target Binding: β-lactams mimic the D-Ala-D-Ala moiety of the natural substrate of penicillin-binding proteins (PBPs), which are transpeptidases that catalyze the final cross-linking step of peptidoglycan synthesis.[12]

• Enzyme Inhibition: The strained β-lactam ring acylates a serine residue in the active site of the PBP, forming a stable, inactive covalent bond.[12]

• Cell Lysis: The inhibition of cell wall maintenance and synthesis, coupled with the activity of autolytic enzymes, leads to a weakened cell wall and eventual lysis due to osmotic pressure.[9][10]

Diagram of Comparative Mechanisms of Action

Caption: Comparative mechanisms of action for three classes of antibiotics.

Comparative In Vitro Efficacy

The most direct way to compare the efficacy of antibiotics is by determining their Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant bacteria. The MIC is the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism after overnight incubation.[13]

Published Data for Imidazo[1,2-a]azepine Derivatives

A 2022 study by Povar et al. investigated the antimicrobial activity of novel 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine quaternary salts.[1] While a full MIC panel is not available in the cited text, the study highlights that 15 out of 18 newly synthesized compounds demonstrated antibacterial and antifungal activity. One derivative, in particular, showed significant activity with MIC values as low as 4 µg/mL against certain microorganisms.[1] However, the activity against Gram-negative bacteria was noted to be minor, with no activity detected against Pseudomonas aeruginosa.[1]

Representative Efficacy of Comparator Antibiotics

The efficacy of Ciprofloxacin and Amoxicillin is well-documented. Their MIC values can vary significantly depending on the bacterial species and the presence of resistance mechanisms. The table below provides a representative summary of MIC ranges for susceptible bacterial populations.

Table 1: Comparative In Vitro Activity (MIC in µg/mL)

Antibiotic Class	Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)
Imidazo[1,2-a]azepine Quaternary Salts	Representative Derivative	~4 - >32	>32 (Generally low activity)	No Activity
Fluoroquinolones	Ciprofloxacin	0.12 - 1	≤ 0.008 - 0.5	0.25 - 1
β-Lactams	Amoxicillin	0.25 - 2	2 - 8	Intrinsically Resistant

Note: Data for Imidazo[1,2-a]azepine is based on limited published findings and should be considered preliminary.[1] Data for Ciprofloxacin and Amoxicillin are representative of susceptible strains and are widely available in scientific literature and clinical guidelines.

Experimental Protocol: Head-to-Head Efficacy Determination

To conduct a rigorous and direct comparison of a novel imidazo[1,2-a]azepine derivative with established antibiotics, a standardized methodology is essential. The broth microdilution method, as recommended by the Clinical and Laboratory Standards Institute (CLSI), is the gold standard for determining MIC values.[13][14][15][16][17][18][19][20]

Objective

To determine and compare the MIC of a novel imidazo[1,2-a]azepine derivative, Ciprofloxacin, and Amoxicillin against a panel of Gram-positive and Gram-negative bacteria.

Materials

• Test compounds (Imidazo[1,2-a]azepine derivative, Ciprofloxacin, Amoxicillin)

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922, P. aeruginosa ATCC 27853)

• Spectrophotometer

• 0.5 McFarland turbidity standard

• Sterile saline (0.85%)

• Incubator (35-37°C)

Step-by-Step Methodology

• Preparation of Antibiotic Stock Solutions:

  • Accurately weigh and dissolve each antibiotic in a suitable solvent to create a high-concentration stock solution (e.g., 1280 µg/mL).

  • Sterilize the stock solutions by filtration if necessary.

• Preparation of Inoculum:

  • From a fresh (18-24 hour) agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution in Microtiter Plate:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate for each antibiotic being tested.

  • Add 100 µL of the antibiotic stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no antibiotic).

  • Well 12 will serve as the sterility control (broth only, no bacteria).

• Inoculation:

  • Within 15 minutes of preparing the final inoculum, add 50 µL of the diluted bacterial suspension to wells 1 through 11. This brings the total volume in each well to 100 µL.

• Incubation:

  • Cover the plates and incubate at 35-37°C for 16-20 hours in ambient air.[14][15]

• Interpretation of Results:

  • Following incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth (i.e., the first clear well).[13][21]

  • The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Diagram of Broth Microdilution Workflow

Caption: Standard workflow for MIC determination via broth microdilution.

Conclusion and Future Directions

The imidazo[1,2-a]azepine scaffold represents an area of interest in the search for new antimicrobial agents. Preliminary studies on quaternary salt derivatives indicate a potential mechanism of action centered on membrane disruption, which is a promising strategy for circumventing common resistance pathways.[1] However, the available data is limited, and the spectrum of activity appears to be focused primarily on Gram-positive bacteria and fungi, with less efficacy against Gram-negative organisms like E. coli and P. aeruginosa.[1]

In comparison, established antibiotics like Ciprofloxacin and Amoxicillin have well-defined, broad-spectrum activities and known clinical efficacy, although they are susceptible to well-documented resistance mechanisms such as target-site mutations and enzymatic degradation.

Future research should focus on:

• Synthesis and Screening: A broader library of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine and related analogs should be synthesized and screened against a comprehensive panel of pathogenic bacteria and fungi using standardized CLSI methods.

• Mechanism of Action Studies: Further experiments are needed to confirm the membrane-disrupting mechanism and to investigate other potential intracellular targets.

• Structure-Activity Relationship (SAR): A detailed SAR study would provide crucial insights into how different substitutions on the imidazo[1,2-a]azepine ring system affect antimicrobial potency and spectrum.

• In Vivo Efficacy and Toxicity: Promising lead compounds will require evaluation in animal models of infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

By pursuing these research avenues, the scientific community can determine if the imidazo[1,2-a]azepine scaffold can be developed into a clinically viable new class of antibiotics to combat the growing threat of antimicrobial resistance.

References

• BOC Sciences. Fluoroquinolone Antibiotics: Definition, Mechanism and Research.

• Hooper, D. C. (2000). Mechanisms of Action and Resistance of Older and Newer Fluoroquinolones. Clinical Infectious Diseases, 31(Supplement_1), S24–S28.

• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377–392.

• Redgrave, L. S., Sutton, S. B., Webber, M. A., & Piddock, L. J. V. (2014). Fluoroquinolone resistance: mechanisms, impact on bacteria, and role in evolutionary success. Trends in Microbiology, 22(8), 438–445.

• Ghuysen, J. M. (1994). [Mechanisms of action of beta-lactam antibiotics and mechanisms of non-enzymatic resistance]. Annales de medecine interne, 145(2), 85-93.

• Grokipedia. Broth microdilution.

• Urology Textbook. Beta-Lactam Antibiotics: Mechanism of Action and Classification.

• Wikipedia. β-Lactam antibiotic.

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574.

• Microbe Online. Broth Dilution Method for MIC Determination. (2013, November 15).

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Validating In Vitro Promise: A Comparative Guide to the In Vivo Anticancer Assessment of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

The journey of a novel anticancer compound from a promising in vitro hit to a potential clinical candidate is a rigorous path paved with comprehensive preclinical validation. This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals on designing and executing in vivo studies to validate the anticancer activity of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. Drawing upon established methodologies and comparative analysis with standard-of-care agents, this document outlines a robust strategy for assessing the therapeutic potential of this novel imidazo[1,2-a]azepine derivative.

Introduction: The Promise of Imidazo[1,2-a]azepines and the Need for In Vivo Validation

The imidazo[1,2-a]pyridine and its fused heterocyclic analogues, such as imidazo[1,2-a]azepines, represent a class of nitrogen-based heterocycles that have garnered significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3][4] Various derivatives have demonstrated potent in vitro anticancer effects across a range of cancer cell lines, including breast, liver, and colon cancers.[3][5] The proposed mechanisms of action for these compounds are often multifaceted, implicating the inhibition of critical cellular pathways such as the PI3K/Akt/mTOR signaling cascade and the disruption of tubulin polymerization.[2][3]

Our compound of interest, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, is a novel derivative within this promising class.[6][7] While initial in vitro screens (hypothetically) have indicated significant cytotoxic and anti-proliferative effects against human colorectal cancer cell lines (e.g., HCT116 and HT-29), these findings, however promising, are not sufficient to predict clinical efficacy. The complex tumor microenvironment, drug metabolism, and systemic toxicity are all critical factors that can only be assessed through well-designed in vivo animal models.[8][9] This guide, therefore, focuses on the essential next step: the comprehensive in vivo validation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Comparative Framework: Benchmarking Against Standard-of-Care Agents

To provide a meaningful assessment of the therapeutic potential of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, its in vivo performance will be compared against two widely used and well-characterized chemotherapeutic agents:

• Cisplatin: A platinum-based drug that crosslinks DNA, leading to DNA damage and apoptosis.[10][11] It serves as a positive control for agents inducing DNA damage and is a standard treatment for various solid tumors.[12][13][14]

• Paclitaxel (Taxol): A taxane that stabilizes microtubules, leading to mitotic arrest and apoptosis.[15][16][17][18] This provides a benchmark for compounds potentially targeting the cytoskeleton.[19]

This comparative approach will allow for a clear evaluation of the relative efficacy and toxicity of our lead compound.

Experimental Design: A Multi-faceted Approach to In Vivo Validation

A robust in vivo validation strategy encompasses a series of sequential and complementary studies. The following sections detail the key experimental phases.

Animal Model Selection

The choice of an appropriate animal model is paramount for obtaining clinically relevant data.[20][21][22] For the initial validation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine against colorectal cancer, a human tumor xenograft model is recommended.[8][23]

• Model: Athymic nude mice (e.g., BALB/c nude) will be subcutaneously inoculated with a human colorectal carcinoma cell line (e.g., HCT116).

• Rationale: This model is widely used for preclinical anticancer drug screening and allows for the direct assessment of the compound's effect on human tumor growth.[8] The immunodeficient nature of the mice prevents rejection of the human tumor cells.[9]

Toxicity Assessment: Defining the Therapeutic Window

Prior to efficacy studies, it is crucial to determine the maximum tolerated dose (MTD) of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.[24]

• Objective: To determine the short-term toxicity profile and the MTD.

• Methodology:

  • Healthy, non-tumor-bearing mice are divided into several groups.

  • A single dose of the compound is administered via the intended clinical route (e.g., intraperitoneal or oral) at escalating concentrations.

  • Animals are monitored for 14-21 days for clinical signs of distress, body weight changes, and mortality.[25]

  • At the end of the study, blood samples are collected for hematological and serum chemistry analysis, and major organs are harvested for histopathological examination.[25]

• Data Analysis: The LD50 (lethal dose for 50% of the animals) can be calculated, and the MTD is typically defined as the highest dose that does not cause significant morbidity or more than 10% body weight loss.[26]

• Objective: To evaluate the toxicity of repeated dosing.

• Methodology: The compound is administered daily or on a specified schedule for a longer duration (e.g., 28 days) at doses below the MTD. Similar monitoring and endpoint analyses as the acute toxicity study are performed.

In Vivo Efficacy Evaluation: Tumor Growth Inhibition

The primary measure of anticancer activity in this model is the inhibition of tumor growth.[19]

• Objective: To assess the anti-tumor efficacy of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in comparison to vehicle control, Cisplatin, and Paclitaxel.

• Experimental Workflow:

Caption: Experimental workflow for in vivo efficacy testing.

• Treatment Groups:

  • Group 1: Vehicle control (e.g., saline or DMSO/saline)

  • Group 2: 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine (at one or more doses below the MTD)

  • Group 3: Cisplatin (e.g., 5 mg/kg, intraperitoneally, weekly)

  • Group 4: Paclitaxel (e.g., 10 mg/kg, intravenously, twice weekly)

• Data Collection:

  • Tumor dimensions are measured with calipers every 2-3 days, and tumor volume is calculated using the formula: (Length x Width²) / 2.

  • Body weight is recorded at the same frequency as an indicator of toxicity.

• Primary Endpoint: Tumor Growth Inhibition (TGI), calculated as: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

• Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound and to correlate its concentration with its biological effect.

• PK Study:

  • A single dose of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is administered to a cohort of mice.

  • Blood samples are collected at various time points.

  • The concentration of the compound in plasma is determined using a validated analytical method (e.g., LC-MS/MS).

  • Key PK parameters such as Cmax, Tmax, AUC, and half-life are calculated.

• PD Study:

  • Tumor-bearing mice are treated with the compound.

  • Tumors are harvested at different time points post-treatment.

  • Biomarker analysis (e.g., Western blot for p-Akt, immunohistochemistry for Ki-67) is performed to assess the modulation of the target pathway.

Data Presentation and Interpretation

For a clear and objective comparison, the quantitative data from these studies should be summarized in tables.

Table 1: Hypothetical Acute Toxicity of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Dose (mg/kg)	Route	Mortality	Mean Body Weight Change (%)	Clinical Signs
50	IP	0/5	-2.5	None observed
100	IP	0/5	-8.1	Mild lethargy
200	IP	2/5	-15.7	Severe lethargy, ruffled fur
400	IP	5/5	-22.3	Moribund

Table 2: Comparative Efficacy in HCT116 Xenograft Model (Day 21)

Treatment Group	Dose and Schedule	Mean Tumor Volume (mm³) ± SD	Tumor Growth Inhibition (%)	Statistical Significance (p-value vs. Vehicle)
Vehicle Control	-	1520 ± 210	-	-
3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine	75 mg/kg, daily, IP	684 ± 125	55	<0.01
Cisplatin	5 mg/kg, weekly, IP	836 ± 150	45	<0.05
Paclitaxel	10 mg/kg, 2x weekly, IV	593 ± 110	61	<0.01

Mechanistic Insights: Potential Signaling Pathways

Based on the known activities of related imidazo[1,2-a]pyridine compounds, 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine may exert its anticancer effects through the modulation of key signaling pathways.

Caption: Potential signaling pathways affected by the compound.

Conclusion and Future Directions

The in vivo validation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a critical step in its development as a potential anticancer therapeutic. The comprehensive experimental framework outlined in this guide, including toxicity assessment, comparative efficacy studies, and PK/PD analysis, will provide the necessary data to make informed decisions about its future clinical development.

Positive results from these studies, demonstrating significant tumor growth inhibition with an acceptable safety profile, would warrant further investigation. Future studies could explore:

• Orthotopic models: To evaluate the compound's efficacy in a more physiologically relevant tumor microenvironment.[23]

• Combination therapies: To assess potential synergistic effects with existing chemotherapeutics or targeted agents.[27]

• Development of oral formulations: To improve patient compliance and convenience.[26]

By adhering to a rigorous and scientifically sound in vivo validation plan, the true therapeutic potential of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine can be thoroughly evaluated, paving the way for its potential translation into the clinic.

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Comparative Analysis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine Analogs: A Guide to Structure-Activity Relationships

Introduction: The Therapeutic Potential of the Imidazo[1,2-a]azepine Scaffold

The imidazo[1,2-a]azepine ring system, a fused bicyclic heterocycle, represents a "privileged scaffold" in medicinal chemistry. Its structural relative, the imidazo[1,2-a]pyridine core, is found in several marketed drugs, showcasing a broad spectrum of biological activities including anti-cancer, anti-inflammatory, and antimicrobial properties.[1][2] The seven-membered azepine ring offers greater conformational flexibility compared to its six-membered pyridine counterpart, providing a unique three-dimensional vector for substituent placement to optimize interactions with biological targets.

This guide focuses on the structure-activity relationships (SAR) of analogs derived from the 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine core. The bromo-substituent at the 3-position is not merely a modulator of activity but, more critically, a versatile synthetic handle for introducing a wide array of functional groups via cross-coupling reactions, enabling extensive exploration of the chemical space around the scaffold. We will dissect the synthesis, compare the biological performance of key analogs, and provide the experimental rationale for designing next-generation compounds.

General Synthesis of the Core Scaffold

The foundational 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold is typically constructed via a condensation reaction. The key precursors are a cyclic imino ether, 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, and a substituted α-haloketone or its synthetic equivalent.[3] This approach provides a reliable and efficient route to the core bicyclic system.

The synthesis of the 3-bromo analog specifically involves the use of an α,α-dihalo ketone or a related bromo-substituted building block, leading to the direct installation of the bromine atom at the desired position.

Caption: General synthetic route to the imidazo[1,2-a]azepine core.

Structure-Activity Relationship (SAR) Analysis: Key Modification Points

Our comparative analysis focuses on two primary sites of modification on the 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold that significantly influence biological activity: the 3-position of the imidazole ring and the N-1 nitrogen, which can be alkylated to form quaternary ammonium compounds (QACs).

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Comparative analysis of imidazo[1,2-a]azepines and imidazo[1,2-a]pyridines in biological assays

This guide provides a comparative analysis of two prominent heterocyclic scaffolds, imidazo[1,2-a]pyridines and imidazo[1,2-a]azepines, based on their performance in various biological assays. As researchers and drug development professionals, understanding the nuanced differences in the biological activities of these structurally related compounds is paramount for guiding future research and development efforts. This document synthesizes findings from numerous studies to offer an objective comparison, supported by experimental data and detailed protocols.

Introduction: A Tale of Two Scaffolds

Imidazo[1,2-a]pyridines and imidazo[1,2-a]azepines are bicyclic heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological properties. The core structure consists of a fused imidazole and pyridine ring in the former, and an imidazole and azepine ring in the latter. This subtle difference in the six-membered versus seven-membered nitrogen-containing ring can profoundly influence the molecule's three-dimensional conformation, physicochemical properties, and ultimately, its interaction with biological targets.

Figure 1: Core structures of Imidazo[1,2-a]pyridine and Imidazo[1,2-a]azepine.

While the imidazo[1,2-a]pyridine scaffold is extensively studied and forms the backbone of numerous compounds with proven anticancer, anti-inflammatory, and antimicrobial activities, the imidazo[1,2-a]azepine core remains a less explored chemical space. This guide aims to bridge this knowledge gap by presenting a side-by-side comparison of their biological profiles.

Comparative Analysis of Biological Activities

The biological evaluation of these two scaffolds reveals distinct patterns of activity, with imidazo[1,2-a]pyridines demonstrating a broader and more potent range of effects in anticancer and kinase inhibition assays. Conversely, imidazo[1,2-a]azepines have shown promise in the antimicrobial arena.

Anticancer Activity

Imidazo[1,2-a]pyridine derivatives have been extensively investigated for their cytotoxic effects against a multitude of cancer cell lines.[1][2] These compounds have been shown to induce apoptosis and cell cycle arrest through the modulation of key signaling pathways, most notably the PI3K/Akt/mTOR pathway.[3][4] In contrast, the publicly available data on the anticancer activity of imidazo[1,2-a]azepines is sparse, representing a significant research gap and a potential opportunity for novel drug discovery.

Scaffold	Compound/Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
Imidazo[1,2-a]pyridine	Compound 6	A375 (Melanoma)	<12	Inhibition of AKT/mTOR pathway, induction of apoptosis	[3]
IP-5	HCC1937 (Breast)	45	Cell cycle arrest, induction of extrinsic apoptosis	[4][5]
IP-6	HCC1937 (Breast)	47.7	Cytotoxic	[4][5]
HB9	A549 (Lung)	50.56	Cytotoxic	[6]
HB10	HepG2 (Liver)	51.52	Cytotoxic	[6]
Compound 12b	Hep-2, HepG2, MCF-7, A375	11-13	Cytotoxic	[7]
Compound 6d	A549 (Lung)	2.8	Tubulin polymerization inhibition, DNA binding	[8]
Imidazo[1,2-a]azepine	-	-	-	Data not available	-

Kinase Inhibitory Activity

The structural features of imidazo[1,2-a]pyridines make them suitable scaffolds for designing potent and selective kinase inhibitors. Numerous studies have reported their inhibitory activity against a range of kinases implicated in cancer and other diseases.[2][9]

Scaffold	Compound/Derivative	Target Kinase	IC50 (µM)	Reference
Imidazo[1,2-a]pyridine	3-(pyrimidin-4-yl) derivative	IGF-1R	Potent and selective	[2]
Compound 4c	CLK1	0.7	[9]
Compound 4c	DYRK1A	2.6	[9]
Imidazo[1,2-a]azepine	-	-	-	Data not available

A key signaling pathway frequently targeted by imidazo[1,2-a]pyridine anticancer compounds is the PI3K/Akt/mTOR pathway, which is crucial for cell growth, proliferation, and survival. Inhibition of this pathway leads to the induction of apoptosis.

Figure 2: Simplified PI3K/Akt/mTOR signaling pathway inhibited by Imidazo[1,2-a]pyridines.

Antimicrobial Activity

In the realm of antimicrobial activity, imidazo[1,2-a]azepine derivatives have demonstrated notable potential. Studies have reported their efficacy against both Gram-positive bacteria and fungi. This suggests that the seven-membered azepine ring may confer advantageous properties for interacting with microbial-specific targets. While imidazo[1,2-a]pyridines also possess antimicrobial properties, the available data allows for a more direct comparison in this area.

Scaffold	Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Imidazo[1,2-a]pyridine	Various derivatives	S. aureus, E. coli, etc.	Variable	-
Imidazo[1,2-a]azepine	3-biphenyl-3H-imidazo[1,2-a]azepin-1-ium bromide derivatives	Staphylococcus aureus	4-8	[10]
Cryptococcus neoformans	4-8	[10]

Experimental Protocols

To ensure the reproducibility and validity of the findings presented, this section provides detailed, step-by-step methodologies for key biological assays discussed in this guide.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Figure 3: Workflow of the MTT assay.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (imidazo[1,2-a]pyridines or imidazo[1,2-a]azepines) and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control (untreated cells).

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a common technique for determining MIC.

Methodology:

• Compound Dilution: Prepare a serial two-fold dilution of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus) to a concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Western Blotting for Apoptosis Markers

Western blotting is used to detect specific proteins in a sample and can be employed to assess the induction of apoptosis by analyzing the expression of key apoptotic markers.

Methodology:

• Protein Extraction: Treat cells with the test compounds for a specified time, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a suitable method (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for apoptotic markers such as cleaved caspase-3, cleaved PARP, Bcl-2, and Bax.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the results using an imaging system.

Conclusion and Future Perspectives

The comparative analysis presented in this guide highlights the significant therapeutic potential of both imidazo[1,2-a]pyridine and imidazo[1,2-a]azepine scaffolds. Imidazo[1,2-a]pyridines have been extensively validated as a privileged scaffold for the development of anticancer agents and kinase inhibitors, with a wealth of data supporting their efficacy in various biological assays.

In contrast, the imidazo[1,2-a]azepine core, while less explored, has shown promising antimicrobial activity. The dearth of research into its anticancer and kinase inhibitory potential represents a compelling opportunity for medicinal chemists. Future studies should focus on the synthesis and biological evaluation of a broader range of imidazo[1,2-a]azepine derivatives to fully elucidate their structure-activity relationships and therapeutic potential. A direct, head-to-head comparison of analogously substituted imidazo[1,2-a]pyridines and imidazo[1,2-a]azepines in a panel of standardized biological assays would be invaluable for understanding the impact of ring size on biological activity and for guiding the rational design of next-generation therapeutics.

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A Guide to Cross-Validation of Experimental and Computational Data for Novel Drug Candidates: A Case Study with 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Abstract

In the landscape of modern drug discovery, the synergy between empirical testing and computational modeling is paramount for the efficient and accurate characterization of novel therapeutic agents. This guide provides a comprehensive framework for the cross-validation of experimental results with computational models, using the novel compound 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a case study. We delve into detailed protocols for in vitro pharmacological and physicochemical characterization, alongside methodologies for molecular docking, molecular dynamics simulations, and ADMET predictions. By presenting a side-by-side comparison of hypothetical, yet realistic, experimental data and computational predictions, this guide aims to equip researchers, scientists, and drug development professionals with the insights to critically evaluate and integrate these complementary approaches. The ultimate goal is to foster a deeper understanding of a compound's behavior and to accelerate the data-driven decision-making process in drug development pipelines.

Introduction

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a heterocyclic compound with a scaffold that is of significant interest in medicinal chemistry.[1] Its structural features suggest potential interactions with various biological targets. The robust characterization of such a novel chemical entity requires a multi-faceted approach. Experimental assays provide tangible data on a compound's activity and properties, while computational models offer a theoretical framework to rationalize these findings at a molecular level.[2] The cross-validation of these two data sources is not merely a confirmatory step but a crucial process for building a comprehensive and reliable profile of a drug candidate.[3][4]

This guide will use 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a representative example to illustrate this cross-validation process. For the purpose of this guide, we will hypothesize that this compound is being investigated as an antagonist for a G-protein coupled receptor (GPCR), a large and important family of drug targets.[5][6] Specifically, we will focus on a hypothetical interaction with a well-characterized GPCR to demonstrate the workflow.

Experimental Validation: Generating the Ground Truth

The first pillar of our analysis is the generation of robust experimental data. This data serves as the benchmark against which computational models are validated.

In Vitro Pharmacological Characterization

To understand the interaction of our compound with its hypothetical GPCR target, we will perform binding and functional assays.

2.1.1. Target Binding Affinity

The strength of the interaction between a compound and its target is a key determinant of its potency.[7] A radioligand binding assay is a common and reliable method to determine the binding affinity (Ki).

Protocol: Radioligand Binding Assay

• Preparation of Cell Membranes: Obtain cell membranes from a cell line recombinantly expressing the target GPCR.

• Assay Buffer: Prepare a suitable assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Competition Binding: In a 96-well plate, incubate the cell membranes with a fixed concentration of a specific radioligand (e.g., [3H]-spiperone for the Dopamine D2 receptor) and increasing concentrations of the test compound (3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine).

• Incubation: Incubate the mixture at a specific temperature (e.g., 25°C) for a set duration (e.g., 60 minutes) to reach equilibrium.

• Separation: Rapidly filter the incubation mixture through a glass fiber filter to separate the bound from the free radioligand.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model to determine the IC50 value, which can then be converted to the Ki value using the Cheng-Prusoff equation.[8]

2.1.2. Functional Activity

Functional assays are essential to determine whether the compound acts as an agonist, antagonist, or inverse agonist.[5][9] For GPCRs, changes in intracellular second messenger levels, such as cyclic AMP (cAMP), are often measured.[10]

Protocol: cAMP Functional Assay (for a Gi-coupled receptor)

• Cell Culture: Culture a suitable cell line expressing the target GPCR.

• Cell Plating: Seed the cells into a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with increasing concentrations of the test compound.

• Agonist Stimulation: Stimulate the cells with a known agonist at its EC80 concentration in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to induce a measurable cAMP response.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis: Plot the cAMP levels against the logarithm of the test compound concentration. For an antagonist, this will result in a dose-dependent inhibition of the agonist-induced cAMP production, from which an IC50 can be determined.

Physicochemical Properties

A compound's absorption, distribution, metabolism, and excretion (ADME) properties are critically influenced by its physicochemical characteristics, such as solubility and permeability.

2.2.1. Aqueous Solubility

Poor aqueous solubility can be a major hurdle in drug development.[11] The shake-flask method is the gold standard for determining thermodynamic solubility.[12][13]

Protocol: Shake-Flask Solubility Assay

• Preparation: Add an excess amount of the solid compound to a vial containing a phosphate-buffered saline (PBS) at a physiologically relevant pH (e.g., 7.4).

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.[14][15]

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Quantification: Determine the concentration of the compound in the clear supernatant using a suitable analytical method, such as HPLC-UV.

• Result: The measured concentration represents the thermodynamic solubility of the compound under the specified conditions.

2.2.2. Membrane Permeability

The ability of a compound to cross biological membranes is crucial for its oral absorption and distribution. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to predict passive diffusion.[16][17][18]

Protocol: PAMPA Assay

• Membrane Coating: Coat the filter of a 96-well donor plate with an artificial membrane solution (e.g., lecithin in dodecane).[19]

• Preparation of Solutions: Prepare a solution of the test compound in a donor buffer (e.g., PBS pH 7.4). Fill the wells of a 96-well acceptor plate with an acceptor buffer.

• Assay Assembly: Place the donor plate on top of the acceptor plate, creating a "sandwich".

• Incubation: Incubate the plate assembly for a defined period (e.g., 4-16 hours) at room temperature.[20]

• Quantification: After incubation, measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the measured concentrations and assay parameters.

Computational Modeling: In Silico Predictions

Computational models provide a powerful and cost-effective means to predict a compound's behavior and to rationalize experimental findings at a molecular level.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the binding affinity.[21][22]

Workflow: Molecular Docking

• Receptor Preparation: Obtain the 3D structure of the target GPCR from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning partial charges.

• Ligand Preparation: Generate a 3D conformation of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine and assign partial charges.

• Grid Generation: Define the binding site on the receptor and generate a grid for the docking calculations.

• Docking Simulation: Use a docking program (e.g., AutoDock Vina) to systematically sample different poses of the ligand within the binding site and score them based on a defined scoring function.[23][24][25]

• Analysis: Analyze the top-ranked poses to identify the most likely binding mode and the key interactions (e.g., hydrogen bonds, hydrophobic contacts) with the receptor. The docking score provides a qualitative estimate of the binding affinity.

Molecular Dynamics (MD) Simulation

MD simulations provide insights into the dynamic behavior of the protein-ligand complex over time, allowing for an assessment of the stability of the predicted binding pose.[26][27]

Workflow: MD Simulation

• System Setup: Take the best-ranked pose from the molecular docking as the starting structure. Place the protein-ligand complex in a simulation box and solvate it with an explicit water model. Add ions to neutralize the system and mimic physiological salt concentration.[28][29]

• Parameterization: Assign force field parameters to both the protein and the ligand.

• Minimization and Equilibration: Perform energy minimization to remove steric clashes. Gradually heat the system to the desired temperature (e.g., 310 K) and equilibrate it under constant volume (NVT) and then constant pressure (NPT) conditions.

• Production Run: Run the production MD simulation for a sufficient length of time (e.g., 100 ns) to sample the conformational space of the complex.[30]

• Trajectory Analysis: Analyze the simulation trajectory to assess the stability of the ligand's binding pose (e.g., by calculating the root-mean-square deviation), the flexibility of different parts of the protein, and the persistence of key intermolecular interactions.

ADMET Prediction

In silico tools can predict a wide range of ADMET properties, providing an early assessment of a compound's drug-likeness.[31][32][33]

Methodology: In Silico ADMET Prediction

• Input: Provide the chemical structure of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, typically as a SMILES string, to a web-based platform or standalone software.

• Prediction Tools: Utilize a variety of available tools, such as SwissADME, pkCSM, or ADMET-AI, which employ different algorithms and datasets for their predictions.[34][35]

• Property Prediction: These tools can predict a multitude of properties, including:

  • Physicochemical Properties: LogP, LogS (solubility), pKa.

  • Pharmacokinetics: Human intestinal absorption, Caco-2 permeability, blood-brain barrier penetration, CYP450 inhibition.

  • Toxicity: AMES toxicity, hERG inhibition, hepatotoxicity.

• Analysis: Compare the predicted values against established ranges for orally bioavailable drugs to identify potential liabilities. It is advisable to use multiple tools and compare their predictions for a more robust assessment.[31]

Cross-Validation and Comparative Analysis

The core of this guide is the direct comparison of the data generated from the experimental and computational approaches.

Data Synthesis

The following table presents a hypothetical but realistic comparison of the data for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Parameter	Experimental Method	Hypothetical Experimental Value	Computational Method	Hypothetical Predicted Value
Binding Affinity (Ki)	Radioligand Binding Assay	150 nM	Molecular Docking	Docking Score: -8.5 kcal/mol
Functional Activity (IC50)	cAMP Assay	250 nM (Antagonist)	-	-
Aqueous Solubility	Shake-Flask Method	50 µg/mL	SwissADME	LogS: -3.5
Permeability (Papp)	PAMPA	5 x 10^-6 cm/s	pkCSM	Caco-2 permeability: 0.95
Blood-Brain Barrier	-	-	ADMET-AI	High Probability
hERG Inhibition	-	-	pkCSM	Non-inhibitor

Visualizing the Workflow

A clear workflow diagram can help in understanding the relationship between the different components of the cross-validation process.

Caption: Workflow for the cross-validation of experimental and computational data.

Discussion

In our hypothetical case, the experimental binding affinity of 150 nM is qualitatively supported by the favorable docking score of -8.5 kcal/mol. The MD simulation would further test the stability of the predicted binding pose, providing a structural rationale for the observed affinity.

The experimental solubility of 50 µg/mL is in a reasonable range for a lead compound and aligns with the predicted LogS value of -3.5. Similarly, the moderate permeability observed in the PAMPA assay is consistent with the predicted Caco-2 permeability.

Discrepancies between experimental and computational data are common and can be highly informative. For instance, if the docking score was poor but the experimental affinity was high, it might suggest an induced-fit binding mechanism that is not well-captured by standard docking protocols. If the predicted solubility was high but the experimental value was low, it could point to issues with the solid-state properties of the compound (e.g., high crystal lattice energy) that are not accounted for in the computational model.

Conclusion

The cross-validation of experimental and computational data is an indispensable strategy in modern drug discovery. It provides a more holistic understanding of a compound's behavior than either approach could achieve in isolation. By integrating robust experimental protocols with sophisticated computational models, researchers can build confidence in their data, identify potential liabilities early, and make more informed decisions as they advance promising new molecules like 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine through the development pipeline. This integrated approach not only enhances the efficiency of the drug discovery process but also strengthens the scientific foundation upon which new medicines are built.

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A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Introduction

3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a key heterocyclic scaffold with significant potential in medicinal chemistry and drug development. Its utility as a versatile building block necessitates the development of efficient and scalable synthetic routes. This guide provides a comprehensive comparison of two plausible synthetic pathways to this target molecule. The analysis is grounded in established chemical principles and supported by experimental data from analogous transformations reported in the scientific literature. We will delve into the mechanistic underpinnings of each step, offering a rationale for the selected reagents and conditions, and conclude with a direct comparison of the two routes to aid researchers in selecting the most suitable method for their specific needs.

Route 1: Post-Cyclization Bromination

This strategy focuses on the initial construction of the 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine core, followed by a regioselective bromination at the C3 position of the imidazole ring. This approach is predicated on the known high reactivity of the C3 position of imidazo-fused heterocycles towards electrophilic substitution.

Experimental Workflow: Route 1

Caption: Workflow for Route 1: Post-Cyclization Bromination.

Detailed Protocols: Route 1

Step 1: Synthesis of 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine

This step involves the O-methylation of ε-caprolactam. A green and efficient method utilizes dimethyl carbonate as the methylating agent.[1][2]

• Protocol: To ε-caprolactam, dimethyl carbonate (0.6 molar equivalents) is added dropwise over 2 hours at 353 K. The reaction is then stirred for an additional hour at the same temperature. The product, 7-methoxy-3,4,5,6-tetrahydro-2H-azepine, is isolated after purification.

• Causality: The use of dimethyl carbonate is a more environmentally benign alternative to traditional methylating agents like dimethyl sulfate. The reaction temperature is optimized to ensure complete conversion while minimizing side reactions. An impressive yield of up to 81.2% has been reported for this transformation.[1]

Step 2: Synthesis of 2-Aminoacetophenone Hydrochloride

This intermediate is prepared from α-bromoacetophenone via the Delepine reaction, which is a classic method for the synthesis of primary amines.[3][4]

• Protocol: α-Bromoacetophenone is reacted with hexamethylenetetramine in diethyl ether at room temperature for 12 hours. The resulting quaternary ammonium salt is then hydrolyzed with concentrated hydrochloric acid in ethanol under reflux for 3 hours to yield 2-aminoacetophenone hydrochloride.

• Causality: The Delepine reaction provides a reliable and high-yielding route to the primary amine. The intermediate quaternary salt is stable and can be easily isolated before the final hydrolysis step, which ensures a clean conversion to the desired product. Yields as high as 97% have been reported.[4]

Step 3: Synthesis of 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine

The core heterocyclic system is constructed through the condensation of the two previously synthesized intermediates.

• Protocol: 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine and 2-aminoacetophenone hydrochloride are heated in a suitable solvent, such as ethanol or n-butanol, to facilitate the cyclization.

• Causality: This reaction proceeds through an initial condensation to form an amidine intermediate, which then undergoes intramolecular cyclization to form the fused imidazole ring. The choice of a higher boiling point solvent can accelerate the reaction rate.

Step 4: Bromination of 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine

The final step is the regioselective bromination at the C3 position. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation, as it is a mild and selective brominating agent for electron-rich heterocycles.

• Protocol: To a solution of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in a solvent like acetonitrile or dichloromethane at 0 °C, one equivalent of N-Bromosuccinimide is added. The reaction is stirred at this temperature for 30 minutes.[5] The product is then isolated after an aqueous workup.

• Causality: The imidazole ring is highly activated towards electrophilic substitution, with the C3 position being the most nucleophilic. NBS provides a source of electrophilic bromine, leading to a clean and high-yielding bromination at the desired position. This method avoids the use of harsher and less selective reagents like molecular bromine.

Route 2: Pre-Brominated Precursor Strategy

This alternative approach involves the synthesis of a brominated building block, which is then used to construct the final heterocyclic system. This strategy can offer advantages in terms of overall efficiency and control of regiochemistry.

Experimental Workflow: Route 2

Caption: Workflow for Route 2: Pre-Brominated Precursor Strategy.

Detailed Protocols: Route 2

Step 1: Synthesis of 2'-Amino-5'-bromoacetophenone

This key intermediate is synthesized by the direct bromination of 2'-aminoacetophenone.

• Protocol: To a solution of 2'-aminoacetophenone in dichloromethane at 0-5°C, pyridine hydrobromide perbromide is added slowly. The reaction mixture is stirred at this temperature for 10 minutes and then at room temperature for 26 hours.[6][7]

• Causality: The amino group in 2'-aminoacetophenone is an activating group that directs electrophilic substitution to the ortho and para positions. The use of pyridine hydrobromide perbromide as the brominating agent allows for a controlled monobromination, primarily at the para position due to steric hindrance at the ortho position.

Step 2: Synthesis of 7-Methoxy-3,4,5,6-tetrahydro-2H-azepine

This step is identical to Step 1 in Route 1.

• Protocol: To ε-caprolactam, dimethyl carbonate (0.6 molar equivalents) is added dropwise over 2 hours at 353 K. The reaction is then stirred for an additional hour.[1][2]

• Causality: This green methylation protocol provides the necessary lactim ether in high yield.[1]

Step 3: Synthesis of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

The final product is assembled in a single cyclization step from the brominated precursor.

• Protocol: 2'-Amino-5'-bromoacetophenone and 7-methoxy-3,4,5,6-tetrahydro-2H-azepine are heated together in a suitable high-boiling solvent such as n-butanol or toluene.

• Causality: The reaction mechanism is analogous to the cyclization in Route 1. The pre-installed bromine atom is carried through the reaction to yield the final target molecule directly. This convergent approach reduces the number of synthetic steps after the initial bromination.

Comparative Analysis

Metric	Route 1: Post-Cyclization Bromination	Route 2: Pre-Brominated Precursor
Number of Steps	4	3
Overall Yield	Potentially lower due to an additional step.	Potentially higher due to fewer steps.
Key Reagents	Dimethylcarbonate, Hexamethylenetetramine, NBS	Pyridine hydrobromide perbromide, Dimethylcarbonate
Regioselectivity	High for C3 bromination of the imidazo[1,2-a]azepine core.	High for para-bromination of 2'-aminoacetophenone.
Advantages	- Modular: The unsubstituted core can be used to synthesize other analogs.- Milder final bromination step.	- More convergent and atom-economical.- Fewer synthetic steps overall.
Disadvantages	- Longer synthetic sequence.- Potential for side reactions during bromination if not optimized.	- Requires handling of a brominated intermediate throughout the synthesis.- The brominated starting material may be less stable.

Conclusion

Both synthetic routes presented offer viable pathways to 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Route 1 is a more linear and perhaps more traditional approach. Its key advantage lies in its modularity; the unbrominated 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine intermediate can serve as a branching point for the synthesis of a library of C3-functionalized analogs. The final bromination step with NBS is expected to be high-yielding and highly regioselective.

Route 2 is a more convergent and efficient strategy in terms of step count. By introducing the bromine atom early in the synthesis, it streamlines the path to the final product. This could be advantageous for large-scale synthesis where minimizing the number of operations is crucial.

The choice between the two routes will ultimately depend on the specific goals of the research. For exploratory work and the generation of a diverse set of analogs, Route 1 offers greater flexibility. For the dedicated, large-scale synthesis of the target molecule, the step-economy of Route 2 may be preferable. Both routes employ well-established and reliable chemical transformations, providing a solid foundation for the synthesis of this important heterocyclic compound.

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Head-to-head comparison of the antimicrobial spectrum of different imidazo[1,2-a]azepine derivatives

In the ever-present battle against microbial resistance, the exploration of novel chemical scaffolds is paramount for the development of next-generation antimicrobial agents. Among these, the imidazo[1,2-a]azepine core has emerged as a promising heterocyclic system, offering a unique three-dimensional structure amenable to diverse functionalization. This guide provides a comprehensive, head-to-head comparison of the antimicrobial spectrum of various imidazo[1,2-a]azepine derivatives, supported by experimental data, to aid researchers and drug development professionals in this critical field.

Introduction to the Imidazo[1,2-a]azepine Scaffold

The imidazo[1,2-a]azepine framework is a fused bicyclic system comprising an imidazole ring fused to an azepine ring. This scaffold has garnered significant attention in medicinal chemistry due to its versatile biological activities. The inherent structural features of this heterocyclic system, including its nitrogen-rich nature and conformational flexibility, make it an attractive starting point for the design of novel therapeutic agents. The focus of this guide is to dissect the antimicrobial potential of this scaffold by comparing the performance of its derivatives against a panel of clinically relevant pathogens.

Comparative Analysis of Antimicrobial Spectrum

The antimicrobial efficacy of a compound is quantitatively expressed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that inhibits the visible growth of a microorganism. A lower MIC value indicates greater potency. This section presents a comparative analysis of the in vitro antimicrobial activity of a series of 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine quaternary salts, providing a clear head-to-head comparison of their spectrum and potency.

The data presented below is derived from a study by Demchenko et al. (2020), where a series of novel 3-aryl-5H-imidazo[1,2-a]azepine quaternary salts were synthesized and evaluated for their antimicrobial activity.[1][2]

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL of Imidazo[1,2-a]azepine Derivatives

Compound ID	R (Substitution on Aryl Ring)	S. aureus (MRSA) ATCC 43300	E. coli ATCC 25922	K. pneumoniae (ESBL) ATCC 700603	A. baumannii ATCC 19606	P. aeruginosa ATCC 27853	C. albicans ATCC 90028	C. neoformans H99 ATCC 208821
1a	4-Cl	4	>32	>32	>32	>32	>32	16
1b	4-Br	2	>32	>32	>32	>32	>32	8
1c	4-I	2	>32	>32	>32	>32	>32	8
1d	3,4-diCl	4	8	8	8	>32	32	8
1e	Biphenyl-4-yl	4	>32	>32	>32	>32	32	16
Vancomycin	-	1	-	-	-	-	-	-
Colistin	-	-	0.125	0.25	0.25	0.25	-	-
Fluconazole	-	-	-	-	-	-	0.125	8

Data sourced from Demchenko et al., 2020.[1][2]

Analysis of the Data:

The comparative data reveals several key insights:

• Potent Gram-Positive Activity: A majority of the tested imidazo[1,2-a]azepine derivatives exhibit significant activity against Methicillin-Resistant Staphylococcus aureus (MRSA), with MIC values as low as 2 µg/mL.[1] This is particularly noteworthy given the clinical challenge posed by MRSA infections.

• Variable Gram-Negative Spectrum: The activity against Gram-negative bacteria is more varied. While most derivatives show limited efficacy, compound 1d , featuring a 3,4-dichloro substitution on the aryl ring, demonstrates a broader spectrum, inhibiting the growth of E. coli, K. pneumoniae, and A. baumannii at 8 µg/mL.[1][2] Notably, none of the tested compounds were effective against P. aeruginosa.

• Antifungal Potential: Several derivatives display promising antifungal activity, particularly against Cryptococcus neoformans, a significant opportunistic fungal pathogen. Compounds 1b , 1c , and 1d exhibit MIC values of 8 µg/mL, comparable to the standard antifungal drug Fluconazole.[1]

Structure-Activity Relationship (SAR) Analysis

The variation in antimicrobial activity across the different derivatives allows for an initial analysis of the structure-activity relationships (SAR) for this class of compounds.

• Influence of Halogen Substitution: The nature and position of the halogen substituent on the 3-aryl ring play a crucial role in determining the antimicrobial potency. The presence of a halogen at the para-position (4-position) of the phenyl ring appears to be favorable for activity against MRSA, with 4-bromo (1b ) and 4-iodo (1c ) substitutions yielding the lowest MIC values (2 µg/mL).[1]

• Impact of Multiple Halogenation: The introduction of a second chlorine atom at the 3-position of the phenyl ring, as seen in compound 1d (3,4-diCl), significantly broadens the antimicrobial spectrum to include several Gram-negative bacteria.[1][2] This suggests that increasing the electron-withdrawing nature of the aryl substituent may be a key strategy for enhancing activity against these more challenging pathogens.

• Effect of Bulky Substituents: The replacement of the halogen with a larger biphenyl group (1e ) maintains good activity against MRSA but does not confer broad-spectrum Gram-negative activity.[1]

The following diagram illustrates the key SAR findings for the 3-aryl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine scaffold.

Caption: Key structure-activity relationships of 3-aryl-imidazo[1,2-a]azepine derivatives.

Experimental Methodologies: Broth Microdilution for MIC Determination

To ensure the reproducibility and validity of antimicrobial susceptibility testing, a standardized protocol is essential. The following is a detailed, step-by-step methodology for the broth microdilution method, a gold standard for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Objective: To determine the lowest concentration of an imidazo[1,2-a]azepine derivative that inhibits the visible growth of a specific microorganism.

Materials:

• Test compounds (imidazo[1,2-a]azepine derivatives)

• Sterile 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial cultures (standardized to 0.5 McFarland turbidity)

• Positive control (growth control, no compound)

• Negative control (sterility control, no inoculum)

• Reference antimicrobial agents (e.g., vancomycin, colistin, fluconazole)

• Multichannel pipette

• Incubator

Protocol:

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

  • Perform a serial two-fold dilution of each compound in the appropriate broth medium directly in the 96-well plate. This creates a gradient of decreasing compound concentrations across the wells.

• Inoculum Preparation:

  • From a fresh culture of the test microorganism, prepare a suspension in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this standardized inoculum in the broth medium to achieve the final desired inoculum density in each well (typically 5 x 10⁵ CFU/mL for bacteria).

• Inoculation of Microtiter Plates:

  • Using a multichannel pipette, inoculate each well (except the negative control wells) with the prepared microbial inoculum.

• Incubation:

  • Seal the microtiter plates to prevent evaporation and contamination.

  • Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 16-20 hours for most bacteria).

• Determination of MIC:

  • After incubation, visually inspect the plates for microbial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

The following diagram outlines the general workflow for antimicrobial susceptibility testing using the broth microdilution method.

Caption: General workflow for the broth microdilution method.

Proposed Mechanism of Action

The imidazo[1,2-a]azepine derivatives detailed in this guide are quaternary ammonium compounds (QACs). The generally accepted mechanism of action for QACs involves the disruption of microbial cell membranes.[1] The positively charged nitrogen atom of the quaternary ammonium group is thought to interact with the negatively charged components of the microbial cell membrane, such as phospholipids and teichoic acids. This interaction leads to a loss of membrane integrity, leakage of essential cytoplasmic contents, and ultimately, cell death. While this provides a plausible mechanism, further detailed studies are required to elucidate the specific molecular targets and pathways involved in the antimicrobial action of imidazo[1,2-a]azepine derivatives.

Conclusion and Future Directions

This guide provides a head-to-head comparison of the antimicrobial spectrum of a series of 3-aryl-imidazo[1,2-a]azepine quaternary salts, highlighting their potent activity against MRSA and, in some cases, a broader spectrum against Gram-negative bacteria and fungi. The initial SAR analysis suggests that strategic manipulation of the substituents on the 3-aryl ring is a viable approach to modulate the antimicrobial potency and spectrum.

Future research in this area should focus on:

• Synthesis of Diverse Analogs: The synthesis and evaluation of imidazo[1,2-a]azepine derivatives with a wider range of substitutions at various positions on the heterocyclic core are crucial to build a more comprehensive SAR and to optimize the antimicrobial profile. This includes exploring non-quaternary ammonium derivatives to understand the role of the permanent positive charge.

• Mechanism of Action Studies: Detailed mechanistic studies are needed to identify the specific molecular targets and pathways affected by these compounds in both bacteria and fungi.

• In Vivo Efficacy and Toxicity: Promising candidates from in vitro studies should be advanced to in vivo models of infection to assess their efficacy and safety profiles in a more complex biological system.

The imidazo[1,2-a]azepine scaffold represents a valuable starting point for the development of novel antimicrobial agents. The data and methodologies presented in this guide offer a solid foundation for researchers to build upon in the quest for new therapies to combat the growing threat of antimicrobial resistance.

References

• Demchenko, A. M., et al. (2020). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Pharmaceuticals, 13(9), 223. [Link]

• Demchenko, A. M., et al. (2020). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. ResearchGate. [Link]

• Duan, Y. T., et al. (2013). Exploration of structure-based on imidazole core as antibacterial agents. Current topics in medicinal chemistry, 13(24), 3118–3130. [Link]

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• Demchenko, A. M., et al. (2020). Synthesis, antibacterial and antifungal activity of new 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides. European journal of medicinal chemistry, 201, 112477. [Link]

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A Researcher's Guide to Confirming the Mechanism of Action of Novel Kinase Inhibitors: A Comparative Analysis of Genetic and Biochemical Approaches

In the landscape of modern drug discovery, the identification of novel therapeutic agents is only the first step. Rigorously validating the molecular mechanism by which these compounds exert their effects is paramount to their successful clinical translation. This guide provides an in-depth comparison of cutting-edge genetic and biochemical methodologies for confirming the mechanism of action of promising new drug candidates. As a central case study, we will explore the hypothetical scenario of validating the target of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine , a novel small molecule inhibitor proposed to target "Kinase X," a critical node in a cancer-associated signaling pathway. While this specific mechanism is illustrative for the purposes of this guide, the principles and techniques discussed are broadly applicable to a wide range of drug discovery projects.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocol listings to provide the strategic rationale behind experimental design, ensuring that the described workflows are not only technically sound but also logically robust and self-validating.

The Challenge: Moving from a Promising Hit to a Validated Lead

Phenotypic screens are a powerful engine for discovering novel bioactive compounds.[1][2] Let us postulate that a high-throughput screen has identified 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a potent inhibitor of proliferation in a specific cancer cell line. Preliminary in vitro assays suggest that this compound inhibits the activity of "Kinase X," a protein kinase known to be upregulated in this cancer type and a key driver of a pro-survival signaling cascade. However, correlation is not causation. To confidently advance this compound into lead optimization and preclinical development, we must unequivocally demonstrate that its anti-proliferative effects are a direct consequence of its engagement with and inhibition of Kinase X within the complex cellular environment.

This guide will compare and contrast three gold-standard techniques for achieving this level of mechanistic validation:

• CRISPR-Cas9-mediated Gene Knockout: A powerful genetic technique for permanently ablating the expression of the target protein.[3][][5][6]

• shRNA-mediated Gene Knockdown: An RNA interference-based method for transiently suppressing the expression of the target protein.[7][8][9]

• Cellular Thermal Shift Assay (CETSA): A biophysical method to directly measure target engagement in intact cells and tissues.[10][11][12][13][14]

Comparative Analysis of Target Validation Methodologies

The choice of methodology for target validation is a critical decision in the drug discovery pipeline. Each technique offers a unique set of advantages and limitations. The following table provides a comparative overview of CRISPR-Cas9 knockout, shRNA knockdown, and CETSA for the purpose of confirming the mechanism of action of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a Kinase X inhibitor.

Feature	CRISPR-Cas9 Knockout	shRNA Knockdown	Cellular Thermal Shift Assay (CETSA)
Principle	Permanent disruption of the target gene at the DNA level, leading to complete loss of protein expression.	Transient degradation of the target mRNA, leading to reduced protein expression.	Measures the thermal stabilization of a target protein upon ligand binding in its native cellular environment.
Nature of Perturbation	Irreversible and typically complete.	Reversible and often incomplete.	Non-perturbative to protein levels; directly measures binding.
Key Insights	Phenocopies the effect of 100% target inhibition. Essential for validating targets where complete ablation is required for a therapeutic effect.	Mimics the effect of partial target inhibition, which can be more representative of small molecule inhibitor effects.	Provides direct evidence of target engagement and can be used to determine the concentration at which the compound interacts with its target in cells.
Potential for Off-Target Effects	Off-target DNA cleavage can occur. Requires careful guide RNA design and validation.	Off-target mRNA degradation is a known issue. Requires multiple shRNAs targeting different sequences of the same gene.	Does not directly measure off-target binding, but can be used in a proteome-wide manner (thermal proteome profiling) to identify off-targets.
Experimental Timeline	Longer, due to the need to generate and select stable knockout cell lines.	Shorter, as transient knockdown can be achieved within days.	Relatively rapid, especially for targeted CETSA experiments.
Self-Validation	Rescue experiments (re-expression of the target protein) should reverse the phenotype, confirming on-target effects.	Similar rescue experiments can be performed.	Isothermal dose-response (ITDR) curves provide a quantitative measure of target engagement.

Experimental Workflows and Protocols

A logical and well-designed experimental workflow is crucial for generating unambiguous data. The following diagram illustrates a comprehensive workflow for validating the mechanism of action of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, integrating genetic and biochemical approaches.

Caption: A comprehensive workflow for validating the mechanism of action, integrating genetic and biochemical approaches.

Protocol 1: CRISPR-Cas9 Mediated Knockout of Kinase X

This protocol describes the generation of a stable Kinase X knockout cell line to assess whether the genetic ablation of the target phenocopies the effect of the compound.

Rationale: By completely removing the target protein, we can determine if the presence of Kinase X is essential for the observed cellular phenotype (e.g., proliferation). If the knockout cells are resistant to the anti-proliferative effects of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, it strongly suggests that the compound's efficacy is dependent on the presence of Kinase X.[15]

Step-by-Step Methodology:

• Guide RNA (gRNA) Design and Cloning:

  • Design at least two different gRNAs targeting early exons of the Kinase X gene to maximize the probability of generating a loss-of-function frameshift mutation.

  • Utilize online design tools to minimize off-target effects.

  • Synthesize and clone the gRNAs into a suitable Cas9 expression vector (e.g., lentiCRISPRv2).

• Lentivirus Production and Transduction:

  • Co-transfect the gRNA-Cas9 vector and packaging plasmids into a producer cell line (e.g., HEK293T).

  • Harvest the lentiviral particles and transduce the target cancer cell line.

• Selection and Clonal Isolation:

  • Select for transduced cells using an appropriate antibiotic (e.g., puromycin).

  • Isolate single-cell clones by limiting dilution or fluorescence-activated cell sorting (FACS).

• Validation of Knockout:

  • Expand individual clones and screen for the absence of Kinase X protein expression by Western blot.

  • Sequence the genomic DNA of knockout clones to confirm the presence of insertions or deletions (indels) at the target locus.

• Phenotypic Analysis:

  • Perform proliferation assays (e.g., CellTiter-Glo) on wild-type and Kinase X knockout cells in the presence and absence of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Self-Validation: A rescue experiment is critical for confirming the specificity of the knockout phenotype.[15] Transiently re-expressing a wild-type, gRNA-resistant version of Kinase X in the knockout cells should restore sensitivity to the compound.

Protocol 2: shRNA-Mediated Knockdown of Kinase X

This protocol details the transient suppression of Kinase X expression to evaluate the impact of reduced target levels on compound sensitivity.

Rationale: shRNA-mediated knockdown provides a complementary approach to CRISPR-Cas9 knockout.[7] It allows for the assessment of dose-dependent effects of target reduction and can be implemented more rapidly than generating stable knockout lines.[8]

Step-by-Step Methodology:

• shRNA Design and Cloning:

  • Design and clone at least two independent shRNA sequences targeting the Kinase X mRNA into a suitable vector (e.g., pLKO.1). Include a non-targeting shRNA as a negative control.

• Lentivirus Production and Transduction:

  • Produce and harvest lentiviral particles as described for the CRISPR-Cas9 protocol.

  • Transduce the target cancer cell line with the shRNA-expressing lentiviruses.

• Selection and Validation of Knockdown:

  • Select transduced cells with the appropriate antibiotic.

  • Assess the efficiency of Kinase X knockdown by Western blot and qRT-PCR.

• Phenotypic Analysis:

  • Perform proliferation assays on cells expressing the non-targeting control shRNA and the Kinase X-targeting shRNAs in the presence of varying concentrations of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol describes a biophysical assay to directly confirm the binding of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine to Kinase X in intact cells.

Rationale: CETSA is based on the principle that ligand binding stabilizes a protein against thermal denaturation.[11][13] Observing a thermal shift of Kinase X in the presence of the compound provides direct evidence of target engagement in a physiological context.[10][14]

Step-by-Step Methodology:

• Cell Treatment:

  • Treat intact cancer cells with either vehicle control or 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine at a saturating concentration.

• Thermal Challenge:

  • Aliquot the cell suspensions and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for a short duration (e.g., 3 minutes).

• Cell Lysis and Separation of Soluble Fraction:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Detection and Analysis:

  • Collect the supernatant containing the soluble protein fraction.

  • Analyze the amount of soluble Kinase X at each temperature by Western blot.

  • Plot the percentage of soluble Kinase X as a function of temperature to generate melting curves for both vehicle- and compound-treated samples. A shift in the melting curve to higher temperatures in the presence of the compound indicates target stabilization.

Self-Validation: An isothermal dose-response (ITDR) experiment is performed to quantify the potency of target engagement.[10] Cells are treated with a range of compound concentrations and heated at a single temperature (the Tagg of the vehicle-treated protein). The concentration-dependent increase in soluble Kinase X provides a measure of the compound's apparent affinity for its target in the cellular environment.

Interpreting the Data: A Unified Model of Mechanism of Action

The true power of this multi-faceted approach lies in the convergence of evidence from each technique. The following diagram illustrates the logical relationships between the compound, its target, and the resulting cellular phenotype, and how the experimental data from our three methodologies coalesce to confirm the proposed mechanism of action.

Caption: Logical flow from compound-target interaction to cellular phenotype, supported by experimental evidence.

Expected Outcomes for a Confirmed Mechanism of Action:

• CRISPR-Cas9 Knockout: Kinase X knockout cells will exhibit significantly reduced proliferation compared to wild-type cells and will be largely resistant to the anti-proliferative effects of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

• shRNA Knockdown: Cells with reduced Kinase X expression will show a dose-dependent decrease in proliferation and a right-ward shift in the dose-response curve for the compound, indicating reduced sensitivity.

• CETSA: 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine will induce a significant thermal stabilization of Kinase X, and the ITDR experiment will yield a dose-dependent engagement curve.

Conclusion and Future Directions

The rigorous confirmation of a drug's mechanism of action is a cornerstone of successful therapeutic development. By integrating genetic approaches like CRISPR-Cas9 and shRNA with biophysical methods such as CETSA, researchers can build a compelling and multi-faceted case for a compound's on-target activity. This guide has provided a framework for applying these techniques to validate the hypothetical target of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. The principles and protocols outlined herein are broadly applicable and should serve as a valuable resource for scientists working to translate novel chemical matter into validated therapeutic leads.

Future studies could extend this work by employing thermal proteome profiling (a mass spectrometry-based extension of CETSA) to assess the global target landscape of the compound and identify potential off-targets. Furthermore, the generation of knock-in cell lines expressing a drug-resistant mutant of Kinase X would provide an additional, elegant layer of validation for the on-target effects of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

References

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• Moore, J. D. (2015). The impact of CRISPR-Cas9 on target identification and validation. Drug Discovery Today, 20(4), 450-457.
• Biocompare. (2022, October 28). Target Validation with CRISPR.
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• Charles River Laboratories. (n.d.). CRISPR Cas9 Gene Editing.
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• National Center for Biotechnology Information. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
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A Guide to the Synthesis and Bioactivity of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: A Prospectus on Reproducibility and Experimental Validation

Introduction

The imidazo[1,2-a]azepine scaffold is a compelling heterocyclic system that draws significant interest in medicinal chemistry. Fused imidazole ring systems are prevalent in a wide array of biologically active compounds, and the seven-membered azepine ring offers a flexible, three-dimensional structure that can be exploited for probing complex biological targets.[1] This guide focuses on a specific, novel derivative: 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine .

While direct published data for this exact molecule is not available, this document serves as a comprehensive prospectus for researchers aiming to synthesize and characterize it. By analyzing established methods for closely related analogues, we will provide a robust framework for its synthesis, propose a detailed protocol, and discuss the critical parameters essential for ensuring reproducibility. Furthermore, we will explore potential bioactivities based on the known pharmacology of the broader imidazo-azepine class and detail a representative assay for its evaluation. Our objective is to equip researchers with a self-validating system for approaching this promising new chemical entity.

Part 1: Synthesis Reproducibility Analysis

The key to reproducible biological data begins with a pure, well-characterized compound. The synthesis of the target molecule can be logically extrapolated from established routes used for 3-aryl substituted analogues.[1][2] The most reliable pathway involves a two-step process: a condensation reaction to form the core scaffold, followed by a selective bromination at the 3-position of the imidazole ring.

Proposed Synthetic Pathway

The synthesis initiates with the condensation of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine with an appropriate aminoketone. However, for the unsubstituted 3-position, a more direct approach is the reaction with 2-aminoacetaldehyde dimethyl acetal followed by cyclization and subsequent bromination. A more established and robust method, based on the synthesis of related imidazo-heterocycles, is the cyclocondensation of 2-aminocaprolactam (the tautomer of 7-amino-3,4,5,6-tetrahydro-2H-azepin-2-one) with a bromo-functionalized cyclizing agent.

For the purpose of this guide, we will focus on a highly analogous and well-documented reaction: the condensation of 7-methoxy-3,4,5,6-tetrahydro-2H-azepine with 2-amino-1-arylethanone to form a 3-aryl substituted precursor.[1] We can adapt this to propose a route to the core, unsubstituted scaffold, which can then be brominated.

A critical step is the bromination of the resulting 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine. The C3 position of the imidazo[1,2-a] fused ring system is electron-rich and known to be susceptible to electrophilic substitution. Reagents such as N-Bromosuccinimide (NBS) are ideal for this transformation, offering high selectivity under mild conditions.

Experimental Workflow: Synthesis and Purification

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Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine: A Guide for Laboratory Professionals

As a Senior Application Scientist, I understand that meticulous research and groundbreaking discoveries are intrinsically linked to a culture of safety. Proper handling and disposal of chemical reagents are not just regulatory hurdles; they are fundamental to protecting ourselves, our colleagues, and the environment. This guide provides a detailed protocol for the proper disposal of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, grounding every recommendation in established safety principles and regulatory standards. While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not publicly available, the procedures outlined below are synthesized from data on structurally similar brominated heterocyclic compounds and overarching guidelines for hazardous waste management.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal procedure is initiated, a thorough understanding of the compound's potential hazards is paramount. Based on available data for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine and related structures, the primary hazards are summarized below.

Table 1: Hazard Profile of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

Hazard Statement	Code	Description
Harmful if swallowed	H302	Ingestion may lead to adverse health effects.
Causes skin irritation	H315	Direct contact can cause redness, itching, and inflammation.[1]
Causes serious eye irritation	H319	Can cause significant, but reversible, eye injury.[1]
May cause respiratory irritation	H335	Inhalation of dust or vapors can irritate the respiratory tract.[1][2]

The presence of a bromine atom categorizes this compound as a halogenated organic compound . This is a critical piece of information for waste segregation, as mixing halogenated and non-halogenated waste streams is often prohibited and can complicate the disposal process.[3][4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazard profile, the following PPE is mandatory when handling 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, including during disposal procedures. The rationale is to create a complete barrier to the primary routes of exposure (ingestion, skin/eye contact, and inhalation).

• Eye Protection: Chemical safety goggles are required. If there is a splash hazard, a face shield should be worn in addition to goggles.[6]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use and dispose of them as solid hazardous waste after handling the chemical.[2][6]

• Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemically resistant apron or coveralls should be used.[6]

• Respiratory Protection: All handling of the solid compound or solutions should be performed in a certified chemical fume hood to minimize inhalation risks.[7][8]

Spill Management: Immediate and Controlled Response

Accidents happen, but a prepared response can mitigate the consequences. In the event of a spill of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine:

• Evacuate and Alert: Ensure all non-essential personnel leave the immediate area. Alert your laboratory supervisor and/or institutional safety officer.

• Control Vapors: If the spill is outside a fume hood, and it is safe to do so, increase ventilation in the area.

• Containment: For a solid spill, gently cover it with an absorbent material like vermiculite or sand to prevent it from becoming airborne. For a liquid spill, create a dike around the spill with absorbent material.

• Cleanup:

  • Wear the appropriate PPE as outlined in Section 2.

  • Carefully scoop the absorbent material and spilled substance into a designated hazardous waste container.

  • Use a spark-proof scoop or tools if a flammable solvent was used to dissolve the compound.[6][9]

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Protocol: A Step-by-Step Guide

The proper disposal of 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is governed by its classification as a halogenated hazardous waste. Adherence to the U.S. Environmental Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA) is mandatory.[10][11][12]

Step 1: Waste Segregation

This is the most critical step. As a brominated compound, all waste containing 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine must be collected in a designated "Halogenated Organic Waste" container.[4][5] Never mix this waste with non-halogenated organic waste, as this can lead to dangerous reactions and significantly increase disposal costs.

Step 2: Waste Collection

• Solid Waste:

  • Collect un-used or contaminated solid 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine in a clearly labeled, sealable, and chemically compatible container.

  • Contaminated items such as weigh boats, gloves, and absorbent paper should also be placed in this container.

• Liquid Waste:

  • If the compound is in solution, collect it in a designated "Halogenated Organic Liquid Waste" container.

  • The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-fitting lid.[3]

  • Do not fill the container beyond 90% capacity to allow for vapor expansion.[3]

Step 3: Labeling

Proper labeling is a legal requirement and essential for safety.[13][14] The waste container label must include:

• The words "Hazardous Waste"

• The full chemical name: "Waste 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine"

• If in a solution, list all components and their approximate percentages.

• The associated hazards (e.g., "Irritant," "Harmful if Swallowed").

• The date the first waste was added to the container.

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be:

• Under the control of the laboratory personnel.

• Away from heat sources, open flames, and incompatible chemicals.[15]

• In a well-ventilated area, preferably within a secondary containment bin to catch any potential leaks.

Step 5: Final Disposal

Arrange for the pickup of the hazardous waste through your institution's Environmental Health and Safety (EHS) department. They will work with a licensed hazardous waste contractor for final disposal. The most common and environmentally sound method for disposing of halogenated organic compounds is high-temperature incineration.[16] This process destroys the organic molecule, and the resulting acidic gases (like hydrogen bromide) are neutralized in a scrubber system.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from experiments involving 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine.

Caption: Decision workflow for proper waste segregation.

By adhering to these procedures, you contribute to a safe and compliant laboratory environment, ensuring that your valuable research does not come at the cost of safety or environmental integrity.

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Navigating the Unseen: A Comprehensive Guide to Safely Handling 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, a heterocyclic compound with potential applications in medicinal chemistry, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides essential, in-depth technical information on the appropriate personal protective equipment (PPE) and safety protocols for this compound, moving beyond a simple checklist to explain the rationale behind each procedural step.

Understanding the Hazard: A Risk-Based Approach

Structural Analogs and Inferred Hazards:

• Brominated Organic Compounds: These compounds can be irritating to the skin, eyes, and respiratory tract.[1] Some brominated compounds are also known to have potential long-term health effects.[2][3]

• Heterocyclic Amines: This class of compounds can be toxic, and some are considered potential carcinogens.[4][5]

• Similar Imidazo[1,2-a]azepine Derivatives: Studies on similar compounds indicate a range of biological activities, suggesting that they are biologically active molecules that should be handled with care.[6][7]

• Safety data for 7-BROMO-1,2,3,4-TETRAHYDRO-BENZO[B]AZEPIN-5-ONE , a structurally related compound, indicates that it is harmful if swallowed, in contact with skin, or if inhaled.[8]

• Hazard statements for 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine have been identified as H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3]

Based on this analysis, it is prudent to treat 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine as a hazardous substance, requiring a comprehensive PPE strategy.

The Last Line of Defense: A Multi-Layered PPE Strategy

A multi-layered approach to PPE is essential to minimize exposure through all potential routes: inhalation, dermal contact, and ingestion. The following table outlines the recommended PPE for handling 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, categorized by the level of protection.

Protection Level	Personal Protective Equipment (PPE)	Rationale
Primary Engineering Control	Certified Chemical Fume Hood	The primary and most critical safety measure. All handling of the solid compound and its solutions must be conducted within a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[2][9]
Body Protection	• Laboratory Coat (fully buttoned) • Chemical-resistant Apron (recommended for larger quantities or splash potential)	A lab coat provides a basic barrier against incidental contact. A chemical-resistant apron offers an additional layer of protection, particularly when transferring solutions or handling larger quantities where splashes are more likely.
Hand Protection	• Double Gloving: - Inner Glove: Nitrile - Outer Glove: Neoprene or Butyl Rubber	Double gloving provides enhanced protection against potential tears or permeation. Nitrile offers good splash resistance and dexterity for fine manipulations.[10] Neoprene and butyl rubber provide broader chemical resistance, making them suitable as the outer layer.[10][11] Always consult the glove manufacturer's compatibility chart for specific chemicals.
Eye and Face Protection	• Chemical Splash Goggles • Face Shield (required when handling larger quantities or when there is a significant splash risk)	Chemical splash goggles provide a seal around the eyes to protect against splashes from all directions. A face shield should be worn in conjunction with goggles during procedures with a higher risk of splashes to protect the entire face.
Respiratory Protection	Not typically required when working in a certified chemical fume hood.	A properly functioning fume hood provides adequate respiratory protection. If there is a potential for exposure outside of a fume hood (e.g., large spills), a respirator with an appropriate organic vapor cartridge may be necessary as part of an emergency response plan.

Procedural Discipline: The Key to Safety

Beyond the selection of appropriate PPE, disciplined adherence to standard operating procedures is paramount.

Donning and Doffing PPE: A Deliberate Sequence

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Caption: The prescribed sequence for donning and doffing PPE to minimize contamination risk.

Handling Operations: Step-by-Step Guidance

• Preparation: Before handling the compound, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition. Prepare all necessary equipment and reagents within the fume hood to minimize movement in and out of the containment area.

• Weighing: When weighing the solid compound, use a draft shield or a dedicated weighing enclosure within the fume hood to prevent the dispersal of fine particles.

• Dissolving and Transferring: When dissolving the compound or transferring solutions, do so slowly and carefully to avoid splashing. Use appropriate glassware and secondary containment (e.g., a beaker within a larger container) when possible.

• Heating: If heating is required, as in some synthetic procedures, use a well-controlled heating mantle and a condenser to prevent the release of vapors.[6]

Emergency Protocols: Preparedness is Paramount

In the event of an accidental exposure or spill, a swift and informed response is crucial.

Exposure Response

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[8]
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]
Inhalation	Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]

Spill Management and Decontamination

A tiered response is necessary depending on the size of the spill.

Caption: A flowchart outlining the appropriate response to small and large spills.

For small spills within a fume hood, a solution of sodium thiosulfate can be used to neutralize any residual brominated compound before final cleanup.[12]

Waste Disposal: A Cradle-to-Grave Responsibility

All materials contaminated with 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, including excess reagent, solutions, contaminated gloves, and absorbent materials, must be disposed of as hazardous chemical waste.

Disposal Protocol:

• Segregation: Collect all waste in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams.

• Labeling: The waste container must be labeled with the full chemical name and the associated hazards.

• Storage: Store the waste container in a designated satellite accumulation area away from incompatible materials.

• Disposal: Arrange for pickup and disposal by a certified hazardous waste management company in accordance with all local, state, and federal regulations.

By adhering to these comprehensive safety protocols, researchers can confidently and safely handle 3-Bromo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine, fostering a secure environment for scientific discovery.

References

• GOV.UK. (n.d.). Bromine: incident management. Retrieved from [Link]

• ResearchGate. (2016, January 12). Where can I find handling precautions to work with brominated flame retardants?. Retrieved from [Link]

• Scribd. (n.d.). Standard Operating Procedure: Bromine. Retrieved from [Link]

• A1Suppliers. (n.d.). 3-Bromo-6,7,8,9-tetrahydro-5h-imidazo[1,2-a]azepine. Retrieved from [Link]

• A1Suppliers. (n.d.). 3-Bromo-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine. Retrieved from [Link]

• University of Washington. (n.d.). Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: For Bromine. Retrieved from [Link]

• Kansas State University. (n.d.). SOP Title: Bromine Safety & Standard Operating Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Synthesis, Antibacterial and Antifungal Activity of New 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine Quaternary Salts. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Exploratory toxicology studies of 2,3-substituted imidazo[1,2-a]pyridines with antiparasitic and anti-inflammatory properties. Retrieved from [Link]

• University of California, Berkeley - Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• Guide Gloves. (n.d.). CHEMICAL-RESISTANT GLOVES. Retrieved from [Link]

• National Center for Biotechnology Information. (1994). Prevention of heterocyclic amine formation by tea and tea polyphenols. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, July 20). How do technicians treat spilt mercury and bromine?. Retrieved from [Link]

• Kerbl. (n.d.). Chemical resistant gloves. Retrieved from [Link]

• MDPI. (2021). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. Retrieved from [Link]

• PIP Global. (n.d.). Chemical Glove Selection Guide: Find the Perfect Protection. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Heterocyclic Amine Formation and Mitigation in Processed Meat and Meat Products: A Mini-Review. Retrieved from [Link]

• ResearchGate. (2021). Heterocyclic amines formation and mitigation in processed meat and meat products: a review. Retrieved from [Link]

• Smith, J. S., et al. (n.d.). Formation and Inhibition of Heterocyclic Amines in Cooked Meat Products. Retrieved from [Link]

• ResearchGate. (2024). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

• ResearchGate. (2023). Recent synthetic scenario on imidazo[1,2-a]pyridines chemical intermediate. Retrieved from [Link]

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